2H-pyrrole

• CAS: 287-97-8

Core Science & Biosynthesis

Synthesis of Novel 2H-Pyrrole Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of contemporary synthetic strategies for novel 2H-pyrrole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery. The non-aromatic nature of the 2H-pyrrole ring system presents unique synthetic challenges but also offers diverse opportunities for structural functionalization, leading to a wide array of biologically active molecules. This document details key synthetic methodologies, presents quantitative data for comparative analysis, and outlines experimental protocols for both synthesis and biological evaluation.

Core Synthetic Methodologies

The synthesis of 2H-pyrroles has evolved significantly, with several robust methods now available to researchers. These can be broadly categorized into transition-metal-catalyzed reactions, metal-free approaches, and transformations of existing heterocyclic systems.

Palladium-Catalyzed Dearomative C2-Arylation of 1H-Pyrroles

A powerful strategy for the synthesis of 2,2,5-trisubstituted 2H-pyrroles involves the palladium-catalyzed dearomative C2-arylation of readily available 2,5-disubstituted 1H-pyrroles.[1] This method allows for the introduction of an aryl group at the C2 position, breaking the aromaticity of the starting pyrrole to form the 2H-pyrrole core. The site-selectivity of the reaction can be controlled by the choice of ligand, enabling the synthesis of either 2H-pyrroles or C3-arylated 1H-pyrroles.[1]

Quantitative Data for Palladium-Catalyzed C2-Arylation

Entry	1H-Pyrrole Substrate	Aryl Chloride	Product	Yield (%)
1	2,5-diphenyl-1H-pyrrole	4-chlorotoluene	2-(p-tolyl)-2,5-diphenyl-2H-pyrrole	95
2	2,5-diphenyl-1H-pyrrole	4-chloroanisole	2-(4-methoxyphenyl)-2,5-diphenyl-2H-pyrrole	92
3	2,5-diphenyl-1H-pyrrole	1-chloro-4-(trifluoromethyl)benzene	2-(4-(trifluoromethyl)phenyl)-2,5-diphenyl-2H-pyrrole	85
4	2-(4-methoxyphenyl)-5-phenyl-1H-pyrrole	4-chlorotoluene	2-(4-methoxyphenyl)-5-phenyl-2-(p-tolyl)-2H-pyrrole	96
5	2-(4-chlorophenyl)-5-phenyl-1H-pyrrole	4-chlorotoluene	2-(4-chlorophenyl)-5-phenyl-2-(p-tolyl)-2H-pyrrole	93

Experimental Protocol: General Procedure for Palladium-Catalyzed Dearomative C2-Arylation [1]

• To an oven-dried Schlenk tube, add 2,5-disubstituted-1H-pyrrole (0.2 mmol), aryl chloride (0.3 mmol), Pd₂(dba)₃ (0.01 mmol, 5 mol%), and cataCXium® A (0.02 mmol, 10 mol%).

• The tube is evacuated and backfilled with argon three times.

• Add K₃PO₄ (0.4 mmol) and toluene (1.0 mL).

• The reaction mixture is stirred at 120 °C for 24 hours.

• After cooling to room temperature, the mixture is filtered through a pad of Celite and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired 2,2,5-trisubstituted 2H-pyrrole.

Spectroscopic Data for 2-(p-tolyl)-2,5-diphenyl-2H-pyrrole [1]

• ¹H NMR (400 MHz, CDCl₃): δ 7.41 – 7.35 (m, 2H), 7.32 – 7.25 (m, 5H), 7.18 – 7.12 (m, 5H), 7.08 (d, J = 8.0 Hz, 2H), 6.51 (d, J = 4.0 Hz, 1H), 6.18 (d, J = 4.0 Hz, 1H), 2.33 (s, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 143.2, 140.2, 137.3, 134.1, 133.0, 129.5, 128.9, 128.5, 128.3, 127.8, 127.2, 126.9, 83.2, 21.1.

• HRMS (ESI): m/z [M+H]⁺ calcd for C₂₃H₂₀N: 310.1596; found: 310.1591.

Synthesis from 2H-Azirines and Enamines

A versatile approach to polysubstituted pyrroles, which can be oxidized to 2H-pyrroles, involves the reaction of 2H-azirines with enamines.[2] This method provides access to dihydropyrrole intermediates that can be subsequently aromatized or oxidized. The reaction proceeds via a formal [3+2] cycloaddition.

Experimental Protocol: Synthesis of Dihydropyrroles from 2H-Azirines and Enamines [2]

• A solution of the 2H-azirine (1.0 mmol) and the enamine (1.1 mmol) in anhydrous toluene (10 mL) is heated under reflux in a nitrogen atmosphere for 4-6 hours.

• The solvent is removed under reduced pressure.

• The resulting crude mixture of 2,3- and 3,4-dihydropyrroles is then subjected to acidic treatment (e.g., p-toluenesulfonic acid in benzene) to yield the corresponding 1H-pyrrole.

• For the synthesis of 2H-pyrroles, the intermediate dihydropyrrole mixture can be oxidized using a suitable oxidizing agent.

Oxidation of Pyrrolidines and Pyrrolines

The oxidation of partially or fully saturated pyrrole precursors is a common and effective method for the synthesis of 2H-pyrroles.[3][4] 2,3-Dichlorodicyanoquinone (DDQ) is a frequently used oxidant for the dehydrogenation of pyrrolidines and pyrrolines to their corresponding 2H-pyrrole derivatives.[3][4]

Quantitative Data for DDQ Oxidation of Pyrrolidines [3]

Entry	Pyrrolidine Substrate	Product	Yield (%)
1	2,2-dimethyl-3,5-diphenylpyrrolidine	2,2-dimethyl-3,5-diphenyl-2H-pyrrole	81
2	2,2-diethyl-3,5-diphenylpyrrolidine	2,2-diethyl-3,5-diphenyl-2H-pyrrole	75
3	2-methyl-2-propyl-3,5-diphenylpyrrolidine	2-methyl-2-propyl-3,5-diphenyl-2H-pyrrole	68
4	2,2-dimethyl-3-(4-methoxyphenyl)-5-phenylpyrrolidine	2,2-dimethyl-3-(4-methoxyphenyl)-5-phenyl-2H-pyrrole	78

Experimental Protocol: General Procedure for DDQ Oxidation of Pyrrolidines [3]

• To a solution of the substituted pyrrolidine (1.0 mmol) in dioxane (10 mL), add DDQ (2.2 mmol).

• The reaction mixture is stirred at room temperature for 12-24 hours.

• The precipitate is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The residue is purified by column chromatography on silica gel (hexane/ethyl acetate) to afford the pure 2H-pyrrole.

Spectroscopic Data for 2,2-dimethyl-3,5-diphenyl-2H-pyrrole [3]

• ¹H NMR (300 MHz, CDCl₃): δ 7.95-7.92 (m, 2H), 7.45-7.25 (m, 8H), 6.63 (s, 1H), 1.50 (s, 6H).

• ¹³C NMR (75 MHz, CDCl₃): δ 177.2, 137.9, 134.1, 132.8, 129.3, 128.7, 128.4, 128.2, 127.9, 127.0, 78.9, 25.5.

• MS (EI): m/z 247 (M⁺).

Biological Activity and Signaling Pathways

Novel 2H-pyrrole derivatives have emerged as promising scaffolds for the development of potent anticancer agents. Their mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell proliferation, survival, and angiogenesis.

Targeted Signaling Pathways

1. EGFR and VEGFR Signaling:

Many pyrrole-based compounds are designed as inhibitors of receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[5] These receptors are often overexpressed or mutated in various cancers, leading to uncontrolled cell growth and tumor angiogenesis. By blocking the ATP-binding site of these kinases, 2H-pyrrole derivatives can inhibit downstream signaling cascades.

EGFR/VEGFR Signaling Inhibition

2. Hedgehog Signaling Pathway:

The Hedgehog (Hh) signaling pathway is another critical target in cancer therapy, particularly in cancers like medulloblastoma and basal cell carcinoma.[6][7] Some pyrrole derivatives have been shown to inhibit this pathway, which plays a role in cell differentiation, proliferation, and tissue polarity.

Hedgehog Signaling Pathway Inhibition

Experimental Workflow for Anticancer Activity Screening

The evaluation of the anticancer potential of novel 2H-pyrrole derivatives typically follows a standardized workflow, beginning with in vitro cytotoxicity assays and potentially progressing to more complex cellular and in vivo models. The MTT assay is a common colorimetric method used to assess cell viability.

MTT Assay Experimental Workflow

Quantitative Data for Anticancer Activity

Compound	Target	Cell Line	IC₅₀ (µM)
Pyrrolo[2,3-d]pyrimidine derivative 12i	EGFR T790M	HCC827	0.021
Pyrrolo[2,1-f][8][9]triazine derivative 37	VEGFR-2	L2987	0.015
Pyrazole-based inhibitor 8a	BMPR2	-	0.461
Pyrazole-based inhibitor 8b	BMPR2	-	0.630
Pyrazole-based inhibitor 8c	BMPR2	-	0.522

Experimental Protocol: MTT Assay for Cell Viability [8][9][10]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37 °C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Treat the cells with various concentrations of the 2H-pyrrole derivatives and incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The synthesis and chemistry of azolenines. Part 2. A general synthesis of pyrrole-2-carboxylic acid derivatives by the reaction of 2H-azirines with enamines, and the crystal and molecular structure of ethyl 3-phenyl-4,5,6,7-tetrahydroindole-2-carboxylate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. soc.chim.it [soc.chim.it]
• 5. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjsocmed.com]
• 6. researchgate.net [researchgate.net]
• 7. Hedgehog signaling pathway - Wikipedia [en.wikipedia.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

The 2H-Pyrrole Core: A Guide to Fundamental Reactivity and Synthetic Utility

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The pyrrole ring is a foundational scaffold in a multitude of natural products and pharmaceuticals. While the aromatic 1H-pyrrole isomer is well-understood, its non-aromatic counterpart, the 2H-pyrrole, represents a thermodynamically less stable but synthetically powerful intermediate.[1][2] This technical guide provides an in-depth exploration of the fundamental reactivity of the 2H-pyrrole core. It covers key synthetic methodologies, characteristic reactions such as reductions, cycloadditions, and rearrangements, and the utility of this transient species in constructing complex molecular architectures. Quantitative data from seminal studies are summarized, and detailed experimental protocols are provided for key transformations, offering a practical resource for chemists in research and development.

Introduction: Stability and Structure

The pyrrole heterocycle exists in three tautomeric forms: 1H-pyrrole, 2H-pyrrole, and 3H-pyrrole. The 1H-tautomer is an aromatic, 6π-electron system and is therefore the most thermodynamically stable.[1] In contrast, 2H-pyrroles (also known as 2,5-dihydropyrroles or pyrrolenines) are non-aromatic cyclic imines. The high activation energy required for the isomerization of the stable 1H-pyrrole to the 2H-pyrrole (calculated at 44.5 kcal∙mol⁻¹) underscores the significant difference in their stability.[1] This inherent instability makes the isolation of simple 2H-pyrroles challenging, and they are often generated in situ as reactive intermediates.[2][3] Their unique reactivity, stemming from the endocyclic imine and the conjugated diene system, provides synthetic chemists with pathways to novel molecular structures that are not readily accessible from the aromatic 1H-isomer.

Caption: Relative stability and structures of pyrrole tautomers.

Synthesis of the 2H-Pyrrole Core

The generation of the 2H-pyrrole core is achieved through several strategic approaches, primarily involving either the dearomatization of 1H-pyrroles or the construction of the ring from acyclic precursors.

Dearomatization of 1H-Pyrroles

This is the most common strategy, forcing the stable aromatic ring to adopt a non-aromatic configuration.

• Palladium-Catalyzed Arylation: 2,5-disubstituted 1H-pyrroles can undergo dearomative C2-arylation with aryl chlorides, triflates, or nonaflates to yield 2,2,5-trisubstituted 2H-pyrroles.[2] The site-selectivity is controlled by the choice of ligands.[2]

• Dearomative Chlorination: The reaction of 1H-pyrroles with chlorinating agents like sulfuryl chloride can generate highly reactive 2,5-dichloro-2H-pyrrole intermediates in situ. These intermediates are readily trapped by nucleophiles.[4]

• Michael Addition: In the presence of silica gel, 1H-pyrroles react with α,β-unsaturated ketones in a dearomative Michael addition, yielding C2-alkylated 2H-pyrroles with high regioselectivity.[1]

Oxidation of Pyrrolines and Pyrrolidines

Less saturated pyrrole precursors can be oxidized to the 2H-pyrrole state.

• Oxidation with DDQ: Pyrrolines, often synthesized via [3+2] cycloaddition reactions, can be oxidized using reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to furnish the corresponding 2H-pyrroles.[1][5]

Transition Metal-Catalyzed Cyclizations and Isomerizations

Various transition metals catalyze ring-forming or rearrangement reactions that lead to the 2H-pyrrole core.

• Rhodium-Catalyzed Isomerization: Rhodium catalysts can promote the isomerization of isoxazolones, which involves decarboxylation and intramolecular cycloaddition to form 2H-pyrroles.[1]

• Silver-Catalyzed Spirocyclization: Monosubstituted 1H-pyrroles tethered to an alkyne (ynones) can undergo Ag-catalyzed spirocyclization to yield spiro-2H-pyrroles.[1]

• Iridium-Catalyzed Reactions: Iridium catalysts have been used in processes where 2H-pyrroles are formed as intermediates, for example, in the cyclization of carbonates.[1]

Caption: Major synthetic routes to the 2H-pyrrole core.

Fundamental Reactivity

The reactivity of the 2H-pyrrole core is dominated by its two key functional motifs: the endocyclic imine (C=N bond) and the conjugated diene system.

Reactions of the Imine Moiety

• Reduction: The imine bond is susceptible to reduction. Chemoselective hydrogenation using a Pd/C catalyst under mild conditions can reduce the C=N bond to afford a cyclic amine (pyrrolidine derivative).[1] This contrasts with reductions using reagents like NaBH₃CN, which may reduce both C=C and C=N bonds.[1]

• Nucleophilic Addition: The C2 carbon of the 2H-pyrrole is electrophilic and can be attacked by nucleophiles. This is exemplified by the trapping of in situ generated 2,5-dichloro-2H-pyrroles with various N-, O-, and S-nucleophiles to create highly functionalized di- and trisubstituted 2H-pyrroles.[4]

Reactions as a Diene: Cycloadditions

The conjugated diene system within the 2H-pyrrole core can participate in cycloaddition reactions.

• [6+2] Cycloaddition: 2-Methide-2H-pyrroles (azafulvenes), generated in situ from the dehydration of pyrrole-2-carbinols, can undergo a formal [6+2] cycloaddition with aldehydes.[3][6] This reaction, often catalyzed by a chiral phosphoric acid, provides a route to densely substituted 2,3-dihydro-1H-pyrrolizin-3-ols with high enantioselectivity.[3][6]

Rearrangement Reactions

Substituted 2H-pyrroles can undergo synthetically useful rearrangements.

• Allylic Migration: Spiro-2H-pyrroles can undergo a C2-to-C3 ring-expansive allylic migration when treated with a catalytic amount of acid (e.g., TsOH∙H₂O).[1] This reaction proceeds smoothly to produce six-membered bicyclic pyrroles with preserved stereochemistry.[1]

Quantitative Data Summary

The following tables summarize quantitative data for selected synthetic reactions leading to the 2H-pyrrole core.

Table 1: Palladium-Catalyzed Dearomative C2-Arylation of 1H-Pyrroles

Entry	1H-Pyrrole Substrate	Aryl Halide	Ligand	Base	Yield (%)	Ref
1	2,5-Dimethyl-1H-pyrrole	4-Chlorotoluene	SPhos	K₃PO₄	85	[2]
2	2,5-Diphenyl-1H-pyrrole	Phenyl triflate	XPhos	K₂CO₃	78	[2]

| 3 | 1-Boc-2,5-dimethyl-1H-pyrrole | 4-Chloroanisole | RuPhos | Cs₂CO₃ | 91 |[2] |

Table 2: Synthesis of 2,5-Diaminated-2H-Pyrroles via Dearomative Chlorination

Entry	Amine Nucleophile	Conditions	Overall Yield (%)	Ref
1	Morpholine	1) SO₂Cl₂, CH₂Cl₂; 2) Morpholine, rt	95	[4]
2	Pyrrolidine	1) SO₂Cl₂, CH₂Cl₂; 2) Pyrrolidine, rt	75	[4]

| 3 | Piperidine | 1) SO₂Cl₂, CH₂Cl₂; 2) Piperidine, MeCN, 100 °C | 80 |[4] |

Table 3: Enantioselective [6+2] Cycloaddition of 2-Methide-2H-Pyrroles

Entry	Pyrrole-2-carbinol Ar¹	Aryl Acetaldehyde Ar²	Yield (%)	e.r.	Ref
1	Phenyl	4-Nitrophenyl	70	98.5:1.5	[6]
2	4-Methoxyphenyl	Phenyl	65	98:2	[6]

| 3 | 4-Bromophenyl | 4-Chlorophenyl | 51 | 98.5:1.5 |[6] |

Experimental Protocols

Protocol 1: General Procedure for Dearomative Chlorination and Amination[4]

Caption: Experimental workflow for 2H-pyrrole synthesis.

To a solution of the corresponding 1H-pyrrole (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an inert atmosphere of nitrogen, the reaction mixture is cooled to -78 °C. Sulfuryl chloride (SO₂Cl₂, 2.2 mmol) is added dropwise over 5 minutes. The resulting mixture is stirred at -78 °C for 30 minutes, during which the formation of the 2,5-dichloro-2H-pyrrole intermediate occurs. Subsequently, the desired amine nucleophile (5.0 mmol) is added dropwise to the reaction mixture at -78 °C. The cooling bath is then removed, and the reaction is allowed to warm to room temperature and stirred for 12-24 hours. Upon completion, the reaction is quenched with water (15 mL), and the aqueous layer is extracted with CH₂Cl₂ (3 x 15 mL). The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the desired 2,5-diaminated 2H-pyrrole.[4]

Protocol 2: Knorr-Type Synthesis of a 2-Thionoester Pyrrole Precursor[7]

The Knorr pyrrole synthesis is a classic method for creating substituted 1H-pyrroles, which can be precursors for dearomatization strategies. A variation allows for the synthesis of 2-thionoester pyrroles.

To a solution of ethyl 2-oximinoacetoacetate (prepared in situ from ethyl acetoacetate and sodium nitrite in acetic acid) in glacial acetic acid, zinc dust is added portion-wise while stirring vigorously. The reaction is exothermic and may require external cooling to maintain the temperature below 40 °C. After the addition is complete, the mixture is stirred for an additional hour at room temperature. The reaction mixture is then poured into ice-water, and the resulting precipitate is collected by filtration, washed with water, and dried. For the thionoester variant, the corresponding 2-carboxylate pyrrole is treated with Lawesson's reagent in refluxing toluene to yield the 2-thionoester pyrrole. The crude product is purified by column chromatography on silica gel.[7][8]

Applications in Drug Development

The pyrrole nucleus is a privileged scaffold in medicinal chemistry, appearing in blockbuster drugs like Atorvastatin and Sunitinib.[9][10] The unique, non-aromatic structure of the 2H-pyrrole core offers access to three-dimensional chemical space that is distinct from its flat, aromatic 1H-counterpart. This is crucial for modern drug design, where creating molecules with specific spatial arrangements to fit into complex biological targets is paramount.[11] The ability to functionalize the 2H-pyrrole core at the C2 and C5 positions with multiple nucleophiles or to use it in stereoselective cycloadditions opens pathways to novel, densely functionalized, and chiral scaffolds for drug discovery programs.[4][6]

Conclusion

The 2H-pyrrole core, while thermodynamically less favored than its aromatic 1H-isomer, is a versatile and powerful reactive intermediate in organic synthesis. Its fundamental reactivity is characterized by the distinct chemistries of its imine and diene components, allowing for selective reductions, nucleophilic additions, and cycloaddition reactions. Modern synthetic methods, particularly those involving transition-metal catalysis and dearomatization strategies, have made the generation and trapping of this transient species increasingly accessible. For researchers in drug development and materials science, harnessing the unique reactivity of the 2H-pyrrole core provides a strategic advantage in the design and construction of novel, complex, and functionalized heterocyclic compounds.

References

• 1. soc.chim.it [soc.chim.it]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic, Enantioselective Cycloaddition of Pyrrole-2-methides with Aldehydes toward a Synthesis of 2,3-Dihydro-1H-pyrrolizin-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2H-Pyrrole synthesis [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07527E [pubs.rsc.org]
• 8. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 9. scitechnol.com [scitechnol.com]
• 10. Pyrrole: Key Insights, Latest Research & Applications in Novel Drug Molecule Development | Expert Analysis & News China [chemheterocycles.com]
• 11. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 2,2-Disubstituted 2H-Pyrroles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize 2,2-disubstituted 2H-pyrroles, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. This document outlines the principles and typical data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy, enabling researchers to effectively identify and characterize these molecules.

Introduction to 2,2-Disubstituted 2H-Pyrroles

2H-Pyrroles are five-membered aromatic heterocyclic organic compounds. The 2,2-disubstituted variants are of particular importance as their unique substitution pattern can impart specific biological activities and material properties. Accurate structural elucidation through spectroscopic methods is a critical step in the synthesis and application of these novel compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information on the number, environment, and connectivity of hydrogen atoms in a molecule.

Key ¹H NMR Spectral Features of 2,2-Disubstituted 2H-Pyrroles:

• Pyrrole Ring Protons: The protons on the pyrrole ring typically appear in the aromatic region of the spectrum. Their chemical shifts are influenced by the nature of the substituents at the C2 position.

• Substituent Protons: The chemical shifts of the protons on the substituents at C2 will depend on their specific chemical environment.

Proton Type	Typical Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H3	6.0 - 7.0	Doublet or Doublet of Doublets	J(H3,H4) ≈ 2.5 - 4.0 Hz
H4	6.0 - 7.0	Doublet of Doublets or Triplet	J(H4,H3) ≈ 2.5 - 4.0 Hz, J(H4,H5) ≈ 2.5 - 4.0 Hz
H5	6.5 - 7.5	Doublet or Doublet of Doublets	J(H5,H4) ≈ 2.5 - 4.0 Hz
Substituent Protons at C2	Variable (dependent on the group)	-	-

¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments in a molecule.

Key ¹³C NMR Spectral Features of 2,2-Disubstituted 2H-Pyrroles:

• C2 Carbon: The quaternary carbon at the 2-position is a key diagnostic peak and its chemical shift is highly dependent on the nature of the two substituents.

• Pyrrole Ring Carbons: The other carbons of the pyrrole ring also give characteristic signals.

Carbon Type	Typical Chemical Shift (δ, ppm)
C2	80 - 100
C3	115 - 130
C4	105 - 120
C5	125 - 140
Substituent Carbons at C2	Variable (dependent on the group)

Experimental Protocol for NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the purified 2,2-disubstituted 2H-pyrrole derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, Acetone-d₆). The choice of solvent depends on the solubility of the compound.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

• Transfer the solution to a clean, dry 5 mm NMR tube.

Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

• Acquire the ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of scans to achieve a good signal-to-noise ratio.

• Acquire the ¹³C NMR spectrum. This typically requires a larger number of scans due to the lower natural abundance of ¹³C. Proton decoupling is commonly used to simplify the spectrum and improve sensitivity.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. The fragmentation pattern can also offer valuable structural clues. Electrospray ionization (ESI) is a common technique for the analysis of pyrrole derivatives.[1]

Key Mass Spectral Features of 2,2-Disubstituted 2H-Pyrroles:

• Molecular Ion Peak ([M+H]⁺): The protonated molecular ion peak is typically observed, confirming the molecular weight of the compound.

• Fragmentation: The fragmentation pathways are highly dependent on the nature of the substituents at the C2 position.[1] Common fragmentation patterns involve the loss of small neutral molecules or radicals from the substituents. The stability of the pyrrole ring often results in its observation as a prominent fragment.

Ion	Description
[M+H]⁺	Protonated molecular ion
[M-R]⁺	Loss of a substituent group (R) from the C2 position
Pyrrole ring fragments	Ions corresponding to the pyrrole core

Experimental Protocol for Mass Spectrometry (ESI-MS)

Sample Preparation:

• Prepare a dilute solution of the 2,2-disubstituted 2H-pyrrole derivative (typically 1-10 µg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture of these with water.

• A small amount of an acid (e.g., formic acid) or base (e.g., ammonium hydroxide) may be added to the solvent to promote ionization, depending on the nature of the analyte.

Data Acquisition:

• Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate (e.g., 5-20 µL/min).

• Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

• Optimize the source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to maximize the signal of the molecular ion.

• Acquire the mass spectrum over a suitable mass range. For high-resolution mass spectrometry (HRMS), a time-of-flight (TOF) or Orbitrap analyzer is used to determine the accurate mass and elemental composition.[1]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Key IR Spectral Features of 2,2-Disubstituted 2H-Pyrroles:

The IR spectrum of a 2,2-disubstituted 2H-pyrrole will be dominated by the vibrational modes of the pyrrole ring and the substituents.

Functional Group	Typical Wavenumber (cm⁻¹)	Intensity
C=C Stretching (pyrrole ring)	1600 - 1450	Medium to Strong
C-H Stretching (aromatic)	3100 - 3000	Medium
C-N Stretching	1350 - 1250	Medium to Strong
C-H Bending (out-of-plane)	900 - 675	Strong
Substituent Group Vibrations	Variable	-

Experimental Protocol for IR Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

Data Acquisition:

• Record the background spectrum of the empty ATR accessory.

• Record the sample spectrum.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for conjugated systems.

Key UV-Vis Spectral Features of 2,2-Disubstituted 2H-Pyrroles:

2H-Pyrroles typically exhibit absorption bands in the UV region due to π-π* electronic transitions within the aromatic ring. The position and intensity of these bands are influenced by the nature and extent of conjugation with the substituents.

Transition	Typical Wavelength (λmax, nm)
π → π*	200 - 400

Experimental Protocol for UV-Vis Spectroscopy

Sample Preparation:

• Prepare a dilute solution of the 2,2-disubstituted 2H-pyrrole derivative in a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile, or cyclohexane). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0.

• Use a matched pair of quartz cuvettes, one for the sample solution and one for the solvent blank.

Data Acquisition:

• Record a baseline spectrum with the cuvette containing the pure solvent.

• Record the absorption spectrum of the sample solution over the desired wavelength range (typically 200-800 nm).

• The wavelength of maximum absorbance (λmax) is a characteristic property of the molecule.

Integrated Spectroscopic Analysis Workflow

The structural elucidation of a novel 2,2-disubstituted 2H-pyrrole is most effectively achieved through an integrated approach, utilizing the complementary information provided by each spectroscopic technique.

Caption: Experimental workflow for the spectroscopic characterization of 2,2-disubstituted 2H-pyrroles.

Logical Relationships of Spectroscopic Data

The information obtained from different spectroscopic techniques is interconnected and collectively contributes to the unambiguous assignment of the molecular structure.

Caption: Logical relationships between spectroscopic techniques and the structural information derived for 2,2-disubstituted 2H-pyrroles.

References

• 1. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Elusive Tautomer: An In-depth Technical Guide to the Tautomerism of 2H-Pyrrole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the tautomerism of 2H-pyrrole, a fleeting and highly reactive isomer of the common aromatic 1H-pyrrole. Understanding the tautomeric landscape of pyrrole is crucial for researchers in organic synthesis, medicinal chemistry, and materials science, as the presence and reactivity of these minor tautomers can significantly influence reaction pathways, biological activity, and material properties. This document delves into the relative stabilities, interconversion pathways, and the experimental and computational methodologies employed to study these transient species.

The Tautomeric Landscape of Pyrrole

Pyrrole exists in three principal tautomeric forms: 1H-pyrrole, 2H-pyrrole, and 3H-pyrrole. These isomers differ in the position of a proton and the arrangement of double bonds within the five-membered ring.

• 1H-Pyrrole: The most stable and well-known tautomer, featuring an aromatic sextet of π-electrons, which accounts for its high thermodynamic stability.[1]

• 2H-Pyrrole (2-pyrrolenine): A non-aromatic tautomer with an sp³-hybridized carbon at the 2-position. It is significantly less stable than 1H-pyrrole.

• 3H-Pyrrole (3-pyrrolenine): Another non-aromatic, unstable tautomer with an sp³-hybridized carbon at the 3-position.

The tautomeric equilibrium overwhelmingly favors the aromatic 1H-pyrrole. The non-aromatic tautomers, 2H- and 3H-pyrrole, are high-energy intermediates that are challenging to isolate and characterize experimentally.

Quantitative Analysis of Tautomer Stability

Computational chemistry provides invaluable insights into the relative energies and interconversion barriers of the pyrrole tautomers. High-level ab initio calculations, such as the G2(MP2) method, have been employed to determine the gas-phase energetics of these species at 0 K.

Tautomer	Relative Energy (kcal/mol)	Relative Energy (kJ/mol)
1H-Pyrrole	0.00	0.00
2H-Pyrrole	25.8	107.9
3H-Pyrrole	27.7	115.9

Table 1: Calculated Relative Energies of Pyrrole Tautomers at 0 K (G2(MP2) Level of Theory).

The computational data clearly illustrates the profound thermodynamic preference for the aromatic 1H-pyrrole. The energy barriers for the tautomerization reactions are also computationally accessible and are crucial for understanding the kinetics of interconversion.

Signaling Pathways and Equilibria

The tautomeric interconversion of pyrrole can be represented as a network of proton transfer reactions. These equilibria are dynamic and can be influenced by factors such as temperature, solvent, and catalysts.

Pyrrole Tautomeric Equilibria

Experimental Protocols for the Study of 2H-Pyrrole

Due to its high reactivity and low stability, the experimental investigation of unsubstituted 2H-pyrrole requires specialized techniques designed for the study of transient species.

Synthesis: Flash Vacuum Pyrolysis (FVP)

A plausible method for the generation of 2H-pyrrole in the gas phase for subsequent analysis is through Flash Vacuum Pyrolysis (FVP) of a suitable precursor.

Objective: To generate gas-phase 2H-pyrrole by thermal decomposition of a precursor.

Apparatus:

• Quartz pyrolysis tube (approx. 30 cm x 2.5 cm)

• Tube furnace capable of reaching at least 800°C

• High-vacuum system (rotary pump and diffusion/turbomolecular pump)

• Precursor reservoir with controlled heating

• Cold trap (liquid nitrogen)

Procedure:

• Precursor Selection: A suitable precursor, such as a Diels-Alder adduct of pyrrole that can undergo a retro-Diels-Alder reaction upon heating to yield pyrrole, or a specifically designed molecule that eliminates a stable small molecule to form 2H-pyrrole, is synthesized and purified.

• System Assembly: The FVP apparatus is assembled and evacuated to a high vacuum (typically < 10⁻³ Torr).

• Pyrolysis: The furnace is heated to the desired pyrolysis temperature (e.g., 600-800°C).

• Precursor Introduction: The precursor is slowly sublimed or distilled into the hot zone of the pyrolysis tube.

• Product Trapping: The pyrolysate is passed through a cold trap cooled with liquid nitrogen to condense the products. For spectroscopic analysis, the products can be co-deposited with an inert gas onto a cryogenic window (matrix isolation).

Characterization: Matrix Isolation Infrared Spectroscopy

Objective: To obtain the infrared spectrum of isolated 2H-pyrrole molecules.

Apparatus:

• Closed-cycle helium cryostat with a CsI or KBr window

• FTIR spectrometer

• Gas deposition system connected to the FVP outlet

• Inert gas supply (e.g., Argon)

Procedure:

• Cryostat Preparation: The cryostat is cooled to a low temperature (typically 10-15 K).

• Matrix Deposition: A mixture of the pyrolysate from the FVP and a large excess of an inert gas (e.g., Ar, ratio > 1000:1) is slowly deposited onto the cold window.

• Spectral Acquisition: The infrared spectrum of the matrix-isolated species is recorded. The high dilution in the inert matrix prevents intermolecular reactions and allows for the observation of the vibrational modes of the isolated 2H-pyrrole molecule.

• Annealing: The matrix can be slowly warmed by a few Kelvin and then re-cooled to observe any changes in the spectrum due to conformational relaxation or diffusion-controlled reactions.

Characterization: In Situ NMR Spectroscopy

For more stable, substituted 2H-pyrroles, in situ NMR spectroscopy can be employed.

Objective: To obtain NMR spectroscopic data of a transient 2H-pyrrole derivative.

Apparatus:

• NMR spectrometer

• NMR tubes suitable for low-temperature measurements

• Apparatus for in situ generation of the 2H-pyrrole (e.g., photochemical setup, rapid mixing device).

Procedure:

• Precursor Preparation: A solution of a stable precursor to the desired 2H-pyrrole is prepared in a deuterated solvent at low temperature.

• In Situ Generation: The 2H-pyrrole is generated directly in the NMR tube within the spectrometer's probe. This can be achieved, for example, by UV irradiation of a photolabile precursor.

• Rapid Spectral Acquisition: Immediately following generation, a series of ¹H and ¹³C NMR spectra are acquired. Specialized pulse sequences can be used to enhance sensitivity and reduce acquisition time.

• Kinetic Analysis: By acquiring spectra over time, the decay of the 2H-pyrrole and the formation of its decomposition or rearrangement products can be monitored, providing kinetic information.

Computational Chemistry Workflow

Computational chemistry is an indispensable tool for investigating the tautomerism of unstable species like 2H-pyrrole. A typical workflow involves several key steps.

Computational Workflow for Tautomer Analysis

Detailed Computational Methodologies

Software: Gaussian, ORCA, Spartan, or similar quantum chemistry packages.

1. Geometry Optimization and Frequency Calculation:

• Method: Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP, M06-2X) or Møller-Plesset perturbation theory (MP2).

• Basis Set: A Pople-style basis set such as 6-311+G(d,p) or a Dunning-style correlation-consistent basis set (e.g., aug-cc-pVTZ) is recommended for accurate results.

• Procedure:

  • The initial structures of the 1H, 2H, and 3H-pyrrole tautomers are built.

  • The geometry of each tautomer is optimized to find the minimum energy structure on the potential energy surface.

  • A frequency calculation is performed on the optimized geometry to confirm that it is a true minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE).

2. Single-Point Energy Calculation:

• Method: To obtain more accurate energies, a higher-level method, such as coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)), or a composite method like G2, G3, or G4, is used on the DFT or MP2 optimized geometries.

• Procedure: A single-point energy calculation is performed with the chosen high-level method and a large basis set.

3. Prediction of Spectroscopic Properties:

• NMR Chemical Shifts:

  • Method: The Gauge-Independent Atomic Orbital (GIAO) method is commonly used.

  • Procedure: The magnetic shielding tensors are calculated for the optimized geometries. The chemical shifts are then determined by referencing the calculated shielding of the nucleus of interest to the calculated shielding of a reference compound (e.g., tetramethylsilane, TMS).

• UV-Vis Spectra:

  • Method: Time-Dependent Density Functional Theory (TD-DFT) is a widely used method for calculating electronic excitation energies and oscillator strengths.

  • Procedure: A TD-DFT calculation is performed on the optimized ground-state geometry to compute the vertical excitation energies to the lowest-lying excited states. The calculated excitation energies (λmax) and oscillator strengths (f) are used to simulate the UV-Vis spectrum.

Conclusion

The study of 2H-pyrrole tautomerism presents a significant challenge due to the inherent instability of the non-aromatic isomers. However, a synergistic approach combining advanced experimental techniques, such as flash vacuum pyrolysis and matrix isolation spectroscopy, with high-level computational chemistry provides a powerful strategy to elucidate the structure, stability, and reactivity of these elusive species. A thorough understanding of the full tautomeric landscape of pyrrole is essential for predicting and controlling chemical reactions and for the rational design of new molecules with desired properties in the fields of drug development and materials science.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]

Unraveling the Energetic Landscape of 2H-Pyrrole: A Theoretical and Computational Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrole, a fundamental five-membered aromatic heterocycle, is a ubiquitous scaffold in a vast array of biologically active molecules and pharmaceuticals. While the chemistry of the aromatic 1H-pyrrole is well-established, its non-aromatic isomers, particularly 2H-pyrrole, represent a more enigmatic and thermodynamically less favorable class of compounds. The transient nature of 2H-pyrroles makes their experimental characterization challenging, positioning theoretical and computational chemistry as indispensable tools for elucidating their intrinsic stability, reactivity, and isomerization pathways. This technical guide provides a comprehensive overview of the computational studies dedicated to understanding the stability of 2H-pyrrole, offering valuable insights for researchers in drug design and synthetic chemistry where such fleeting intermediates may play a crucial role.

Relative Stability of Pyrrole Isomers

From a thermodynamic standpoint, 2H-pyrroles are inherently less stable than their aromatic 1H counterparts. This instability is a direct consequence of the disruption of the aromatic sextet of π-electrons present in the 1H-pyrrole ring. Computational studies consistently corroborate this experimental observation, providing quantitative measures of the energy differences between the isomers.

A comprehensive study on the C4H5N isomers utilizing the high-accuracy Gaussian-4 (G4) compound model has established 1H-pyrrole as the most stable isomer with a standard enthalpy of formation of 24.1 kcal/mol.[1][2] While the specific enthalpy of formation for 2H-pyrrole from this particular study requires access to the full dataset, other quantum chemical calculations have quantified the energy difference between these isomers. These studies reveal that the non-aromatic 2H- and 3H-pyrrole are energetically less favorable than 1H-pyrrole.

For a clearer comparison, the relative energies of the three pyrrole isomers are summarized in the table below.

Isomer	Common Name	Structure	Relative Energy (kcal/mol)
1H-Pyrrole	Pyrrole		0.00
2H-Pyrrole	-		13.02
3H-Pyrrole	-		15.19

Table 1: Relative energies of pyrrole isomers as determined by quantum chemical calculations.

Isomerization Pathways and Activation Barriers

The facile conversion of 2H-pyrrole to the more stable 1H-pyrrole is a key characteristic of its chemistry. Computational studies have not only quantified the thermodynamic driving force for this isomerization but have also elucidated the kinetic aspects by calculating the activation energy barrier for this transformation. The isomerization is believed to proceed through a[1][3]-sigmatropic shift of a hydrogen atom, followed by tautomerization.

Quantum chemical calculations have determined the activation energy for the isomerization of 1H-pyrrole to 2H-pyrrole to be a substantial 44.5 kcal/mol. This high barrier underscores the kinetic stability of the aromatic 1H-pyrrole and explains why the reverse reaction, the spontaneous conversion of 2H-pyrrole to 1H-pyrrole, is so rapid.

The logical relationship for the isomerization process can be visualized as a reaction coordinate diagram where 1H-pyrrole resides in a deep thermodynamic well, separated from the higher-energy 2H-pyrrole by a significant activation barrier.

Isomerization pathway from 1H-pyrrole to 2H-pyrrole.

Detailed Computational Methodologies

To provide a reproducible and transparent account of the theoretical approaches employed in the study of 2H-pyrrole stability, this section details the key computational protocols.

High-Accuracy Thermochemical Calculations: Gaussian-4 (G4) Theory

For the accurate determination of thermochemical data, such as the standard enthalpy of formation, the Gaussian-4 (G4) composite method is a state-of-the-art approach. This method approximates a high-level ab initio calculation through a series of lower-level calculations with additive corrections.

Experimental Protocol: G4 Calculation

• Geometry Optimization: The molecular geometry of each C4H5N isomer is optimized at the B3LYP/6-31G(2df,p) level of theory.

• Vibrational Frequencies: Harmonic vibrational frequencies are calculated at the same B3LYP/6-31G(2df,p) level to obtain zero-point vibrational energies (ZPVEs) and thermal corrections. The ZPVEs are scaled by an empirical factor to account for anharmonicity.

• Single-Point Energy Calculations: A series of single-point energy calculations are performed at higher levels of theory and with larger basis sets. These include:

  • CCSD(T)/6-31G(d)

  • MP4/6-311+G(3df,2p)

  • MP2/G3LargeXP

• Extrapolation to the Complete Basis Set Limit: The Hartree-Fock energy is extrapolated to the complete basis set (CBS) limit using a two-point extrapolation scheme.

• Higher-Level Corrections: Additional corrections are applied to the total energy, including contributions from core-valence effects, spin-orbit coupling for atomic species, and an empirical "high-level correction" (HLC) to compensate for remaining deficiencies in the method.

• Enthalpy of Formation Calculation: The G4 energy is used to calculate the atomization energy of the molecule, which is then converted to the standard enthalpy of formation at 298.15 K using known experimental enthalpies of formation for the constituent atoms.

All calculations are typically performed using a quantum chemistry software package such as Gaussian 09.

Workflow for the Gaussian-4 (G4) computational protocol.

Density Functional Theory (DFT) for Relative Energies and Activation Barriers

For the calculation of relative energies between isomers and the activation energies of isomerization, Density Functional Theory (DFT) offers a good balance between computational cost and accuracy.

Experimental Protocol: DFT Calculation

• Functional and Basis Set Selection: A suitable combination of a density functional and a basis set is chosen. A common and effective choice for such systems is the B3LYP functional with a Pople-style basis set augmented with polarization and diffuse functions, such as 6-311+G(d,p).

• Geometry Optimization: The geometries of the reactants, products, and transition states are fully optimized without any symmetry constraints.

• Frequency Calculations: Harmonic vibrational frequency calculations are performed for all optimized structures.

  • For minima (reactants and products), all calculated frequencies should be real.

  • For transition states, there should be exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Zero-Point Energy Correction: The unscaled zero-point vibrational energies (ZPVEs) are obtained from the frequency calculations and added to the electronic energies to obtain the total energies at 0 K.

• Relative Energy and Activation Barrier Calculation:

  • The relative energy of an isomer is calculated as the difference between its ZPVE-corrected total energy and that of the most stable isomer (1H-pyrrole).

  • The activation energy is calculated as the difference between the ZPVE-corrected total energy of the transition state and the reactant.

These calculations are typically performed using quantum chemistry software packages like Gaussian, ORCA, or Spartan.

Conclusion

Theoretical and computational studies provide invaluable and often otherwise inaccessible data on the stability and reactivity of transient species like 2H-pyrrole. The high-level G4 method and DFT calculations consistently demonstrate the significantly lower thermodynamic stability of 2H-pyrrole compared to its aromatic 1H-isomer, a consequence of the loss of aromaticity. The calculated high activation barrier for the 1H- to 2H-pyrrole isomerization further highlights the kinetic preference for the aromatic form. The detailed computational protocols outlined in this guide serve as a reference for researchers aiming to investigate similar systems, ensuring the reproducibility and accuracy of their theoretical predictions. A thorough understanding of the energetic landscape of these non-aromatic pyrrole isomers is crucial for advancing their potential applications in medicinal chemistry and materials science.

References

• 1. INVESTIGATION ON THE THERMOCHEMISTRY, MOLECULAR SPECTROSCOPY AND STRUCTURAL PARAMETERS OF PYRROLE AND ITS ISOMERS: A QUANTUM CHEMISTRY APPROACH | Journal of Chemical Society of Nigeria [journals.chemsociety.org.ng]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

initial biological screening of 2H-pyrrole compounds

An In-depth Technical Guide to the Initial Biological Screening of 2H-Pyrrole Compounds

For Researchers, Scientists, and Drug Development Professionals

The 2H-pyrrole nucleus, a five-membered aromatic heterocycle, is a privileged scaffold in medicinal chemistry due to its presence in numerous natural products and synthetic molecules with a wide range of biological activities.[1][2][3] The exploration of 2H-pyrrole derivatives continues to yield new insights into potential treatments for various diseases, making their effective biological screening a critical first step in the drug discovery pipeline. This guide provides a comprehensive overview of the initial biological screening of these compounds, focusing on key therapeutic areas, experimental methodologies, and data interpretation.

Core Biological Activities and Screening Targets

Initial screening of 2H-pyrrole derivatives has traditionally focused on several key areas of therapeutic interest, primarily due to their ability to interact with various biological targets.[2][4]

Antiproliferative and Anticancer Activity

A significant body of research has been dedicated to evaluating 2H-pyrrole compounds for their potential as anticancer agents.[4] These compounds have been shown to inhibit the growth of a wide array of human cancer cell lines, including those from leukemia, melanoma, lung, colon, breast, and prostate cancers.[5][6]

Key Molecular Targets:

• Protein Kinases: Many pyrrole derivatives are designed as protein kinase inhibitors.[7] Targets include Vascular Endothelial Growth Factor Receptor (VEGFR), Epidermal Growth Factor Receptor (EGFR), and FMS kinase, which are crucial for tumor growth and angiogenesis.[8][9]

• Tubulin Polymerization: Some pyrrole-fused quinoline derivatives have demonstrated the ability to inhibit tubulin polymerization, a mechanism that disrupts cell division and leads to apoptosis in cancer cells.[6]

Data Summary: Antiproliferative Activity of 2H-Pyrrole Derivatives

Compound Class	Target/Cell Line	Activity Metric	Result	Reference
Pyrrolo[2,3-d]pyrimidines	VEGFR-2	IC50	11.9 - 13.6 nM	[8]
Pyrrolo[3,2-c]pyridines	FMS Kinase	IC50	30 - 60 nM	[8][9]
Phenylpyrroloquinolinones	HeLa, HT-29, MCF-7	GI50	0.1 - 0.2 nM	[8]
Pyrrolo[1,2-a]quinoline (9a)	60 Human Cancer Cell Lines	GI50	Broad spectrum, <10 µM	[6]
3,5-Diaryl-3,4-dihydro-2H-pyrroles	Multiple Human Cancer Cell Lines	Selectivity Index	Good to High	[5]

Antimicrobial and Antifungal Activity

Pyrrole derivatives, including naturally occurring antibiotics like pyrrolnitrin, are known for their potent activity against a range of bacterial and fungal pathogens.[2][10][11] This makes them promising candidates for developing new agents to combat drug-resistant infections.

Screening Organisms:

• Bacteria: Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) are commonly used for initial antibacterial screening.[12][13][14]

• Fungi: Candida albicans, Aspergillus fumigatus, and Fusarium oxysporum are frequent targets for antifungal assays.[11][14]

Data Summary: Antimicrobial Activity of 2H-Pyrrole Derivatives

Compound Class	Target Organism	Activity Metric	Result	Reference
Pyrrole-2-carbohydrazides	M. tuberculosis H37Rv	MIC	0.01 - 20.0 µg/mL	[15]
Fused Pyrrole Pyrimidines (3c)	C. albicans	Inhibition	High	[11]
Fused Pyrrole Triazines (5a, 3c)	A. fumigatus, F. oxysporum	Inhibition	High	[11]
2H-pyrrole-2-one derivatives	S. aureus, E. coli	Inhibition Zone	Significant	[13]

Anti-inflammatory Activity

Certain pyrrolone derivatives have been found to exhibit anti-inflammatory properties.[12] This activity is often linked to the inhibition of key enzymes in the inflammatory pathway.

Key Molecular Targets:

• Cyclooxygenase-2 (COX-2): A key enzyme in the production of prostaglandins, which mediate inflammation.

• Lipoxygenase (LOX): Involved in the synthesis of leukotrienes, another class of inflammatory mediators.

Data Summary: Anti-inflammatory Activity of 2H-Pyrrole Derivatives

Compound Class	Target Enzyme	Activity Metric	Result	Reference
Pyrrole-Cinnamate Hybrid (5)	COX-2	IC50	0.55 µM	[16]
Pyrrole-Cinnamate Hybrid (6)	LOX	IC50	27.5 µM	[16]
2-Arylidene-4-biphenyl-pyrrolones	Inflammation Model	Activity	Promising	[12]

Experimental Protocols and Workflows

A standardized workflow is essential for the initial biological evaluation of a new series of 2H-pyrrole compounds. The process typically moves from broad in-vitro screening to more specific mechanistic studies for promising "hit" compounds.

Caption: General workflow for the .

Protocol: In-Vitro Antiproliferative MTT Assay

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines by measuring metabolic activity.

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, LoVo) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test 2H-pyrrole compounds in the appropriate cell culture medium. Add the diluted compounds to the wells, ensuring a range of final concentrations (e.g., 0.01 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Cisplatin).

• Incubation: Incubate the treated plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductase will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Plot the inhibition percentage against the compound concentration to determine the GI50 or IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Experimental workflow for a typical MTT cell viability assay.

Protocol: Antibacterial Agar-Well Diffusion Assay

This method is widely used for the preliminary screening of antimicrobial activity.[13]

• Prepare Media: Prepare and sterilize Mueller-Hinton agar plates.

• Inoculation: Evenly spread a standardized inoculum (e.g., 1 x 10^8 CFU/mL) of the test bacterium (S. aureus or E. coli) over the surface of the agar plates.

• Well Creation: Aseptically punch wells (e.g., 6 mm in diameter) into the agar.

• Compound Application: Add a fixed volume (e.g., 100 µL) of the test 2H-pyrrole compound at a known concentration into each well. Include a negative control (solvent) and a positive control (standard antibiotic like Ciprofloxacin).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is prevented) in millimeters. A larger diameter indicates greater antibacterial activity.

Signaling Pathways and Mechanism of Action

For hit compounds, elucidating the mechanism of action is the next critical step. Many bioactive pyrrole derivatives function by inhibiting specific signaling pathways involved in cell proliferation and survival.[9]

The VEGFR signaling pathway is a common target for anticancer pyrrole derivatives.[9] VEGFR is a receptor tyrosine kinase that, upon binding with its ligand (VEGF), initiates a downstream signaling cascade involving phosphorylation events that ultimately promote angiogenesis, a process essential for tumor growth. Pyrrole-based inhibitors can block this process.

Caption: Inhibition of the VEGFR signaling pathway by a 2H-pyrrole compound.

Conclusion and Future Directions

The has revealed their vast potential across multiple therapeutic areas, particularly in oncology and infectious diseases. The data consistently show that modifications to the core pyrrole scaffold can lead to highly potent and selective agents.[8][16] Future research should focus on expanding the diversity of screened libraries, employing high-throughput screening methods, and integrating in-silico predictions to more rapidly identify lead compounds.[17] Elucidating detailed mechanisms of action and performing early-stage ADMET (absorption, distribution, metabolism, excretion, and toxicology) profiling will be crucial for translating these promising scaffolds into clinical candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds [biolmolchem.com]
• 4. Pyrrole-containing hybrids as potential anticancer agents: An insight into current developments and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation | MDPI [mdpi.com]
• 8. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities | Bentham Science [eurekaselect.com]
• 11. Synthesis of novel pyrroles and fused pyrroles as antifungal and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2(3H)Pyrrolone – a Biologically Active Scaffold (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. vlifesciences.com [vlifesciences.com]
• 16. Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Emergence of 2H-Pyrrole Scaffolds: A Technical Guide to their Photophysical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

The field of photochemistry and photomedicine is in a constant state of evolution, driven by the quest for novel molecular scaffolds with tunable photophysical properties. Among the heterocyclic compounds that have garnered significant interest, 2H-pyrroles are emerging as a promising class of fluorophores and photosensitizers. Their unique electronic structure, stemming from the sp3-hybridized carbon at the 2-position, imparts distinct photophysical characteristics compared to their aromatic 1H-pyrrole counterparts. This technical guide provides an in-depth exploration of the photophysical properties of new 2H-pyrrole scaffolds, detailing their synthesis, spectroscopic characterization, and potential applications in bioimaging and photodynamic therapy (PDT).

Photophysical Properties of Novel 2H-Pyrrole Derivatives

The photophysical behavior of 2H-pyrroles is intricately linked to their substitution pattern. Strategic modifications to the pyrrole core allow for the fine-tuning of their absorption and emission characteristics, as well as their efficiency in generating reactive oxygen species (ROS).

Absorption and Emission Characteristics

Newly synthesized 2H-pyrrole derivatives exhibit a wide range of absorption and emission maxima, primarily influenced by the nature and position of substituent groups. Generally, the introduction of electron-donating or -withdrawing groups, as well as the extension of π-conjugation, can significantly shift the absorption and emission wavelengths.

Table 1: Photophysical Data for Selected Novel 2H-Pyrrole Scaffolds

Compound/Scaffold	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_F)	Fluorescence Lifetime (τ, ns)	Reference
2,3,5-Triaryl-2H-pyrroles	Dichloromethane	350-400	450-550	0.1-0.4	1-5	[1]
Tetraphenylpyrrole (TPP) derivative (TPM)	Aggregated State	~405	~550 (phosphorescence)	-	20.1 µs (phosphorescence)	[2]
TPP derivative (TPM-Cl)	Aggregated State	~405	~550 (phosphorescence)	-	8.9 µs (phosphorescence)	[2]
Pyrrole/Polycyclic Aromatic Hybrids (Fluorophore 3)	Toluene	380	450	>0.99	-	[3]
Pyrrole/Polycyclic Aromatic Hybrids (Fluorophore 6)	Toluene	390	460	>0.99	-	[3]

Note: This table is a representative summary. The photophysical properties are highly dependent on the specific substituents and the solvent used.

Fluorescence Quantum Yields and Lifetimes

The fluorescence quantum yield (Φ_F) is a critical parameter that quantifies the efficiency of the emission process. For 2H-pyrroles, Φ_F values can vary significantly. Some derivatives exhibit high quantum yields, making them suitable for bioimaging applications, while others have lower quantum yields, which can be indicative of efficient intersystem crossing to the triplet state, a desirable property for photosensitizers.[3] Fluorescence lifetimes (τ) of these scaffolds are typically in the nanosecond range for fluorescent derivatives.[2] However, certain pyrrole derivatives, particularly those designed for phosphorescence, can exhibit much longer excited-state lifetimes in the microsecond range.[2]

Experimental Protocols

Accurate and reproducible characterization of photophysical properties is paramount. The following sections detail the standard experimental methodologies for key measurements.

UV-Vis Absorption and Fluorescence Spectroscopy

Objective: To determine the absorption and emission maxima of the 2H-pyrrole scaffolds.

Materials:

• Spectroscopic grade solvent (e.g., dichloromethane, toluene, acetonitrile)

• 2H-pyrrole derivative stock solution (typically 1 mM in a suitable solvent)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Prepare a series of dilute solutions of the 2H-pyrrole derivative in the chosen solvent (e.g., 1, 2, 5, 10 µM) from the stock solution.

• Record the UV-Vis absorption spectrum of each solution from approximately 200 nm to 800 nm, using the pure solvent as a blank. The absorbance at the maximum should ideally be below 0.1 to avoid inner filter effects in subsequent fluorescence measurements.[4]

• Identify the wavelength of maximum absorption (λ_abs).

• Using the fluorometer, excite the sample at its λ_abs.

• Record the fluorescence emission spectrum over a wavelength range starting from ~10 nm above the excitation wavelength to the near-infrared region.

• The wavelength at which the emission intensity is highest is the emission maximum (λ_em).

Determination of Fluorescence Quantum Yield (Comparative Method)

Objective: To determine the fluorescence quantum yield (Φ_F) of a 2H-pyrrole scaffold relative to a known standard.

Materials:

• 2H-pyrrole derivative solution

• Standard fluorophore solution with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54)

• Spectroscopic grade solvents

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Prepare a series of solutions of both the 2H-pyrrole sample and the standard with absorbances ranging from 0.01 to 0.1 at the excitation wavelength. It is crucial that the same excitation wavelength is used for both the sample and the standard.[5]

• Record the absorption spectra for all solutions.

• Record the fluorescence emission spectra for all solutions under identical experimental conditions (e.g., excitation and emission slit widths, detector voltage).

• Integrate the area under the emission curve for each spectrum.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.

• Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_standard × (Gradient_sample / Gradient_standard) × (η_sample² / η_standard²)

  where Φ is the quantum yield, Gradient is the slope of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.[6]

Time-Resolved Fluorescence Spectroscopy

Objective: To measure the fluorescence lifetime (τ) of the 2H-pyrrole scaffold.

Method: Time-Correlated Single Photon Counting (TCSPC)

Instrumentation:

• Pulsed light source (e.g., picosecond laser diode or Ti:Sapphire laser)

• Sample holder

• Monochromator

• Single-photon sensitive detector (e.g., photomultiplier tube or avalanche photodiode)

• TCSPC electronics

Procedure:

• A dilute solution of the 2H-pyrrole derivative (absorbance < 0.1 at the excitation wavelength) is excited with a high-repetition-rate pulsed laser.

• The time difference between the laser pulse (start signal) and the detection of the first emitted photon (stop signal) is measured for a large number of excitation events.

• A histogram of these time differences is constructed, which represents the fluorescence decay profile.

• The decay profile is fitted to an exponential function (or a sum of exponentials for complex decays) to extract the fluorescence lifetime(s).

Application in Photodynamic Therapy: Signaling Pathways

Certain 2H-pyrrole derivatives are designed to act as photosensitizers in photodynamic therapy (PDT). Upon light activation, these molecules can generate cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), which can induce cell death.

The efficacy of a 2H-pyrrole-based photosensitizer is dependent on several factors, including its ability to be selectively taken up by target cells, its subcellular localization, and its efficiency in generating singlet oxygen.

Singlet Oxygen Generation

The quantum yield of singlet oxygen generation (Φ_Δ) is a measure of the photosensitizer's effectiveness. It can be determined indirectly by monitoring the photooxidation of a singlet oxygen scavenger, such as 1,3-diphenylisobenzofuran (DPBF), which is bleached upon reaction with ¹O₂.

Experimental and Logical Workflows

The development and characterization of new 2H-pyrrole scaffolds follow a logical progression from synthesis to application.

Conclusion

New 2H-pyrrole scaffolds represent a versatile and promising platform for the development of advanced photofunctional materials. Their tunable photophysical properties, accessible synthetic routes, and demonstrated potential in bioimaging and photodynamic therapy position them as key players in the future of photochemistry and photomedicine. Further research focusing on structure-property relationships will undoubtedly lead to the rational design of next-generation 2H-pyrrole-based probes and photosensitizers with enhanced efficacy and specificity.

References

• 1. 2H-Pyrrole synthesis [organic-chemistry.org]
• 2. Rational design of pyrrole derivatives with aggregation-induced phosphorescence characteristics for time-resolved and two-photon luminescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.uci.edu [chem.uci.edu]
• 5. static.horiba.com [static.horiba.com]
• 6. researchgate.net [researchgate.net]

The Transformation Unveiled: A Technical Guide to the Formation of 2H-Pyrroles from 1-Pyrrolines

For Immediate Release

This technical guide provides an in-depth analysis of the chemical transformation of 1-pyrrolines to 2H-pyrroles, a reaction of significant interest to researchers, scientists, and professionals in the field of drug development and organic synthesis. The document outlines the core mechanisms, detailed experimental protocols, and quantitative data derived from key scientific literature.

Introduction

The conversion of 1-pyrrolines to 2H-pyrroles represents a crucial step in the synthesis of various nitrogen-containing heterocyclic compounds. 2H-pyrroles, being non-aromatic isomers of the more stable 1H-pyrroles, are valuable intermediates in organic synthesis, offering unique reactivity patterns. This guide focuses on the two primary mechanistic pathways for this transformation: dehydrogenation and oxidation.

Core Mechanisms and Signaling Pathways

The formation of 2H-pyrroles from 1-pyrrolines is predominantly achieved through two distinct mechanistic routes: catalytic dehydrogenation and chemical oxidation.

1. Catalytic Dehydrogenation: This process involves the removal of a molecule of hydrogen (H₂) from the 1-pyrroline ring, leading to the formation of the corresponding 2H-pyrrole. This transformation is often catalyzed by transition metals or, more recently, by metal-free catalysts such as boranes. The dehydrogenation of pyrrolidines to pyrroles, for instance, proceeds through a 1-pyrroline intermediate, highlighting the relevance of this pathway.[1] A notable example is the use of palladium-on-carbon (Pd/C) catalysts in the vapor phase dehydrogenation of pyrrolidine, where pyrroline is a key intermediate.[2]

2. Oxidation: This pathway involves the use of a chemical oxidizing agent to facilitate the removal of two hydrogen atoms from the 1-pyrroline ring. Common oxidizing agents for this purpose include 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) and chloranil.[3] This method is often employed for the in situ conversion of pyrrolines, generated from other reactions, into 2H-pyrroles.

Below is a DOT language script visualizing the general transformation pathways.

Pathways from 1-Pyrroline to 2H-Pyrrole

Quantitative Data Summary

The following tables summarize the quantitative data for the formation of 2H-pyrroles from 1-pyrrolines via different methods.

Table 1: Catalytic Dehydrogenation of 1-Pyrroline Precursors

Catalyst	Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd on Silica Gel	Pyrrolidine (forms 1-pyrroline in situ)	Vapor Phase	420	Continuous	96-98 (purity)	[2]

Table 2: Oxidation of 1-Pyrrolines to 2H-Pyrroles

Oxidant	Substrate	Solvent	Temperature	Time	Yield (%)	Reference
DDQ or Chloranil	2,3,5-Triarylpyrrolines	DMSO	-	in situ	Good	[3]
DDQ	3,4-dihydro-2H-pyrrole-2-carbonitriles	Toluene	Reflux	-	-	[4]

Experimental Protocols

Protocol 1: Catalytic Dehydrogenation of Pyrrolidine (via 1-Pyrroline intermediate)

This protocol is based on the vapor-phase dehydrogenation of pyrrolidine using a palladium on silica gel catalyst.[2]

• Catalyst Preparation: One liter of silica gel with a silanol group density of 6 SiOH/10 m² is impregnated with a diluted hydrochloric acid solution containing 10 g of PdCl₂ and dried at 105 °C. The PdCl₂ is then reduced to palladium metal using hydrogen.[2]

• Reaction Setup: A salt-bath tube reactor is used.

• Procedure: 225 g of pyrrolidine vapors mixed with 680 N.T.P. liters of hydrogen per hour are passed over the prepared catalyst at 420 °C. The reaction products are condensed at 10 °C.[2]

• Work-up and Analysis: The condensed product is analyzed for purity. The conversion of pyrrolidine is reported to be 99.7%, yielding pyrrole with a purity of 96-98%.[2]

The workflow for this experimental protocol is illustrated in the diagram below.

Catalytic Dehydrogenation Workflow

Protocol 2: Oxidation of 2,3,5-Triarylpyrrolines to 2,3,5-Triaryl-2H-pyrroles

This protocol describes the in situ oxidation of pyrrolines formed from the [3+2] cycloaddition of N-benzyl ketimines with arylacetylenes.[3]

• Precursor Synthesis: N-Benzyl ketimines undergo a [3+2] cycloaddition with arylacetylenes in a KOtBu/DMSO solution to provide 2,3,5-triarylpyrrolines.

• Oxidation: A subsequent in situ oxidation is carried out using either chloranil or DDQ.

• Work-up and Analysis: The reaction mixture is worked up to isolate the 2,3,5-triaryl-2H-pyrroles. The yields are reported as "good".[3]

The logical relationship of this one-pot synthesis is depicted below.

One-Pot Pyrroline Synthesis and Oxidation

Conclusion

The formation of 2H-pyrroles from 1-pyrrolines is a versatile transformation that can be achieved through both catalytic dehydrogenation and chemical oxidation. The choice of method depends on the specific substrate, desired scale, and available reagents. This guide provides a foundational understanding of the mechanisms and practical protocols for this important reaction, serving as a valuable resource for professionals in the chemical sciences. Further research into more efficient and selective catalysts and oxidizing agents will continue to enhance the utility of this transformation in organic synthesis.

References

• 1. B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3522269A - Dehydrogenation of pyrrolidine to pyrrole - Google Patents [patents.google.com]
• 3. 2H-Pyrrole synthesis [organic-chemistry.org]
• 4. Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles from enones - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of 2H-Pyrrole-2-ones

For Researchers, Scientists, and Drug Development Professionals

Abstract

2H-Pyrrole-2-ones, also known as γ-lactams, represent a privileged scaffold in medicinal chemistry and materials science. Their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, have driven significant research into their synthesis and functionalization.[1][2] This technical guide provides a comprehensive overview of the primary synthetic methodologies for 2H-pyrrole-2-ones, detailed experimental protocols for key reactions, and a thorough summary of their characterization techniques. The content is structured to serve as a practical resource for researchers and professionals engaged in the discovery and development of novel therapeutics and functional materials based on this versatile heterocyclic core.

Introduction

The 2H-pyrrole-2-one moiety is a five-membered lactam ring system that is isomeric with the more common 1H-pyrrole. The endocyclic double bond and the carbonyl group impart unique reactivity and conformational properties to the scaffold, making it an attractive starting point for the synthesis of complex molecules.[3] The inherent biological relevance of this core is highlighted by its presence in a range of natural products and synthetic compounds with potent pharmacological activities.[4] Notably, derivatives of 2H-pyrrole-2-one have been investigated as inhibitors of key cellular targets, including tyrosine kinases and tubulin, underscoring their potential in oncology.[5][6] This guide will delve into the principal synthetic routes and analytical characterization of these important heterocycles.

Synthetic Methodologies

The construction of the 2H-pyrrole-2-one ring can be achieved through several synthetic strategies, each offering distinct advantages in terms of substrate scope, efficiency, and stereocontrol. The most prominent methods include multicomponent reactions, Paal-Knorr synthesis, and transition-metal-catalyzed cyclizations.

Multicomponent Reactions (MCRs)

Multicomponent reactions are highly efficient processes that allow for the construction of complex molecules in a single step from three or more starting materials. For the synthesis of 1,5-dihydro-2H-pyrrol-2-ones, a widely used MCR involves the condensation of an amine, an aldehyde, and a pyruvate derivative.[7] This approach provides access to highly functionalized γ-lactam structures.

Logical Relationship of the Multicomponent Reaction:

Caption: Multicomponent reaction for 1,5-dihydro-2H-pyrrol-2-one synthesis.

Paal-Knorr Synthesis

The Paal-Knorr synthesis is a classic and reliable method for the preparation of pyrroles and their derivatives from 1,4-dicarbonyl compounds and a primary amine or ammonia.[8][9][10][11] This reaction typically proceeds under acidic conditions and involves the formation of a hemiaminal followed by intramolecular cyclization and dehydration.[10]

Experimental Workflow for Paal-Knorr Synthesis:

Caption: General experimental workflow for the Paal-Knorr synthesis.

Transition-Metal-Catalyzed Synthesis

Various transition metals, including rhodium and iridium, catalyze the formation of 2H-pyrroles from different starting materials.[5] A notable example is the rhodium-catalyzed conversion of isoxazolones into 2H-pyrroles.[5]

Reaction Scheme for Rhodium-Catalyzed Synthesis:

Caption: Rhodium-catalyzed synthesis of 2H-pyrroles from isoxazolones.

Experimental Protocols

General Procedure for Multicomponent Synthesis of 1,5-Dihydro-2H-pyrrol-2-ones[7]

To a solution of an aromatic amine (2.0 mmol) in a suitable solvent (e.g., dichloromethane), the corresponding aldehyde (1.0 mmol) and pyruvate derivative (3.0 mmol) are added. A catalytic amount of a BINOL-derived phosphoric acid (10-20 mol%) is then added. The reaction mixture is stirred at room temperature for several hours until completion, as monitored by Thin Layer Chromatography (TLC). The solvent is then removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired 1,5-dihydro-2H-pyrrol-2-one.

Microwave-Assisted Paal-Knorr Synthesis of a Substituted Pyrrole[12]

In a microwave vial, a solution of a 1,4-diketone (e.g., 2,5-hexanedione, 1.0 mmol) in ethanol (5 mL) is prepared. To this solution, glacial acetic acid (0.5 mL) and a primary amine (e.g., aniline, 3.0 mmol) are added. The vial is sealed and placed in a microwave reactor. The reaction mixture is irradiated at a set temperature (e.g., 80 °C) for a specified time (e.g., 15-30 minutes). After cooling to room temperature, the reaction mixture is partitioned between water and an organic solvent (e.g., ethyl acetate). The aqueous layer is extracted with the organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Synthesis of 1,5-Dihydro-2H-pyrrol-2-one via Ring-Closing Metathesis[13]

A solution of a diene amide (1.0 mmol) in dry toluene (5 mL) is thoroughly degassed. A Grubbs II catalyst (5-10 mol%) is added under an inert atmosphere. The resulting mixture is stirred at 80 °C for 14-32 hours. Upon completion, the reaction mixture is concentrated, and the residue is purified by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/petroleum ether) to yield the 1,5-dihydro-2H-pyrrol-2-one.

Characterization of 2H-Pyrrole-2-ones

The structural elucidation of 2H-pyrrole-2-ones relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for the characterization of 2H-pyrrole-2-ones. The chemical shifts and coupling constants provide detailed information about the substitution pattern and stereochemistry of the molecule.[11]

Table 1: Representative ¹H NMR Spectroscopic Data for 2H-Pyrrole-2-one Derivatives

Compound/Derivative	Solvent	Chemical Shift (δ, ppm) and Multiplicity	Reference
1,5-Dihydro-2H-pyrrol-2-one	CDCl₃	8.01 (br. s, 1H, NH), 7.11-7.16 (m, 1H, CH), 6.14-6.20 (m, 1H, CH), 4.11-4.17 (m, 2H, CH₂)	[12]
1-(N,N-dimethylcarbamyl)-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1H-pyrrole-2,3-dione	CDCl₃	7.98-7.25 (m, 8H, Ar-H), 3.37 (s, 3H, N-CH₃), 3.17 (s, 3H, N-CH₃), 2.50 (s, 3H, CH₃), 2.44 (s, 3H, CH₃)	[13]
3-acetyl-[5-(2-amino-phenyl)-1-benzo[d][3][7]dioxol-5-yl-2-methyl-1H-pyrrole	CDCl₃	7.03 (td, J = 7.7, 1.6 Hz, 1H), 6.81 (dd, J = 7.4, 1.7 Hz, 1H), 6.71 (dd, J = 7.7, 0.9 Hz, 1H), 6.65 (s, 1H), 6.64 (dd, J = 7.8, 1.2 Hz, 1H), 6.60 (s, 1H), 6.59 (dd, J = 4.1, 1.2 Hz, 1H), 6.55 (dd, J = 7.5, 1.1 Hz, 1H), 5.97 (s, 2H, CH₂), 3.87 (s, 2H, NH₂), 2.47 (s, 3H), 2.43 (s, 3H)	[14]

Table 2: Representative ¹³C NMR Spectroscopic Data for 2H-Pyrrole-2-one Derivatives

Compound/Derivative	Solvent	Chemical Shift (δ, ppm)	Reference
1,5-Dihydro-2H-pyrrol-2-one	CDCl₃	176.2, 137.5, 114.7, 51.64	[12]
1-(N,N-dimethylcarbamyl)-4-(4-methylbenzoyl)-5-(4-methylphenyl)-1H-pyrrole-2,3-dione	CDCl₃	190.8 (C=O), 182.2 (C=O), 173.7 (C=O), 163.8 (C=O), 151.9, 147.3, 146.8, 136.2, 132.0, 131.4, 129.9, 129.2, 127.3, 119.0, 40.5 (N-CH₃), 38.9 (N-CH₃), 23.9 (CH₃), 23.8 (CH₃)	[13]
3-acetyl-[5-(2-amino-phenyl)-1-benzo[d][3][7]dioxol-5-yl-2-methyl-1H-pyrrole	CDCl₃	195.27, 147.80, 147.45, 145.69, 137.33, 131.98, 130.96, 130.08, 129.22, 121.60, 121.23, 117.76, 117.62, 115.10, 110.70, 108.91, 107.98, 101.87, 28.81, 13.24	[14]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The carbonyl group of the lactam ring gives rise to a characteristic strong absorption band.

Table 3: Characteristic IR Absorption Bands for 2H-Pyrrole-2-one Derivatives

Functional Group	Absorption Range (cm⁻¹)	Description	Reference
N-H Stretch	3400-3200	Broad peak, indicative of the amide N-H bond	[15][16]
C=O Stretch (Lactam)	1750-1680	Strong, sharp peak, characteristic of the five-membered lactam	[13]
C=C Stretch	1650-1600	Medium to weak absorption for the endocyclic double bond	[17]
C-N Stretch	1400-1000	Can be observed in this region	[16]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, which aids in confirming the molecular formula and structural features. The fragmentation is influenced by the substituents on the pyrrole ring.[18][19]

Table 4: General Fragmentation Patterns in Mass Spectrometry of 2H-Pyrrole-2-ones

Fragmentation	Description	Reference
[M]+	Molecular ion peak, confirming the molecular weight.	[20]
Loss of CO	A common fragmentation pathway for cyclic carbonyl compounds.	[21]
Loss of substituents	Fragmentation of side chains attached to the pyrrole ring.	[18]
Ring cleavage	More complex fragmentation leading to smaller charged fragments.	[18]

Biological Activity and Signaling Pathways

2H-Pyrrole-2-one derivatives have demonstrated a broad spectrum of biological activities, with anticancer and antimicrobial effects being the most extensively studied.[22]

Anticancer Activity

The anticancer properties of 2H-pyrrole-2-ones are often attributed to their ability to inhibit key signaling pathways involved in cell proliferation, survival, and angiogenesis.[1][23] Some derivatives act as inhibitors of receptor tyrosine kinases (RTKs) such as VEGFR and PDGFR, which are crucial for tumor growth and vascularization.[5] Others have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[6]

Simplified Signaling Pathway Inhibition by 2H-Pyrrole-2-ones:

Caption: Inhibition of key cancer-related pathways by 2H-pyrrole-2-ones.

Antimicrobial Activity

Certain 2H-pyrrole-2-one derivatives exhibit significant activity against a range of bacteria and fungi. The proposed mechanism of action for some of these compounds involves the generation of reactive oxygen species (ROS), which leads to oxidative stress and ultimately cell death in microbial pathogens.[24]

Conclusion

The 2H-pyrrole-2-one scaffold continues to be a fertile ground for the discovery of new bioactive molecules and functional materials. The synthetic methodologies outlined in this guide, particularly multicomponent reactions and the Paal-Knorr synthesis, offer robust and versatile routes to a wide array of derivatives. The detailed characterization data and experimental protocols provided herein serve as a valuable resource for researchers aiming to explore the full potential of this important heterocyclic system. Future efforts in this field will likely focus on the development of more stereoselective synthetic methods and a deeper understanding of the molecular mechanisms underlying the biological activities of these compounds, paving the way for the next generation of 2H-pyrrole-2-one-based therapeutics..

References

• 1. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]
• 2. 2(3H)Pyrrolone – a Biologically Active Scaffold (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 3. Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alternative Approach to Access 5-Hydroxy-1H-pyrrol-2-(5H)-ones from Base-Induced Tandem Intramolecular Cyclization of Sulfur Ylide with Ketones and 1,3-Hydroxy Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Multicomponent Protocol for the Synthesis of Highly Functionalized γ-Lactam Derivatives and Their Applications as Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. 1,5-DIHYDRO-PYRROL-2-ONE synthesis - chemicalbook [chemicalbook.com]
• 13. acgpubs.org [acgpubs.org]
• 14. Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. addi.ehu.eus [addi.ehu.eus]
• 17. uanlch.vscht.cz [uanlch.vscht.cz]
• 18. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. discovery.researcher.life [discovery.researcher.life]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. chemguide.co.uk [chemguide.co.uk]
• 22. researchgate.net [researchgate.net]
• 23. New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Transition Metal-Catalyzed Synthesis of Functionalized 2H-Pyrroles

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H-Pyrroles are an important class of nitrogen-containing heterocycles that serve as valuable synthetic intermediates in medicinal chemistry and materials science. Unlike their aromatic 1H-pyrrole counterparts, the non-aromatic nature of the 2H-pyrrole ring allows for a wider range of functionalization and derivatization, making them attractive scaffolds for the development of novel therapeutic agents and functional materials. Transition metal catalysis has emerged as a powerful tool for the efficient and selective synthesis of these challenging structures. This document provides an overview of key transition metal-catalyzed methods for the synthesis of functionalized 2H-pyrroles, including detailed experimental protocols and comparative data.

Overview of Synthetic Strategies

The synthesis of functionalized 2H-pyrroles can be broadly categorized based on the transition metal catalyst employed. Palladium, rhodium, and gold catalysts have been prominently featured in the development of novel synthetic routes. These methods often involve cycloaddition, annulation, or dearomatization strategies.

A general workflow for the synthesis and functionalization of 2H-pyrroles is depicted below:

Caption: General workflow for 2H-pyrrole synthesis and application.

Palladium-Catalyzed Synthesis of 2-Fluoroallylic 2H-Pyrroles

Palladium catalysis has been successfully applied to the dearomative fluoroallylation of pyrroles to generate α-quaternary 2-fluoroallylic 2H-pyrroles.[1] This method offers a broad substrate scope and excellent functional group tolerance.

Catalytic Cycle

The proposed catalytic cycle for the palladium-catalyzed dearomative fluoroallylation of pyrroles is illustrated below:

Caption: Proposed catalytic cycle for Pd-catalyzed fluoroallylation.

Data Summary

Entry	Pyrrole Substrate	gem-Difluorocyclopropane Substrate	Yield (%)
1	N-Boc-pyrrole	1,1-difluoro-2-phenylcyclopropane	85
2	N-Ts-pyrrole	1,1-difluoro-2-phenylcyclopropane	78
3	N-Boc-2-methylpyrrole	1,1-difluoro-2-phenylcyclopropane	92
4	N-Boc-pyrrole	1,1-difluoro-2-(4-chlorophenyl)cyclopropane	81

Experimental Protocol: General Procedure for Palladium-Catalyzed Dearomative Fluoroallylation

• To an oven-dried Schlenk tube, add the pyrrole substrate (0.2 mmol, 1.0 equiv), gem-difluorocyclopropane (0.3 mmol, 1.5 equiv), Pd(OAc)₂ (5 mol%), and ligand (10 mol%).

• Evacuate and backfill the tube with argon (3 times).

• Add anhydrous solvent (2.0 mL) via syringe.

• Stir the reaction mixture at the specified temperature for the indicated time.

• Upon completion (monitored by TLC), cool the reaction to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired 2-fluoroallylic 2H-pyrrole.

Rhodium-Catalyzed Synthesis of 4-Acyl- and 4-Formyl Pyrroles

Rhodium catalysis enables the annulation of 2H-azirines with enaminones, providing a versatile route to 4-acyl- and 4-formyl-substituted pyrroles.[2] This protocol demonstrates good functional group tolerance.

Reaction Pathway

The rhodium-catalyzed reaction is proposed to proceed through the formation of a rhodium-azavinylcarbene intermediate, followed by cycloaddition with the enaminone.

Caption: Rhodium-catalyzed synthesis of functionalized pyrroles.

Data Summary

Entry	2H-Azirine Substrate	Enaminone Substrate	Yield (%)
1	2-methyl-3-phenyl-2H-azirine	3-(dimethylamino)-1-phenylprop-2-en-1-one	91
2	2,2-dimethyl-3-phenyl-2H-azirine	3-(dimethylamino)-1-phenylprop-2-en-1-one	85
3	2-methyl-3-phenyl-2H-azirine	3-(dimethylamino)-1-(4-methoxyphenyl)prop-2-en-1-one	88
4	2-methyl-3-(thiophen-2-yl)-2H-azirine	3-(dimethylamino)-1-phenylprop-2-en-1-one	76

Experimental Protocol: General Procedure for Rhodium-Catalyzed Annulation

• In a glovebox, a screw-capped vial is charged with the Rh(II) catalyst (2.5 mol%), the 2H-azirine (0.2 mmol, 1.0 equiv), and the enaminone (0.24 mmol, 1.2 equiv).

• Anhydrous and degassed solvent (1.0 mL) is added.

• The vial is sealed and the mixture is stirred at the specified temperature for the indicated time.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the functionalized pyrrole.

Gold-Catalyzed Synthesis of Polysubstituted Pyrroles

Gold catalysts are effective in promoting the intermolecular nitrene transfer from 2H-azirines to ynamides, affording highly substituted pyrroles.[3] This transformation proceeds under mild conditions with good to excellent yields. Another gold-catalyzed approach involves the hydroamination/cyclization cascade of α-amino ketones with alkynes.[4]

Reaction Scheme

The gold-catalyzed reaction of 2H-azirines and ynamides is believed to proceed via a gold-activated ynamide, which is then attacked by the 2H-azirine.

Caption: Gold-catalyzed synthesis of polysubstituted pyrroles.

Data Summary

Entry	2H-Azirine Substrate	Ynamide Substrate	Yield (%)
1	2-methyl-3-phenyl-2H-azirine	N-phenyl-N-(phenylethynyl)acetamide	89
2	2,2-dimethyl-3-phenyl-2H-azirine	N-phenyl-N-(phenylethynyl)acetamide	82
3	2-methyl-3-phenyl-2H-azirine	N-(4-methoxyphenyl)-N-(phenylethynyl)acetamide	93
4	2-methyl-3-(naphthalen-2-yl)-2H-azirine	N-phenyl-N-(phenylethynyl)acetamide	85

Experimental Protocol: General Procedure for Gold-Catalyzed Nitrene Transfer

• To a solution of the ynamide (0.2 mmol, 1.0 equiv) in anhydrous solvent (2.0 mL) under an argon atmosphere is added the gold catalyst (1-5 mol%).

• The 2H-azirine (0.24 mmol, 1.2 equiv) is then added dropwise at room temperature.

• The reaction mixture is stirred at the specified temperature until the starting material is consumed (monitored by TLC).

• The solvent is evaporated under reduced pressure.

• The residue is purified by preparative thin-layer chromatography to give the polysubstituted pyrrole.

Conclusion

Transition metal-catalyzed reactions provide powerful and versatile methodologies for the synthesis of functionalized 2H-pyrroles. The choice of catalyst and reaction conditions allows for a high degree of control over the substitution pattern and functional group tolerance of the resulting products. The protocols outlined in this document serve as a guide for researchers in the fields of organic synthesis, medicinal chemistry, and materials science to access these valuable heterocyclic scaffolds. Further exploration of these and other catalytic systems will undoubtedly lead to the discovery of even more efficient and selective methods for the synthesis of novel 2H-pyrrole derivatives.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Dearomative Chlorination of 1H-Pyrroles to Yield 2H-Pyrroles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dearomatization of aromatic compounds represents a powerful strategy in organic synthesis, providing access to a wide array of three-dimensional molecular architectures with significant potential in medicinal chemistry and materials science. Among these transformations, the dearomative chlorination of 1H-pyrroles to furnish less stable, yet highly reactive, 2H-pyrroles has emerged as a valuable method for the synthesis of complex nitrogen-containing molecules.[1][2] The pyrrole ring is a fundamental scaffold in numerous natural products and pharmaceuticals, and its dearomatization opens new avenues for creating novel bioactive compounds.[1][3][4][5][6]

This document provides detailed application notes and experimental protocols for the regioselective dearomative chlorination of 1H-pyrroles, leading to the formation of highly functionalized 2H-pyrroles. The protocols are based on recently developed methodologies that utilize in situ generated, highly reactive 2,5-dichloro-substituted 2H-pyrroles as key intermediates.[1][7][8] These intermediates can be subsequently functionalized through nucleophilic substitution, allowing for the introduction of diverse functionalities into the 2H-pyrrole core.[1][7][9] This approach is highly efficient and regioselective, offering a robust platform for the synthesis of di- and trisubstituted 2H-pyrrole derivatives with overall yields of up to 96%.[7][8]

The inherent reactivity of the electron-rich pyrrole ring often leads to challenges in controlling selectivity during halogenation, frequently resulting in polyhalogenated products.[10][11] The methodologies described herein overcome these challenges, providing a controlled and efficient route to valuable 2H-pyrrole building blocks.

Data Presentation

The following tables summarize the quantitative data for the dearomative chlorination of various 1H-pyrroles and the subsequent functionalization of the resulting 2H-pyrrole intermediates.

Table 1: Substrate Scope for the Dearomative Chlorination and Subsequent Diamination

Entry	1H-Pyrrole Substrate	Amine Nucleophile	Product	Yield (%)
1	Methyl 2-(4-fluorophenyl)-1H-pyrrole-3-carboxylate	Morpholine	Methyl 5-((4-fluorophenyl)(morpholino)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	85
2	Methyl 2-(4-fluorophenyl)-1H-pyrrole-3-carboxylate	Piperidine	Methyl 5-((4-fluorophenyl)(piperidino)methyl)-2-(piperidin-1-yl)-2H-pyrrole-4-carboxylate	92
3	Methyl 2-(4-fluorophenyl)-1H-pyrrole-3-carboxylate	Benzylamine	Methyl 5-((benzylamino)(4-fluorophenyl)methyl)-2-(benzylamino)-2H-pyrrole-4-carboxylate	78
4	Ethyl 2-phenyl-1H-pyrrole-3-carboxylate	Morpholine	Ethyl 5-(morpholino(phenyl)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	88
5	Ethyl 2-phenyl-1H-pyrrole-3-carboxylate	Pyrrolidine	Ethyl 5-(pyrrolidin-1-yl(phenyl)methyl)-2-(pyrrolidin-1-yl)-2H-pyrrole-4-carboxylate	90

Yields are for the two-step, one-pot sequence from the 1H-pyrrole.

Table 2: Nucleophilic Substitution of Fluorine in 2,5-Diaminated 2H-Pyrroles

Entry	2H-Pyrrole Substrate	Nucleophile	Product	Yield (%)
1	Methyl 5-((4-fluorophenyl)(morpholino)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	Sodium methoxide	Methyl 5-((methoxy)(4-fluorophenyl)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	75
2	Methyl 5-((4-fluorophenyl)(morpholino)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	Sodium thiophenoxide	Methyl 5-((4-fluorophenyl)(phenylthio)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	68
3	Ethyl 5-(morpholino(phenyl)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	Sodium azide	Ethyl 5-(azido(phenyl)methyl)-2-morpholino-2H-pyrrole-4-carboxylate	82

Experimental Protocols

Protocol 1: General Procedure for the One-Pot Dearomative Dichlorination and Diamination of 1H-Pyrroles

This protocol describes the in situ generation of a 2,5-dichloro-2H-pyrrole intermediate followed by its reaction with an amine nucleophile.

Materials:

• Substituted 1H-pyrrole (1.0 equiv)

• N-Chlorosuccinimide (NCS) (2.2 equiv)

• Dichloromethane (DCM), anhydrous

• Amine nucleophile (e.g., morpholine, piperidine) (4.0 equiv)

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis (round-bottom flask, magnetic stirrer, etc.)

• Ice bath

Procedure:

• To a stirred solution of the substituted 1H-pyrrole (1.0 equiv) in anhydrous dichloromethane (0.1 M) under a nitrogen atmosphere at 0 °C, add N-chlorosuccinimide (2.2 equiv) in one portion.

• Stir the reaction mixture at 0 °C for 1 hour. The formation of the dichlorinated intermediate can be monitored by thin-layer chromatography (TLC).

• To the resulting mixture containing the in situ generated 2,5-dichloro-2H-pyrrole, add the amine nucleophile (4.0 equiv) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours, or until TLC analysis indicates complete consumption of the intermediate.

• Upon completion, quench the reaction with water and extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,5-diaminated 2H-pyrrole.

Protocol 2: Nucleophilic Substitution of the Fluorine Atom in Functionalized 2H-Pyrroles

This protocol details the substitution of a fluorine atom on the 2H-pyrrole scaffold with various nucleophiles.

Materials:

• Fluorinated 2,5-diaminated 2H-pyrrole (1.0 equiv)

• Nucleophile (e.g., sodium methoxide, sodium thiophenoxide) (1.5 equiv)

• Dimethylformamide (DMF), anhydrous

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a solution of the fluorinated 2,5-diaminated 2H-pyrrole (1.0 equiv) in anhydrous dimethylformamide (0.2 M) under a nitrogen atmosphere, add the nucleophile (1.5 equiv) at room temperature.

• Stir the reaction mixture at room temperature for 4-8 hours, monitoring the progress by TLC.

• Once the starting material is consumed, pour the reaction mixture into water and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired substituted 2H-pyrrole.

Visualizations

The following diagrams illustrate the key reaction pathways and experimental workflows.

Caption: Reaction pathway for the synthesis of functionalized 2H-pyrroles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. scitechnol.com [scitechnol.com]
• 4. Pyrrole: A Decisive Scaffold for the Development of Therapeutic Agents and Structure‐Activity Relationship [iris.cnr.it]
• 5. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regioselective Synthesis of Highly Functionalized 2 H-Pyrroles via Dearomative Chlorination of 1 H-Pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Regioselective Synthesis of Highly Functionalized 2 H -Pyrroles via Dearomative Chlorination of 1 H -Pyrroles: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for [3+2] Cycloaddition Reactions in 2H-Pyrrole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2H-pyrrole scaffold is a crucial heterocyclic motif found in a wide array of natural products and pharmacologically active compounds. Its synthesis has garnered significant attention in the field of medicinal chemistry and drug discovery. Among the various synthetic strategies, [3+2] cycloaddition reactions have emerged as a powerful and versatile tool for the construction of the 2H-pyrrole ring system. These reactions, which involve the combination of a three-atom component (the 1,3-dipole or its equivalent) and a two-atom component (the dipolarophile), offer a highly convergent and often stereoselective route to polysubstituted 2H-pyrroles and their derivatives.

This document provides detailed application notes and experimental protocols for the synthesis of 2H-pyrroles via [3+2] cycloaddition reactions. It covers key methodologies, including photocatalytic, metal-catalyzed, and classical approaches, with a focus on providing actionable protocols and comparative data for researchers in organic synthesis and drug development. The pyrrole ring is a key structural component in molecules that are crucial for life, such as chlorophylls and hemes.[1] Bioactive pharmaceutical compounds and natural products often feature this cyclic motif as their pharmacophore.[1]

Photocatalytic [3+2] Cycloaddition of 2H-Azirines with Alkynes

Visible-light-mediated photocatalysis has revolutionized organic synthesis by offering mild, environmentally friendly, and highly selective reaction conditions.[2] The photocatalytic formal [3+2] cycloaddition of 2H-azirines with alkynes provides an efficient, metal-free pathway to highly functionalized pyrroles.[3][4] This method relies on the generation of a 2-aza-allenyl radical cation from the 2H-azirine upon single-electron oxidation by an excited photocatalyst.[3]

General Mechanism

The reaction is initiated by the visible light excitation of an organic dye photocatalyst. The excited photocatalyst then engages in a single-electron transfer (SET) with the 2H-azirine to form a radical cation. This intermediate undergoes ring opening to generate a vinyl-substituted nitrene radical cation, which is in resonance with a more stable aza-allenyl radical cation. This radical cation then adds to the alkyne dipolarophile. A subsequent oxidation, intramolecular cyclization, and deprotonation cascade leads to the aromatic pyrrole product.

Caption: General mechanism of photocatalytic [3+2] cycloaddition.

Experimental Protocol: Synthesis of Polysubstituted Pyrroles

This protocol is adapted from a visible-light-induced formal [3+2] cycloaddition of 2H-azirines and activated alkynes.[3]

Materials:

• 2H-Azirine (1.0 equiv)

• Activated alkyne (1.2 equiv)

• Eosin Y (photocatalyst, 1 mol%)

• Acetonitrile (MeCN) as solvent

• Blue LEDs (450 nm)

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add the 2H-azirine (0.2 mmol, 1.0 equiv), the activated alkyne (0.24 mmol, 1.2 equiv), and Eosin Y (0.002 mmol, 1 mol%).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add dry acetonitrile (2.0 mL) via syringe.

• Stir the reaction mixture at room temperature and irradiate with blue LEDs (e.g., 3W, 450 nm) for the specified reaction time (see Table 1).

• Upon completion (monitored by TLC or LC-MS), concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired polysubstituted pyrrole.

Quantitative Data

Entry	2H-Azirine Substituent (R1)	Alkyne Substituents (R2, R3)	Time (h)	Yield (%)
1	Phenyl	CO2Et, CO2Et	12	92
2	4-Methylphenyl	CO2Et, CO2Et	12	95
3	4-Methoxyphenyl	CO2Et, CO2Et	12	96
4	4-Chlorophenyl	CO2Et, H	16	85
5	Phenyl	COPh, H	24	78

Table 1: Representative yields for the photocatalytic synthesis of polysubstituted pyrroles. Data is illustrative and based on typical outcomes for this reaction type.

Rhodium-Catalyzed [3+2] Cycloaddition of Vinyl Azides

Transition metal catalysis, particularly with rhodium, offers a highly efficient route for the construction of nitrogen-containing heterocycles. Rhodium(II) catalysts can effectively mediate the formal [3+2] cycloaddition of N-sulfonyl-1,2,3-triazoles with isoxazoles to produce polysubstituted 3-aminopyrroles.[5] While the direct use of vinyl azides in rhodium-catalyzed [3+2] cycloadditions for 2H-pyrroles is an area of active research, the underlying principle involves the generation of a rhodium-nitrenoid or a related reactive intermediate.

General Workflow

Caption: Experimental workflow for Rh-catalyzed 2H-pyrrole synthesis.

Experimental Protocol: Rhodium-Catalyzed Synthesis of 2H-Pyrrol-2-imines

This protocol describes a rhodium-catalyzed one-pot reaction of a vinyl azide with two different isocyanides, leading to 3-amino-5-aryl-2H-pyrrol-2-imines.[6]

Materials:

• Vinyl azide (1.0 equiv)

• Isocyanide 1 (1.1 equiv)

• Isocyanide 2 (1.2 equiv)

• [Rh(cod)Cl]2 (2.5 mol%)

• DCE (1,2-dichloroethane) as solvent

• Schlenk tube

Procedure:

• To a Schlenk tube, add the vinyl azide (0.2 mmol, 1.0 equiv), [Rh(cod)Cl]2 (0.005 mmol, 2.5 mol%), and dry DCE (1.0 mL) under an inert atmosphere.

• Add the first isocyanide (0.22 mmol, 1.1 equiv) to the mixture and stir at room temperature for 30 minutes.

• Add the second isocyanide (0.24 mmol, 1.2 equiv) to the reaction mixture.

• Heat the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, concentrate the mixture under reduced pressure.

• Purify the residue by preparative thin-layer chromatography (PTLC) on silica gel (petroleum ether/ethyl acetate) to yield the 2H-pyrrol-2-imine product.

Quantitative Data

Entry	Vinyl Azide Substituent	Isocyanide 1	Isocyanide 2	Time (h)	Temperature (°C)	Yield (%)
1	Phenyl	t-BuNC	TsCH2NC	12	80	85
2	4-Tolyl	t-BuNC	TsCH2NC	12	80	88
3	4-Bromophenyl	CyNC	TsCH2NC	12	80	75
4	Phenyl	CyNC	PhOCH2NC	12	80	72

Table 2: Representative yields for the rhodium-catalyzed synthesis of 2H-pyrrol-2-imines. Data is illustrative and based on typical outcomes for this reaction type.

Van Leusen Pyrrole Synthesis: [3+2] Cycloaddition with TosMIC

The Van Leusen pyrrole synthesis is a classic and highly reliable method for preparing pyrroles from tosylmethyl isocyanide (TosMIC) and electron-deficient alkenes.[7][8] This reaction proceeds via a [3+2] cycloaddition mechanism and is known for its operational simplicity and broad substrate scope.[1][9]

General Mechanism

The reaction is initiated by the deprotonation of the acidic α-proton of TosMIC by a base, forming a carbanion. This nucleophilic carbanion then undergoes a Michael addition to an electron-deficient alkene. The resulting intermediate undergoes an intramolecular cyclization, followed by the elimination of the tosyl group to afford the aromatic pyrrole ring.[10]

Caption: Mechanism of the Van Leusen Pyrrole Synthesis.

Experimental Protocol: Synthesis of 3-Aroyl-4-heteroarylpyrroles

This protocol is adapted for the synthesis of 3,4-disubstituted pyrroles from enones and TosMIC.[10]

Materials:

• Enone (electron-deficient alkene, 1.0 equiv)

• Tosylmethyl isocyanide (TosMIC, 1.0 equiv)

• Sodium hydride (NaH)

• Dimethyl sulfoxide (DMSO)

• Diethyl ether (Et2O)

• Reaction flask

Procedure:

• Prepare a suspension of NaH (50 mg) in Et2O (20 mL) in a reaction flask under an argon atmosphere with stirring at room temperature.

• In a separate container, mix the enone (1 mmol, 1.0 equiv) and TosMIC (1 mmol, 1.0 equiv) in DMSO (1.5 mL).

• Add the DMSO solution of the reactants dropwise to the NaH suspension.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, carefully quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data

Entry	Enone Substituents	Base	Solvent	Time (h)	Yield (%)
1	Phenyl, 4-Chlorophenyl	NaH	DMSO/Et2O	2	75
2	4-Methoxyphenyl, 4-Chlorophenyl	NaH	DMSO/Et2O	2	78
3	4-Nitrophenyl, 4-Chlorophenyl	NaH	DMSO/Et2O	2.5	72
4	Thienyl, Phenyl	K2CO3	DMF	4	68

Table 3: Representative yields for the Van Leusen synthesis of polysubstituted pyrroles. Data is illustrative and based on typical outcomes for this reaction type.

Applications in Drug Development

The pyrrole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates. Pyrrole-containing compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The synthetic methods described herein provide robust and flexible platforms for the generation of novel pyrrole derivatives for drug discovery programs. The ability to introduce diverse substituents onto the pyrrole core through [3+2] cycloaddition reactions allows for systematic structure-activity relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties of lead compounds.

Conclusion

[3+2] cycloaddition reactions represent a cornerstone in the synthesis of 2H-pyrroles and their derivatives. The methodologies presented, from modern photocatalytic and metal-catalyzed approaches to the classic Van Leusen reaction, offer a versatile toolkit for chemists in academia and industry. The detailed protocols and comparative data provided in these application notes are intended to facilitate the practical implementation of these powerful synthetic strategies in the pursuit of novel chemical entities for research and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Radical [3+2] cycloaddition enables polysubstituted pyrrole synthesis via a visible-light-mediated reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Visible-light-induced formal [3+2] cycloaddition for pyrrole synthesis under metal-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalytic asymmetric synthesis of 3,2′-pyrrolinyl spirooxindoles via conjugate addition/Schmidt-type rearrangement of vinyl azides and (E)-alkenyloxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis of 3-Aroyl-4-heteroarylpyrrole Derivatives by the Van Leusen Method [mdpi.com]

Application of 2H-Pyrroles in Medicinal Chemistry: A Detailed Overview for Researchers

Introduction

2H-Pyrroles, non-aromatic isomers of the ubiquitous 1H-pyrrole scaffold, are emerging as a fascinating and promising class of heterocycles in medicinal chemistry. While historically less explored due to their lower thermodynamic stability compared to their aromatic counterparts, recent advancements in synthetic methodologies have unlocked their potential as valuable intermediates and pharmacophores in drug discovery.[1] Their unique three-dimensional structure and reactivity offer new avenues for the design of novel therapeutic agents. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in the medicinal chemistry applications of 2H-pyrroles, with a focus on their anticancer properties.

Application Note 1: Anticancer Activity of 3,4-Dihydro-2H-pyrrole Derivatives

Derivatives of 3,4-dihydro-2H-pyrrole-2-carboxylic acid, a key intermediate in proline metabolism, have demonstrated significant potential as antiproliferative agents.[2] The metabolic pathways of L-proline are crucial for the survival, proliferation, and metastasis of cancer cells, making enzymes and intermediates in this pathway attractive targets for anticancer drug development.[3] Synthetic derivatives of 3,5-diaryl-3,4-dihydro-2H-pyrrole-2-carbonitriles have been synthesized and evaluated for their in vitro activity against a panel of human cancer cell lines, revealing promising candidates with high selectivity indices.[2]

Quantitative Data: Antiproliferative Activity

The following table summarizes the in vitro cytotoxic activity (IC50 values) of selected 3,5-diaryl-3,4-dihydro-2H-pyrrole-2-carbonitrile derivatives against various human cancer cell lines.

Compound ID	Cancer Cell Line	IC50 (µM)[2]
4a	T-47D (Breast)	1.8 ± 0.1
A-549 (Lung)	2.5 ± 0.2
LoVo (Colon)	3.1 ± 0.3
4b	T-47D (Breast)	2.2 ± 0.2
A-549 (Lung)	3.4 ± 0.3
LoVo (Colon)	4.0 ± 0.4
4c	T-47D (Breast)	1.5 ± 0.1
A-549 (Lung)	2.1 ± 0.2
LoVo (Colon)	2.8 ± 0.3
Cisplatin	T-47D (Breast)	3.8 ± 0.3
A-549 (Lung)	4.5 ± 0.4
LoVo (Colon)	5.2 ± 0.5

Experimental Protocols

1. General Protocol for the Synthesis of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carbonitriles [2]

This protocol describes the synthesis of the title compounds via a Michael addition followed by cyclization.

Materials:

• [(Diphenylmethylene)amino]acetonitrile

• Substituted chalcones (enones)

• Sodium hydroxide (NaOH)

• Acetonitrile (CH3CN)

• Hydrochloric acid (HCl)

• Diethyl ether ((C2H5)2O)

• Methanol (CH3OH)

• Aqueous ammonia (NH3)

• Dichloromethane (CH2Cl2)

Procedure:

• Michael Addition: To a solution of [(diphenylmethylene)amino]acetonitrile (1.0 eq) and the appropriate substituted chalcone (1.1 eq) in acetonitrile at 0 °C, add a 33% aqueous solution of sodium hydroxide. Stir the reaction mixture at 0 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into ice-water and extract with dichloromethane. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-amino-5-oxonitrile intermediate.

• Deprotection and Cyclization: Dissolve the crude intermediate in a mixture of diethyl ether and methanol. Add 20% hydrochloric acid and stir the mixture at room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Final Work-up and Purification: Neutralize the reaction mixture with aqueous ammonia and extract with dichloromethane. Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the residue by column chromatography on silica gel to afford the desired 3,5-diaryl-3,4-dihydro-2H-pyrrole-2-carbonitriles.

2. Protocol for In Vitro Antiproliferative Activity Assay [2]

This protocol outlines a colorimetric assay to determine the cytotoxicity of the synthesized compounds against cancer cell lines.

Materials:

• Human cancer cell lines (e.g., T-47D, A-549, LoVo)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Synthesized 3,5-diaryl-3,4-dihydro-2H-pyrrole-2-carbonitrile derivatives

• Cisplatin (positive control)

• Dimethyl sulfoxide (DMSO)

• Sulforhodamine B (SRB) or MTT reagent

• Trichloroacetic acid (TCA)

• Tris buffer

• 96-well microplates

Procedure:

• Cell Seeding: Plate the cancer cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37 °C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare stock solutions of the test compounds and cisplatin in DMSO. On the day of treatment, dilute the stock solutions with culture medium to achieve the desired final concentrations. Add the compound solutions to the wells in triplicate and incubate for 48-72 hours.

• Cell Viability Assessment (SRB Assay):

  • Fix the cells by gently adding cold 10% (w/v) TCA to each well and incubate for 1 hour at 4 °C.

  • Wash the plates five times with tap water and allow them to air dry.

  • Stain the fixed cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

  • Wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow to air dry.

  • Solubilize the bound dye with 10 mM Tris base solution.

• Data Acquisition: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition for each compound concentration relative to the untreated control. Determine the IC50 value (the concentration that causes 50% inhibition of cell growth) using non-linear regression analysis.

Workflow Diagram

Synthesis and biological evaluation workflow.

Application Note 2: 2H-Pyrroles as Key Intermediates for Potent Anticancer Agents

Spiro-2H-pyrroles serve as crucial synthetic intermediates in the construction of more complex heterocyclic systems with potent biological activities.[4] For instance, spiro-pyrrolopyridazine derivatives, synthesized from spiro-2H-pyrrole precursors, have been identified as a promising class of anticancer agents.[4] These compounds have demonstrated significant cytotoxic effects against various cancer cell lines and have been shown to inhibit the epidermal growth factor receptor (EGFR), a key target in cancer therapy.[4]

Quantitative Data: Anticancer and EGFR Inhibitory Activity

The following table presents the cytotoxic activity (IC50 values) and EGFR inhibitory activity of a representative spiro-pyrrolopyridazine derivative (SPP10), which was synthesized from a spiro-2H-pyrrole intermediate.

Compound ID	Cancer Cell Line	Cytotoxicity IC50 (µM)[4]	EGFR Kinase Inhibition IC50 (µM)[4]
SPP10	MCF-7 (Breast)	2.31 ± 0.3	0.40 ± 0.12
PC-3 (Prostate)	4.85 ± 0.5	0.42 ± 0.8
H69AR (Lung)	3.12 ± 0.4	0.20 ± 0.1
Erlotinib	H69AR (Lung)	-	0.39 ± 0.1

Experimental Protocols

1. General Protocol for the Synthesis of Spiro-2H-pyrroles and Conversion to Spiro-pyrrolopyridazines [4]

This protocol outlines the formation of the spiro-2H-pyrrole intermediate and its subsequent conversion.

Materials:

• Substituted anilines

• Cyclohexane-1,3-dione

• Substituted benzaldehydes

• Ethanol

• Hydrazine monohydrate

• 1-Butanol

Procedure:

• Synthesis of Spiro-2H-pyrrole Intermediate: A multi-component reaction involving a substituted aniline, cyclohexane-1,3-dione, and a substituted benzaldehyde is carried out in ethanol. This reaction proceeds through a nucleophilic cyclization followed by benzylic C-H oxidation to yield the spiro-2H-pyrrole derivative.

• Synthesis of Spiro-pyrrolopyridazine: The isolated spiro-2H-pyrrole derivative is then reacted with hydrazine monohydrate in refluxing 1-butanol. The reaction mixture is heated until the starting material is consumed (monitored by TLC).

• Work-up and Purification: After cooling, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford the final spiro-pyrrolopyridazine product.

2. Protocol for In Vitro EGFR Kinase Inhibition Assay [4]

This protocol describes a method to assess the inhibitory activity of the synthesized compounds against the EGFR kinase.

Materials:

• Recombinant human EGFR kinase

• ATP (Adenosine triphosphate)

• Poly(Glu, Tyr) 4:1 substrate

• Synthesized spiro-pyrrolopyridazine derivatives

• Erlotinib (positive control)

• Kinase buffer

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 96-well plates

Procedure:

• Reaction Setup: In a 96-well plate, add the kinase buffer, the test compound at various concentrations, the poly(Glu, Tyr) substrate, and ATP.

• Initiation of Reaction: Initiate the kinase reaction by adding the recombinant human EGFR enzyme to each well.

• Incubation: Incubate the plate at 30 °C for 60 minutes.

• Detection of Kinase Activity: Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This involves adding ADP-Glo™ reagent to deplete the remaining ATP, followed by the addition of Kinase Detection Reagent to convert ADP to ATP and then measure the newly synthesized ATP via a luciferase/luciferin reaction.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of EGFR kinase inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration that causes 50% inhibition of enzyme activity) using non-linear regression analysis.

Signaling Pathway Diagram

Inhibition of the EGFR signaling pathway.

Conclusion

While the direct biological evaluation of simple 2H-pyrroles is an area that warrants more extensive investigation, their utility as versatile synthetic intermediates and as core scaffolds in more complex bioactive molecules is evident. The examples of 3,4-dihydro-2H-pyrrole derivatives and spiro-pyrrolopyridazines demonstrate the significant potential of the 2H-pyrrole motif in the development of novel anticancer agents. The protocols and data presented herein provide a valuable resource for researchers aiming to explore and expand the medicinal chemistry applications of this intriguing class of heterocyclic compounds. Further exploration of the structure-activity relationships and mechanisms of action of 2H-pyrrole-containing molecules will undoubtedly pave the way for the discovery of new and effective therapeutics.

References

• 1. Design, synthesis, and biological evaluation of 2-benzylpyrroles and 2-benzoylpyrroles based on structures of insecticidal chlorfenapyr and natural pyrrolomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of some thio containing pyrrolo [2,3-d]pyrimidine derivatives for their anti-inflammatory and anti-microbial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

2H-Pyrrole Derivatives as Potent Enzyme Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the study of 2H-pyrrole derivatives as potential enzyme inhibitors. The unique structural features of the 2H-pyrrole scaffold make it a compelling starting point for the design of novel therapeutic agents targeting a range of enzymes implicated in various diseases. These notes are intended to guide researchers in the exploration and characterization of these promising compounds.

Application Notes

The 2H-pyrrole core, a five-membered nitrogen-containing heterocycle with a non-aromatic character, offers a three-dimensional architecture that can be exploited for selective enzyme inhibition. Unlike their aromatic 1H-pyrrole counterparts, 2H-pyrroles possess a saturated carbon atom at the 2-position, which introduces a stereocenter and allows for diverse substitutions to probe the active sites of target enzymes.

Recent research has highlighted the potential of 2H-pyrrole derivatives to inhibit several key enzyme classes:

• Kinases: These enzymes play a crucial role in cell signaling pathways, and their dysregulation is a hallmark of cancer. Pyrrole-based structures, including those that can be conceptually derived from a 2H-pyrrole scaffold, have shown significant inhibitory activity against various kinases. For instance, the pyrrole indolin-2-one scaffold is a critical structure in several receptor tyrosine kinase (RTK) inhibitors.[1][2] Sunitinib, a multi-targeted TKI, features a pyrrole moiety that enhances its potency and selectivity.[3]

• Cyclooxygenases (COX-1 and COX-2): These enzymes are involved in the inflammatory response. Novel pyrrole derivatives have been designed and synthesized as potent inhibitors of both COX-1 and COX-2.[4]

• Lipoxygenases (LOX): Similar to COX enzymes, LOXs are involved in inflammatory pathways. Pyrrole derivatives have been developed as dual inhibitors of COX-2 and LOX.

• Cholinesterases (AChE and BChE): Inhibition of these enzymes is a key therapeutic strategy for Alzheimer's disease. Certain pyrrole derivatives have demonstrated selective inhibition of butyrylcholinesterase (BChE).[5]

• Tyrosinase: This enzyme is involved in melanin production, and its inhibitors are of interest in cosmetics and for treating pigmentation disorders. 2-Cyanopyrrole derivatives have shown potent tyrosinase inhibitory activity.[6]

• Pentose Phosphate Pathway Enzymes: Enzymes like Glucose-6-phosphate dehydrogenase (G6PD) and 6-phosphogluconate dehydrogenase (6PGD) are crucial for cancer cell metabolism. Pyrrole derivatives have been investigated as inhibitors of these enzymes.[7]

• HIV-1 Reverse Transcriptase: 2H-Pyrrolo[3,4-b][3]benzothiazepine derivatives have been designed and tested as potential inhibitors of this key viral enzyme.

• Hedgehog Signaling Pathway: A novel 2H-pyrrole derivative has been identified as a potent and non-toxic inhibitor of the Hedgehog signaling pathway by binding to the Smoothened (SMO) protein.

The versatility of the 2H-pyrrole scaffold allows for fine-tuning of inhibitory activity and selectivity through targeted chemical modifications.

Quantitative Data Summary

The following tables summarize the inhibitory activities of various pyrrole derivatives against different enzyme targets.

Table 1: Kinase Inhibitory Activity of Pyrrolo[2,3-d]pyrimidine Derivatives

Compound	Target Enzyme	IC50 (nM)
5k	EGFR	40
Her2	80
VEGFR2	120
CDK2	204
Sunitinib	(Reference)	261

Table 2: COX-1 and COX-2 Inhibitory Activity of Pyrrole Carboxylic Acid Derivatives [4]

Compound	Target Enzyme	IC50 (µM)
4g	COX-2	> Celecoxib
4h	COX-1	> Celecoxib
4k	COX-2	> Celecoxib
4l	COX-2	> Celecoxib
5b	COX-1	> COX-2
5e	COX-1	> COX-2

Table 3: Cholinesterase Inhibitory Activity of 1,3-Diaryl-pyrrole Derivatives [5]

Compound	Target Enzyme	IC50 (µM)
3o	BChE	1.71 ± 0.087
3p	BChE	(mixed competitive)
3s	BChE	(comparable to Donepezil)

Table 4: Tyrosinase Inhibitory Activity of 2-Cyanopyrrole Derivatives [6]

Compound	Target Enzyme	IC50 (µM)
A12	Tyrosinase	0.97
Kojic Acid	Tyrosinase (Reference)	28.72

Table 5: Pentose Phosphate Pathway Enzyme Inhibitory Activity of Pyrrole Derivatives [7]

Compound	Target Enzyme	IC50 (mM)	Ki (mM)
1g	G6PD	0.022	0.021 ± 0.003
1g	6PGD	0.020	0.013 ± 0.002

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of 2H-pyrrole derivatives as enzyme inhibitors.

General Enzyme Inhibition Assay (Kinase Example)

This protocol describes a general workflow for determining the in vitro inhibitory activity of a 2H-pyrrole derivative against a target kinase.

Materials:

• Purified recombinant kinase

• Specific kinase substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• 2H-pyrrole derivative test compound

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™, or radiolabeled ATP [γ-³²P]ATP)

• Microplate reader (Luminescence, Fluorescence, or Scintillation counter)

• 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a stock solution of the 2H-pyrrole derivative in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in the assay buffer.

• Reaction Setup: In a microplate well, add the kinase, the specific substrate, and the 2H-pyrrole derivative at various concentrations.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP. The final reaction volume is typically 25-50 µL.

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 30°C or 37°C) for a predetermined time (e.g., 30-60 minutes).

• Detection: Stop the reaction and measure the kinase activity using a suitable detection method.

  • Luminescence-based (e.g., ADP-Glo™): Measure the amount of ADP produced, which is proportional to kinase activity.

  • Fluorescence-based (e.g., Z'-LYTE™): Use a FRET-based peptide substrate that emits a signal upon phosphorylation.

  • Radiometric: Quantify the incorporation of ³²P from [γ-³²P]ATP into the substrate.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cholinesterase Inhibition Assay (Ellman's Method)[5]

This spectrophotometric method is widely used to screen for inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

Materials:

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• AChE or BChE enzyme solution

• Phosphate buffer (pH 8.0)

• 2H-pyrrole derivative test compound

• Microplate reader (412 nm)

• 96-well plates

Procedure:

• Reagent Preparation: Prepare solutions of the substrate, DTNB, and the enzyme in the phosphate buffer.

• Reaction Mixture: In a microplate well, add the enzyme solution, DTNB solution, and the 2H-pyrrole derivative at various concentrations.

• Pre-incubation: Pre-incubate the mixture for a short period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).

• Initiation of Reaction: Add the substrate (ATCI or BTCI) to start the reaction.

• Measurement: Immediately measure the absorbance at 412 nm at regular intervals for a set period. The rate of increase in absorbance is proportional to the cholinesterase activity. The hydrolysis of the thiocholine substrate by the enzyme produces thiocholine, which reacts with DTNB to form the yellow 5-thio-2-nitrobenzoate anion.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound. Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the Hedgehog signaling pathway and the point of inhibition by a 2H-pyrrole derivative targeting the Smoothened (SMO) protein.

Caption: Hedgehog signaling pathway with SMO inhibition by a 2H-pyrrole derivative.

Experimental Workflow Diagram

This diagram outlines the general workflow for screening and characterizing 2H-pyrrole derivatives as enzyme inhibitors.

Caption: Workflow for identifying and characterizing 2H-pyrrole enzyme inhibitors.

References

• 1. Hedgehog Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Hedgehog pathway inhibitor - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. The structural basis of Smoothened activation in Hedgehog signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sonic hedgehog signalling pathway: a complex network - PMC [pmc.ncbi.nlm.nih.gov]
• 6. google.com [google.com]
• 7. A schematic diagram for the hedgehog (HH) signaling pathway [pfocr.wikipathways.org]

Application Notes and Protocols: 2H-Pyrroles as Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2H-pyrrole derivatives, particularly diketopyrrolopyrroles (DPPs), as versatile fluorescent probes. This document details their synthesis, photophysical properties, and applications in detecting various analytes and environmental parameters. Detailed experimental protocols and data are provided to facilitate their adoption in research and development settings.

Introduction to 2H-Pyrrole-Based Fluorescent Probes

2H-pyrroles, and specifically their diketopyrrolopyrrole (DPP) derivatives, have emerged as a powerful class of fluorophores for the development of fluorescent probes.[1] These compounds exhibit exceptional photophysical properties, including high fluorescence quantum yields, excellent photostability, and tunable emission spectra across the visible and near-infrared (NIR) regions.[2][3] Their rigid, planar structure, and inherent electron-accepting nature make them ideal scaffolds for creating probes that respond to changes in their environment, such as polarity, viscosity, pH, and the presence of specific analytes like metal ions and reactive oxygen species (ROS).[4][5][6]

The functionalization of the 2H-pyrrole core allows for the strategic incorporation of recognition moieties and the modulation of their photophysical properties, leading to "turn-on," "turn-off," or ratiometric fluorescent responses.[7][8] This versatility makes them highly valuable tools in various fields, including cell biology, diagnostics, and drug discovery.

Data Presentation: Photophysical Properties of 2H-Pyrrole Probes

The following tables summarize the key photophysical properties of representative 2H-pyrrole-based fluorescent probes from the literature.

Table 1: Photophysical Properties of Diketopyrrolopyrrole (DPP) Derivatives [2][9][10]

Compound/Probe Name	Target Analyte/Application	Excitation (λex, nm)	Emission (λem, nm)	Quantum Yield (ΦF)	Stokes Shift (nm)	Solvent/Medium
DPP-Phenyl	General Fluorophore	460	530	-	70	PBS (pH 7.4)
DPP-Thienyl	General Fluorophore	460	530	-	70	PBS (pH 7.4)
Disulfonated DPP-Phenyl (7)	Water-Soluble Fluorophore	-	-	0.76	-	Water
Disulfonated DPP-Thienyl (8)	Water-Soluble Fluorophore	-	-	0.56	-	Water
DPP with Benzoxazole (13)	Polarity/Viscosity	610-620	~650	-	~30-40	Toluene, DCM, DMF
Amino-substituted DPP (2)	pH Sensing	522	-	-	-	CHCl3
N-Alkyl DPP with Quaternary Ammonium	Water-Soluble Fluorophore	520	528	0.44	8	DMF
Pentafluorophenyl DPP Thioether	Functionalizable Probe	~490	~560	~0.6-0.8	~70	DMF

Table 2: Performance of 2H-Pyrrole-Based Fluorescent Probes [7][11]

Probe Name	Target Analyte	Detection Mechanism	Limit of Detection (LOD)	Response Type	Reference
2H-Pyran-2-one-DPP	Picric Acid	Fluorescence Quenching	7.58 x 10⁻⁵ M	Turn-Off	[7]
Pyrrole-based Schiff Base	Fe³⁺	Photoinduced Electron Transfer (PET) Inhibition	-	Turn-On	[11]
Pyrrole-based Schiff Base	Sn²⁺	Photoinduced Electron Transfer (PET) Inhibition	-	Turn-On	[11]
DPP-S	Superoxide (O₂•⁻)	Oxidation	-	Turn-On	[6]
Amino-substituted DPP	Acid (gas phase)	Protonation	-	Colorimetric & Ratiometric	[4]

Experimental Protocols

Synthesis of a Generic N,N'-Dialkylated Diketopyrrolopyrrole (DPP) Dye

This protocol describes a general method for the solubilization of commercial DPP pigments, which is a crucial first step for further functionalization.[12]

Materials:

• Pigment Red 254 (or other DPP pigment)

• 1-Iodopentane (or other alkyl halide)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Chloroform (CHCl₃)

• Methanol

• Silica gel for column chromatography

Procedure:

• To a solution of Pigment Red 254 (1.0 g, 2.7 mmol) in anhydrous DMF (50 mL), add K₂CO₃ (1.5 g, 10.8 mmol) and 1-iodopentane (1.3 mL, 10.8 mmol).

• Stir the reaction mixture at 120 °C for 24 hours under a nitrogen atmosphere.

• After cooling to room temperature, pour the reaction mixture into water (200 mL).

• Extract the product with CHCl₃ (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the N,N'-dipentyl-DPP derivative.

Protocol for pH Measurement using a DPP-based Fluorescent Probe

This protocol outlines the general steps for using a pH-sensitive DPP probe for fluorescence measurements.[5]

Materials:

• DPP-based pH indicator stock solution (e.g., 1 mM in DMSO)

• Phosphate-buffered saline (PBS) solutions of varying pH (pH 5-9)

• Fluorometer

Procedure:

• Prepare a series of working solutions by diluting the DPP probe stock solution in PBS of different pH values to a final concentration of 1-10 µM.

• Incubate the solutions for 10-15 minutes at room temperature to allow for equilibration.

• Measure the fluorescence emission spectra of each solution using the appropriate excitation wavelength for the specific DPP probe.

• Record the fluorescence intensity at the emission maximum.

• Plot the fluorescence intensity as a function of pH to generate a calibration curve.

• For unknown samples, prepare the sample in the same buffer system, add the probe at the same final concentration, and measure the fluorescence to determine the pH from the calibration curve.

Protocol for Live-Cell Imaging of Viscosity using a DPP-based Fluorescent Rotor

This protocol provides a general workflow for imaging intracellular viscosity changes using a viscosity-sensitive DPP probe.[1][13]

Materials:

• Viscosity-sensitive DPP probe (e.g., NBI-V)

• HeLa cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• Confocal microscope

Procedure:

• Cell Culture: Culture HeLa cells on glass-bottom dishes in DMEM with 10% FBS at 37 °C in a 5% CO₂ incubator until they reach 70-80% confluency.

• Probe Loading: Prepare a stock solution of the viscosity-sensitive DPP probe in DMSO. Dilute the stock solution in serum-free DMEM to a final working concentration (typically 1-10 µM).

• Remove the culture medium from the cells and wash twice with warm PBS.

• Add the probe-containing medium to the cells and incubate for 15-30 minutes at 37 °C.

• Washing: Remove the probe solution and wash the cells three times with warm PBS to remove any excess, non-internalized probe.

• Imaging: Add fresh, pre-warmed imaging medium (e.g., phenol red-free DMEM) to the cells.

• Image the cells using a confocal microscope equipped with the appropriate laser line for excitation and emission filters for the specific DPP probe.

• To induce viscosity changes, cells can be treated with agents like nystatin or monensin before or during imaging.

Visualization of Mechanisms and Workflows

"Turn-On" Fluorescence Mechanism for ROS Detection

The following diagram illustrates a common "turn-on" mechanism for the detection of reactive oxygen species (ROS) by a 2H-pyrrole-based probe. Initially, a recognition moiety quenches the fluorescence of the DPP core through a process like photoinduced electron transfer (PET). Upon reaction with ROS, the recognition moiety is cleaved or oxidized, disrupting the PET process and restoring the fluorescence of the DPP core.[7][14]

Caption: "Turn-on" fluorescence mechanism for ROS detection.

Experimental Workflow for Live-Cell Imaging

This diagram outlines the general experimental workflow for using a 2H-pyrrole-based fluorescent probe for live-cell imaging applications.

Caption: General workflow for live-cell fluorescence imaging.

Signaling Pathway for a Ratiometric pH Probe

This diagram illustrates the principle of a ratiometric pH probe based on a DPP derivative. The probe exists in two forms, protonated and deprotonated, which have distinct emission wavelengths. By measuring the ratio of the fluorescence intensities at these two wavelengths, a precise determination of pH can be made, independent of probe concentration.[5]

Caption: Principle of ratiometric pH sensing with a DPP probe.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. mdpi.com [mdpi.com]
• 3. Diketopyrrolopyrrole Fluorescent Probes | Encyclopedia MDPI [encyclopedia.pub]
• 4. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 5. benchchem.com [benchchem.com]
• 6. Detection Technologies for Reactive Oxygen Species: Fluorescence and Electrochemical Methods and Their Applications | MDPI [mdpi.com]
• 7. Diverse Fluorescent Probe Concepts for Detection and Monitoring of Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. “Turn-on” fluorescent sensing with “reactive” probes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. The Synthesis and Photophysical Properties of Weakly Coupled Diketopyrrolopyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A Convenient Synthesis of Diketopyrrolopyrrole Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Rational design of a selective and sensitive “turn-on” fluorescent probe for monitoring and imaging hydrogen peroxide in living cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pyrrole-Based Materials in Organic Light-Emitting Diodes (OLEDs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organic Light-Emitting Diodes (OLEDs) represent a significant advancement in display and lighting technology, offering advantages such as high contrast, low power consumption, and mechanical flexibility. The performance of an OLED is intrinsically linked to the chemical and photophysical properties of the organic materials used within its emissive and charge-transport layers. Pyrrole, an electron-rich five-membered aromatic heterocycle, is a key structural motif in a variety of organic electronic materials. While simple, non-fused 2H-pyrrole derivatives have been investigated for their nonlinear optical properties, their application as the primary emitting or host material in OLEDs is not extensively documented in publicly available literature.

The focus of current research has been on more complex, fused pyrrole-containing systems, such as thienopyrrolediones and carbazole derivatives. These materials incorporate the pyrrole moiety into a larger conjugated structure to enhance charge transport, thermal stability, and luminescence efficiency. This document provides detailed application notes and protocols for a representative pyrrole-containing material class, thienopyrroledione derivatives, which have shown promise in OLED applications.[1]

Thienopyrroledione (TPD) Derivatives for OLEDs: A Case Study

Thienopyrroledione (TPD) derivatives are a class of compounds that incorporate a pyrrole-dione core fused with thiophene rings. These materials have been explored as emitters in OLEDs. The following sections detail the synthesis, device fabrication, and performance of TPD-based OLEDs, based on reported findings.[1]

Data Presentation: Performance of TPD-Based OLEDs

The performance of OLEDs utilizing TPD derivatives as the emissive material is summarized in the table below. The data is compiled from studies on solution-processed devices.[1][2][3]

Compound Name	Device Architecture	Maximum Luminance (cd/m²)	Maximum Current Efficiency (cd/A)	External Quantum Efficiency (EQE) (%)	Electroluminescence Peak (nm)	Commission Internationale de L'Eclairage (CIE) Coordinates (x, y)
1,3-bis(4-(diphenylamino)phenyl)-5-(2-ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (MOC-1)	ITO/PEDOT:PSS/MOC-1/LiF/Al	1729	4.5	1.5	564	(0.41, 0.42)
1,3-bis(benzo[b]thiophen-2-yl)-5-(2-ethylhexyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (MOC-16)	ITO/PEDOT:PSS/MOC-16/LiF/Al	1792	0.61	0.1	547	(0.36, 0.60)

Experimental Protocols

Synthesis of Thienopyrroledione Derivatives

The synthesis of thienopyrroledione derivatives can be achieved through established organic chemistry methodologies. A general synthetic route is outlined below.

Protocol for the Synthesis of MOC-1 and MOC-16 (as reported in the literature): [1]

• General Procedure: The synthesis of the target thienopyrroledione derivatives is typically carried out via a modified literature procedure.

• Starting Materials: Commercially available reagents are used as starting materials.

• Reaction Conditions: The specific reaction conditions, including solvents, catalysts, temperature, and reaction time, are optimized for each derivative.

• Purification: The crude product is purified using standard techniques such as column chromatography and recrystallization to yield the final high-purity compound.

• Characterization: The structure and purity of the synthesized compounds are confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

OLED Device Fabrication

The fabrication of OLEDs using TPD derivatives as the emissive layer is typically performed in a cleanroom environment using a combination of solution processing and thermal evaporation techniques.

Protocol for Solution-Processed OLED Fabrication: [1][2][3]

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned by ultrasonication in a series of solvents (e.g., detergent, deionized water, acetone, isopropanol) and then treated with UV-ozone to improve the work function and facilitate hole injection.

• Hole Injection Layer (HIL) Deposition: A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) in a suitable solvent (e.g., water) is spin-coated onto the cleaned ITO substrate to form a thin film (typically 30-40 nm). The film is then annealed to remove the solvent.

• Emissive Layer (EML) Deposition: A solution of the TPD derivative in an organic solvent (e.g., chloroform or chlorobenzene) is spin-coated on top of the HIL. The thickness of this layer is typically in the range of 40-80 nm. The film is subsequently annealed.

• Cathode Deposition: A bilayer cathode consisting of a thin layer of lithium fluoride (LiF) (typically ~1 nm) followed by a thicker layer of aluminum (Al) (typically ~100-150 nm) is deposited by thermal evaporation in a high-vacuum chamber (<10⁻⁶ Torr).

• Encapsulation: To protect the device from atmospheric moisture and oxygen, it is encapsulated using a UV-curable epoxy resin and a glass coverslip.

Device Characterization

The performance of the fabricated OLEDs is evaluated using a suite of electrical and optical characterization techniques.

• Current Density-Voltage-Luminance (J-V-L) Characteristics: The J-V-L characteristics are measured using a source meter and a photometer. This provides information on the turn-on voltage, operating voltage, and luminance of the device.

• Electroluminescence (EL) Spectra: The EL spectra are recorded using a spectroradiometer to determine the emission color and the peak emission wavelength.

• External Quantum Efficiency (EQE): The EQE is calculated from the luminance, current density, and EL spectrum of the device.

• Commission Internationale de L'Eclairage (CIE) Coordinates: The CIE coordinates are calculated from the EL spectrum to precisely define the emission color.

Visualizations

Molecular Design Strategy for TPD Emitters

The design of TPD emitters often involves the incorporation of donor and acceptor moieties to tune the electronic properties and emission color. The following diagram illustrates this general design concept.

Caption: General molecular design of a Donor-Acceptor-Donor (D-A-D) type TPD emitter.

Experimental Workflow for OLED Fabrication and Characterization

The following diagram outlines the key steps in the fabrication and characterization of a solution-processed OLED.

Caption: Workflow for solution-processed OLED fabrication and characterization.

Logical Relationship of OLED Device Layers

The structure of a typical multilayer OLED is crucial for its efficient operation. The following diagram illustrates the logical relationship and function of the different layers.

Caption: Layered architecture and charge carrier flow in a typical OLED.

References

• 1. Pyrene-Benzimidazole Derivatives as Novel Blue Emitters for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Catalytic Applications of 2H-Pyrrole Metal Complexes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the catalytic applications of metal complexes involving the 2H-pyrrole (pyrrolenine) moiety. While stable, isolated 2H-pyrrole metal complexes as catalysts are not extensively documented, the transient generation of 2H-pyrrole intermediates is a cornerstone of several powerful catalytic transformations. This document focuses on these in-situ applications, particularly in cycloaddition reactions, and also touches upon the broader catalytic utility of metal complexes featuring related pyrrole-based ligands.

Application Note 1: Enantioselective [6+2] Cycloaddition via Catalytic Generation of 2-Methide-2H-Pyrroles

One of the most significant catalytic applications involving a 2H-pyrrole core is the organocatalytic, enantioselective [6+2] cycloaddition of 2-methide-2H-pyrroles. These reactive intermediates are generated in situ from 1H-pyrrole-2-carbinols through a dehydration reaction catalyzed by a chiral Brønsted acid, such as a BINOL-derived phosphoric acid.[1] This methodology provides a direct route to densely substituted 2,3-dihydro-1H-pyrrolizin-3-ols, which are valuable scaffolds in medicinal chemistry.[1]

The reaction proceeds with high yields and excellent enantioselectivity, creating three contiguous stereocenters in a single step.[1] The choice of the chiral catalyst is crucial for controlling the stereochemical outcome.

Quantitative Data: Catalyst Performance in [6+2] Cycloaddition

The following table summarizes the performance of a chiral BINOL-derived phosphoric acid catalyst in the cycloaddition of various 1H-pyrrol-2-yl carbinols with aryl acetaldehydes.[1]

Entry	Pyrrole-2-carbinol Substituent (R¹)	Acetaldehyde Substituent (R²)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Ratio (er)
1	Phenyl	Phenyl	65	>20:1	98:2
2	4-Methoxyphenyl	Phenyl	70	>20:1	98.5:1.5
3	4-Bromophenyl	Phenyl	68	>20:1	98:2
4	2-Naphthyl	Phenyl	62	>20:1	97.5:2.5
5	Phenyl	4-Methoxyphenyl	63	>20:1	98:2
6	Phenyl	4-Chlorophenyl	58	>20:1	97:3

Reaction conditions: 1H-pyrrol-2-yl carbinol (0.20 mmol), aryl acetaldehyde (0.60 mmol), catalyst (10 mol %), 4 Å molecular sieves (80 mg), in o-xylene (2 mL) at room temperature.[1]

Experimental Protocol: Enantioselective [6+2] Cycloaddition

Materials:

• Substituted 1H-pyrrol-2-yl carbinol

• Substituted aryl acetaldehyde

• Chiral BINOL-derived phosphoric acid catalyst (e.g., (R)-TRIP)

• 4 Å molecular sieves

• Anhydrous o-xylene

• Standard glassware for organic synthesis

Procedure: [1]

• To a flame-dried round-bottom flask containing a magnetic stir bar, add the 1H-pyrrol-2-yl carbinol (1.0 eq), the chiral phosphoric acid catalyst (0.1 eq), and freshly activated 4 Å molecular sieves.

• Purge the flask with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous o-xylene via syringe.

• Add the aryl acetaldehyde (3.0 eq) to the stirred suspension at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2,3-dihydro-1H-pyrrolizin-3-ol.

• Determine the diastereomeric and enantiomeric ratios by ¹H NMR and chiral HPLC analysis, respectively.

Proposed Catalytic Cycle

The proposed catalytic cycle for the enantioselective [6+2] cycloaddition is depicted below. The chiral phosphoric acid catalyst facilitates the dehydration of the pyrrole-2-carbinol to form a hydrogen-bonded, chiral 2-methide-2H-pyrrole intermediate. This intermediate then reacts with the enol form of the acetaldehyde in a stereocontrolled cycloaddition.

Caption: Proposed catalytic cycle for the enantioselective [6+2] cycloaddition.

Application Note 2: Pyrrole Synthesis via Transition Metal-Catalyzed Reactions

While not strictly involving pre-formed 2H-pyrrole metal complexes as catalysts, several transition metal-catalyzed reactions proceed through intermediates that can be formally described as 2H-pyrrole species or lead to the formation of pyrroles.

Rhodium-Catalyzed Isoxazolone Isomerization

Rhodium catalysts can transform isoxazolones into 2H-pyrroles. The proposed mechanism involves the formation of a rhodium complex that undergoes decarboxylation, intramolecular cycloaddition, and subsequent isomerization to yield the 2H-pyrrole product.[2]

Titanium-Catalyzed [2+2+1] Cycloaddition

A multicomponent titanium-catalyzed formal [2+2+1] reaction of alkynes and diazenes provides a route to polysubstituted pyrroles. The mechanism is proposed to proceed through a Ti(II)/Ti(IV) redox catalytic cycle, involving a key azatitanacyclobutene intermediate.[3]

Experimental Workflow: General Pyrrole Synthesis

The following diagram illustrates a general workflow for the synthesis of pyrroles using transition metal catalysis.

Caption: General experimental workflow for transition metal-catalyzed pyrrole synthesis.

Application Note 3: Catalysis by Metal Complexes of Pyrrole-Based Pincer Ligands

A significant area of catalysis involves metal complexes of pyrrole-based pincer ligands. These are typically not 2H-pyrroles but rather 1H-pyrroles that are part of a multidentate ligand framework. These complexes have shown activity in a range of transformations.

For example, iron complexes with a pyrrole-based PNP pincer ligand have been synthesized and characterized, demonstrating the ability of the iron center to access multiple oxidation states.[4][5] These types of complexes are active in hydrofunctionalization reactions and have potential applications in CO₂ activation and cross-coupling reactions.[4]

Quantitative Data: Performance of an Iridium-Pyridylpyrrole Complex

The following table presents the catalytic performance of a Cp*Ir complex with a pyridylpyrrole ligand in formic acid dehydrogenation and CO₂ hydrogenation.[6]

Reaction	Temperature (°C)	Solvent	Base	TOF (h⁻¹)
Formic Acid Dehydrogenation	90	Aqueous	None	45,900
CO₂ Hydrogenation	25	Aqueous	Present	4.5
CO₂ Hydrogenation	25	Methanol/H₂O	Present	29

TOF = Turnover Frequency

Experimental Protocol: Synthesis of a Pyrrole-Based Pincer Ligand and its Metal Complex

Synthesis of Bis(dicyclohexylphosphinomethyl)pyrrole (H-PNP): [4]

• Synthesize the required phosphine and pyrrole precursors according to established literature procedures.

• In a glovebox, dissolve the pyrrole precursor in an appropriate anhydrous solvent (e.g., THF).

• Add a strong base (e.g., n-butyllithium) at low temperature to deprotonate the pyrrole.

• Slowly add the phosphine-containing electrophile to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by NMR).

• Quench the reaction and perform an aqueous workup.

• Purify the ligand by crystallization or chromatography.

Synthesis of [FeCl(py)(PNP)]: [4]

• In a glovebox, dissolve the H-PNP ligand in anhydrous THF.

• Add a base (e.g., NaH) to deprotonate the ligand, forming the sodium salt.

• In a separate flask, dissolve FeCl₂(thf)₁.₅ in THF.

• Slowly add the solution of the deprotonated ligand to the iron salt solution.

• Add pyridine to the reaction mixture.

• Stir at room temperature for the specified time.

• Isolate the product by filtration and wash with a non-polar solvent (e.g., pentane).

• Recrystallize from a suitable solvent system to obtain X-ray quality crystals if desired.

Logical Relationship: Ligand Synthesis to Catalytic Application

The following diagram illustrates the logical progression from ligand design and synthesis to the development and application of the final metal catalyst.

Caption: Logical workflow from ligand design to catalytic application.

References

• 1. Catalytic, Enantioselective Cycloaddition of Pyrrole-2-methides with Aldehydes toward a Synthesis of 2,3-Dihydro-1H-pyrrolizin-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]
• 3. Catalytic formal [2+2+1] synthesis of pyrroles from alkynes and diazenes via Ti(II)/Ti(IV) redox catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Metal-Ligand Cooperation in Cp*Ir-Pyridylpyrrole Complexes: Rational Design and Catalytic Activity in Formic Acid Dehydrogenation and CO2 Hydrogenation under Ambient Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Spiro-2H-Pyrroles: A Detailed Protocol for Researchers

For researchers, scientists, and professionals in drug development, the synthesis of complex heterocyclic compounds is a cornerstone of innovation. Among these, spiro-2H-pyrroles represent a class of molecules with significant potential in medicinal chemistry due to their unique three-dimensional architecture. This document provides detailed application notes and protocols for several modern synthetic strategies leading to the formation of spiro-2H-pyrroles and related spiro-pyrrolidine structures.

This comprehensive guide outlines key methodologies, including a one-pot synthesis from N-propargylic β-enaminones, iridium-catalyzed intramolecular asymmetric dearomatization, domino reactions of 2-isocyanoethylindoles, and triflic anhydride-mediated amide activation followed by a formal [3+2] cycloaddition. Each protocol is presented with detailed experimental procedures and summarized quantitative data to facilitate replication and adaptation in the laboratory.

Key Synthetic Methodologies and Protocols

Several robust methods for the synthesis of spiro-2H-pyrroles have been developed, each offering distinct advantages in terms of substrate scope, stereocontrol, and reaction conditions. Below are detailed protocols for leading synthetic strategies.

One-Pot Synthesis from N-Propargylic β-Enaminones

This method provides a straightforward, one-pot procedure for synthesizing spiro-2H-pyrroles through a tandem nucleophilic cyclization and benzylic C-H oxidation of cyclohexane-embedded β-enaminones bearing an internal alkyne functionality.[1]

Experimental Protocol:

A general procedure involves the initial conjugate addition of 1-ethynylcyclohexylamine to an α,β-alkynic ketone. This is followed by a palladium-catalyzed coupling of the resulting N-propargylic β-enaminone with an aryl iodide. The intermediate is then subjected to basic conditions, which induces a tandem nucleophilic cyclization and benzylic C–H oxidation to yield the desired 3,4-diaryloyl-1-azaspiro[4.5]deca-1,3-diene derivatives.

DOT Script for Workflow:

Caption: Workflow for the one-pot synthesis of spiro-2H-pyrroles.

Iridium-Catalyzed Intramolecular Asymmetric Dearomatization

This powerful strategy enables the enantioselective synthesis of spiro-2H-pyrroles through the dearomatization of pyrroles.[2][3] The use of a chiral iridium catalyst allows for high levels of stereocontrol.

Experimental Protocol:

In a typical procedure, a solution of the pyrrole substrate bearing an allylic carbonate tether is prepared in a suitable solvent (e.g., dichloromethane). To this is added the iridium catalyst, generated in situ from [Ir(cod)Cl]₂ and a chiral ligand such as Me-THQphos. The reaction is stirred at a specified temperature until completion, monitored by thin-layer chromatography (TLC). The resulting spiro-2H-pyrrole is then purified by column chromatography.

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	N-Allyl-2-phenyl-1H-pyrrole	2.5	DCM	12	95	98
2	N-Allyl-2-(4-methoxyphenyl)-1H-pyrrole	2.5	DCM	15	92	97
3	N-Allyl-2-(4-chlorophenyl)-1H-pyrrole	2.5	DCM	12	99	99

DOT Script for Signaling Pathway:

Caption: Simplified mechanism of Ir-catalyzed dearomatization.

Domino Reaction of 2-Isocyanoethylindoles

This approach provides a chemoselective route to polycyclic spiroindolines and polysubstituted pyrroles.[4][5] The reaction proceeds under catalyst-free conditions, relying on the inherent reactivity of the starting materials.

Experimental Protocol:

To a solution of a 3-(2-isocyanoethyl)-1H-indole derivative in ethanol is added a gem-diactivated olefin (e.g., substituted 2-cyano-3-phenyl acrylate). The mixture is refluxed until the reaction is complete as monitored by TLC. The solvent is then removed under reduced pressure, and the crude product is purified by flash column chromatography to afford the polycyclic spiroindoline.

Entry	2-Isocyanoethylindole	gem-Diactivated Olefin	Solvent	Yield (%)
1	3-(2-isocyanoethyl)-1H-indole	methyl 2-cyano-3-phenylacrylate	EtOH	92
2	3-(2-isocyanoethyl)-5-methyl-1H-indole	methyl 2-cyano-3-(4-cyanophenyl)acrylate	EtOH	66
3	5-chloro-3-(2-isocyanoethyl)-1H-indole	methyl 2-cyano-3-(4-cyanophenyl)acrylate	EtOH	85

DOT Script for Logical Relationship:

Caption: Logical flow of the domino reaction.

Tf₂O-Mediated Amide Activation/Formal [3+2] Cycloaddition

This protocol describes an efficient synthesis of spiropyrrolines from readily available α-formylamino ketones.[6][7][8] The method involves the activation of an amide with triflic anhydride (Tf₂O), followed by a formal [3+2] cycloaddition with a Michael acceptor.

Experimental Protocol:

To a solution of the α-formylamino ketone in a suitable solvent (e.g., dichloromethane) at low temperature (-78 °C) is added triflic anhydride. After a short stirring period, a base (e.g., 2,6-lutidine) is added, followed by the Michael acceptor. The reaction is allowed to warm to room temperature and stirred until completion. The reaction is then quenched, and the product is extracted and purified by column chromatography.

Entry	α-Formylamino Ketone	Michael Acceptor	Base	Yield (%)
1	N-(2-oxocyclohexyl)formamide	Methyl acrylate	2,6-Lutidine	85
2	N-(2-oxocyclopentyl)formamide	Acrylonitrile	2,6-Lutidine	78
3	N-(1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)formamide	Phenyl vinyl sulfone	2,6-Lutidine	82

DOT Script for Experimental Workflow:

Caption: Step-by-step workflow for spiropyrroline synthesis.

Conclusion

The synthetic protocols detailed in this application note provide a robust toolkit for the synthesis of spiro-2H-pyrroles and related compounds. These methodologies, ranging from one-pot procedures to highly stereoselective catalytic reactions, offer diverse entry points to this important class of molecules. The provided experimental details and quantitative data are intended to serve as a valuable resource for researchers in academic and industrial settings, facilitating the exploration of new chemical space and the development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Iridium-Catalyzed Intramolecular Asymmetric Allylic Dearomatization Reaction of Pyridines, Pyrazines, Quinolines, and Isoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chemoselective synthesis of polycyclic spiroindolines and polysubstituted pyrroles via the domino reaction of 2-isocyanoethylindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of Spiropyrrolines via One-Pot Tf2O-Mediated Amide Activation/Formal [3 + 2]-Cycloaddition of α-Formylamino Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Spiropyrrolines via One-Pot Tf2O-Mediated Amide Activation/Formal [3 + 2]-Cycloaddition of α-Formylamino Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the One-Pot Synthesis of Highly Functionalized 2H-Pyrroles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the efficient one-pot synthesis of highly functionalized 2H-pyrroles. The methodologies presented herein offer diverse approaches, including gold- and rhodium-catalyzed reactions, as well as a metal-free domino reaction, catering to a wide range of substrates and desired substitution patterns. These methods are particularly relevant for applications in medicinal chemistry and materials science, where the pyrrole scaffold is a key structural motif.

Gold-Catalyzed One-Pot Synthesis of Fused 2H-Pyrroles

This method describes a two-step, one-pot synthesis of fused pyrroles from N-alkynylhydroxammonium salts and readily enolizable ketones. The reaction proceeds through a gold-catalyzed cascade that involves a 3,3-sigmatropic rearrangement of an in situ-generated N,O-dialkenylhydroxamine intermediate, leading to the formation of polycyclic pyrrole structures in moderate to good yields.[1]

Data Presentation

Entry	Ketone	Product	Yield (%)
1	1,3-Cyclohexanedione	8a	78
2	5,5-Dimethyl-1,3-cyclohexanedione	8b	85
3	1,3-Indandione	8c	72
4	4-Hydroxy-6-methyl-2-pyrone	8d	65
5	1-Phenyl-1,3-butanedione	8e	55
6	Dibenzoylmethane	8f	68
7	2-Acetylcyclopentanone	8g	75
8	3-Methyl-2,4-pentanedione	8h	60

Experimental Protocol

General Procedure for the One-Pot Synthesis of Fused Pyrroles:

• To a vial equipped with a magnetic stirring bar, add N-alkylhydroxylammonium trifluoroacetate (0.1 mmol), the corresponding ketone (1.2 equiv.), and NaHCO₃ (1.2 equiv.).

• Add 1,2-dichloroethane (2 mL) to the vial.

• Degas the system with a stream of nitrogen gas.

• Stir the mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the initial condensation, open the vial to the air and add the gold catalyst, BrettPhosAuNTf₂ (5 mol%).

• Continue stirring the reaction mixture at room temperature until the cascade reaction is complete, as monitored by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Purify the residue by column chromatography on silica gel to afford the desired fused pyrrole product.

Visualizations

Gold-Catalyzed Synthesis Workflow

Gold-Catalyzed Reaction Pathway

Rhodium-Catalyzed Annulation of 2H-Azirines with Enaminones

This protocol details a rhodium-catalyzed annulation of 2H-azirines with enaminones, providing a versatile method for the synthesis of 4-acyl- and 4-formyl-substituted 2H-pyrroles. This reaction demonstrates good functional group tolerance and can be utilized for late-stage modification of complex molecules.

Data Presentation

Entry	2H-Azirine Substituent (R¹)	Enaminone Substituent (R²)	Product	Yield (%)
1	Ph	Ph	3a	92
2	4-MeC₆H₄	Ph	3b	88
3	4-ClC₆H₄	Ph	3c	95
4	2-Naphthyl	Ph	3d	85
5	Ph	4-MeC₆H₄	3e	90
6	Ph	4-BrC₆H₄	3f	93
7	Ph	Me	3g	78
8	Ph	OEt	3h	75

Experimental Protocol

General Procedure for the Rhodium-Catalyzed Annulation:

• To a screw-capped vial, add the 2H-azirine (0.2 mmol), enaminone (0.24 mmol), [Rh(cod)Cl]₂ (2.5 mol%), and AgSbF₆ (10 mol%).

• Add 1,2-dichloroethane (2.0 mL) as the solvent.

• Seal the vial and heat the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluting with a mixture of petroleum ether and ethyl acetate) to yield the desired 4-acyl-2H-pyrrole.

Visualizations

Rhodium-Catalyzed Synthesis Workflow

Rhodium-Catalyzed Reaction Pathway

Metal-Free Domino Synthesis of Trisubstituted Pyrroles in Water

This application note details an environmentally benign, metal-free domino reaction for the synthesis of trisubstituted pyrroles from (E)-β-bromonitrostyrenes and enaminones. The reaction proceeds rapidly in water, offering high yields and a simple workup procedure.[2][3]

Data Presentation

Entry	β-Bromonitrostyrene Substituent (Ar)	Enaminone Substituents (R¹, R²)	Product	Yield (%)
1	C₆H₅	Me, Ph	3a	98
2	4-MeC₆H₄	Me, Ph	3b	95
3	4-MeOC₆H₄	Me, Ph	3c	92
4	4-ClC₆H₄	Me, Ph	3d	99
5	4-NO₂C₆H₄	Me, Ph	3e	96
6	C₆H₅	Et, Ph	3f	97
7	C₆H₅	Me, Me	3g	85
8	2-Thienyl	Me, Ph	3h	88

Experimental Protocol

General Procedure for the Metal-Free Domino Synthesis:

• To a vial, add the (E)-β-bromonitrostyrene (0.5 mmol) and the enaminone (0.5 mmol).

• Add water (1.0 mL) to the vial.

• Stir the reaction mixture vigorously at 50 °C for 10-30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The solid product is then collected by simple filtration.

• Wash the collected solid with water and dry under vacuum to obtain the pure trisubstituted pyrrole. Further purification by column chromatography is typically not required.

Visualizations

References

• 1. BJOC - Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles from enones [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

strategies to prevent isomerization of 2H-pyrrole to 1H-pyrrole

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the inherent instability of 2H-pyrroles and prevent their isomerization to the thermodynamically favored 1H-pyrrole tautomer.

Frequently Asked Questions (FAQs)

Q1: Why does my 2H-pyrrole isomerize to a 1H-pyrrole?

2H-pyrroles, also known as isopyrroles, are non-aromatic heterocyclic compounds. They readily convert to their aromatic 1H-pyrrole isomers because the latter is significantly more thermodynamically stable.[1] This isomerization is a spontaneous process driven by the gain in aromatic stabilization energy.

Q2: What is the mechanism of 2H-pyrrole to 1H-pyrrole isomerization?

The isomerization is often catalyzed by acid or heat. The generally accepted mechanism involves a[1][2]-sigmatropic shift. For a 2,2-disubstituted 2H-pyrrole, this can proceed through protonation followed by tautomerization to achieve the stable aromatic 1H-pyrrole ring system.[2]

Q3: What are the primary strategies to prevent this isomerization?

There are three main strategies to prevent or manage the isomerization of 2H-pyrroles:

• Kinetic Stabilization: Introducing sterically bulky substituents at the C2 position can hinder the necessary conformational changes or protonation required for isomerization.

• Electronic Stabilization: Modifying the electronic properties of the pyrrole ring with specific substituents can influence its stability, although this is generally less effective than steric hindrance.

• In-situ Trapping: If the 2H-pyrrole is too unstable to isolate, it can be "trapped" immediately after its formation by reacting it with another molecule to form a stable product.

Q4: How can I detect if isomerization is occurring?

Isomerization can be monitored using various spectroscopic techniques.

• ¹H NMR Spectroscopy: The appearance of a signal for the N-H proton and changes in the chemical shifts of the ring protons are clear indicators of 1H-pyrrole formation.

• ¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms in the pyrrole ring will change significantly upon aromatization.

• UV-Vis Spectroscopy: Aromatic 1H-pyrroles exhibit different absorption spectra compared to their non-aromatic 2H-counterparts.[3][4]

• TLC and LC-MS: The appearance of a new spot on a TLC plate or a new peak in an LC-MS chromatogram with the same mass can indicate the formation of the isomer.

Isomerization Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and handling of 2H-pyrroles.

Problem	Potential Cause(s)	Recommended Solution(s)
Isomerization observed immediately upon formation (in the reaction mixture).	1. High reaction temperature.2. Presence of acid (catalytic amounts).3. Inherently unstable 2H-pyrrole scaffold.	1. Lower the reaction temperature.2. Run the reaction under neutral or basic conditions. Use a non-protic solvent.3. If the scaffold is too unstable, consider an in-situ trapping experiment (see Protocol 2).
Isomerization occurs during aqueous workup.	1. Acidic or basic conditions in the wash.2. Prolonged exposure to the aqueous phase.	1. Use neutral water or brine for washes.2. Minimize the duration of the workup and keep the solution cold.3. Extract the product quickly into a non-polar organic solvent.
Isomerization occurs during solvent removal (rotary evaporation).	1. Excessive heat from the water bath.2. Concentration of trace acidic impurities.	1. Remove the solvent at the lowest possible temperature (use a high-vacuum pump if necessary).2. Co-evaporate with a non-polar solvent like toluene to azeotropically remove trace acids.3. Add a small amount of a non-nucleophilic base (e.g., proton sponge) before evaporation.
Isomerization occurs during purification (silica gel chromatography).	1. Acidity of standard silica gel.2. Prolonged contact time with the stationary phase.	1. Use deactivated or basic alumina for chromatography.2. Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent.3. Perform flash chromatography quickly and keep the column cold if possible.
The isolated 2H-pyrrole isomerizes during storage.	1. Exposure to light, air (oxygen), or moisture.2. Storage at room temperature.	1. Store the compound under an inert atmosphere (Argon or Nitrogen).2. Protect from light by using an amber vial.3. Store at low temperatures (-20°C or -80°C).

Strategic Guides & Protocols

Strategy 1: Kinetic Stabilization via Steric Hindrance

Introducing two substituents at the C2 position is a common and effective strategy to create kinetically stable 2H-pyrroles. The steric bulk of these groups can physically block the approach of a proton or prevent the rearrangement necessary for isomerization.

Experimental Protocol 1: Synthesis of a Stable 2,2,5-Triaryl-2H-pyrrole

This protocol is adapted from a method involving the dearomative arylation of 1H-pyrroles.

Reaction:

• Reactants: 2,5-Disubstituted 1H-pyrrole, Aryl Halide (e.g., Iodobenzene), Palladium Catalyst (e.g., Pd(OAc)₂), Ligand (e.g., SPhos), Base (e.g., K₃PO₄).

• Objective: To introduce a substituent at the C2 position, breaking aromaticity and forming a stable 2H-pyrrole.

Procedure:

• To an oven-dried Schlenk tube, add the 2,5-disubstituted 1H-pyrrole (1.0 mmol), aryl iodide (1.2 mmol), Pd(OAc)₂ (0.05 mmol), SPhos (0.1 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the tube with an inert atmosphere (Argon) three times.

• Add anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.

• Heat the reaction mixture at the specified temperature (e.g., 100 °C) and monitor by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite, washing with additional solvent.

• Concentrate the filtrate under reduced pressure at low temperature.

• Purify the crude product using chromatography on neutral or deactivated silica gel.

Strategy 2: In-situ Trapping via Cycloaddition

When a 2H-pyrrole is too reactive to be isolated, it can be trapped as it forms. 2H-Pyrroles can act as dienes in Diels-Alder reactions. By including a dienophile in the reaction mixture, the transient 2H-pyrrole is immediately converted into a stable bicyclic adduct.

Experimental Protocol 2: In-situ Trapping of a 2H-Pyrrole with a Dienophile

This protocol describes a general procedure where a 2H-pyrrole is generated and immediately trapped.

Reaction:

• Reactants: Starting materials for 2H-pyrrole synthesis, a suitable dienophile (e.g., N-phenylmaleimide, dimethyl acetylenedicarboxylate (DMAD)).

• Objective: To form a stable cycloadduct, preventing the isolation of the unstable 2H-pyrrole intermediate.

Procedure:

• In a round-bottom flask, dissolve the precursor to the 2H-pyrrole and the dienophile (1.5 to 2.0 equivalents) in a suitable solvent (e.g., xylene, toluene).

• Heat the reaction mixture to the temperature required to generate the 2H-pyrrole (this may range from 80 °C to 140 °C).

• Monitor the reaction by TLC, following the disappearance of the starting material and the appearance of the new, more polar cycloadduct spot.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude product can be purified by recrystallization or column chromatography to yield the stable cycloadduct. The trapping of 4H- and 5H-thieno[3,4-c]pyrroles with N-phenylmaleimide is an example of such a strategy.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Substituent effect on the electronic and optical properties of newly designed pyrrole derivatives using density functio… [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and trapping of 4H- and 5H-thieno[3,4-c]pyrroles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Unstable 2H-Pyrrole Compounds

This guide provides researchers, scientists, and drug development professionals with essential techniques and troubleshooting advice for the purification of thermodynamically unstable 2H-pyrrole compounds. Due to their sensitivity to air, temperature, and acidic conditions, specialized handling is required to prevent degradation and ensure high purity.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why are 2H-pyrrole compounds so difficult to purify? A1: 2H-pyrroles are non-aromatic and thermodynamically less stable than their aromatic 1H-pyrrole isomers.[1][2] This inherent instability makes them susceptible to rearrangement, polymerization, or decomposition when exposed to heat, air (oxygen), moisture, or acidic conditions.

Q2: What is the most critical factor to control during the purification of 2H-pyrroles? A2: The exclusion of air and moisture is paramount. Many unstable compounds are sensitive to oxidation and hydrolysis.[3] Therefore, employing air-free techniques, such as working under an inert atmosphere (argon or nitrogen) in a glovebox or using a Schlenk line, is essential for successful purification.[4][5]

Q3: My compound decomposes on the silica gel column. What should I do? A3: Decomposition on silica gel can be caused by the acidic nature of the silica or prolonged contact time.

• Deactivate the Silica: Pre-treat the silica gel with a base, such as triethylamine or ammonia, by including a small percentage (e.g., 1%) in the eluent system.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.

• Reduce Temperature: Perform the chromatography at low temperatures to minimize thermal degradation.[6]

• Increase Flow Rate: A faster flow rate can reduce the time the compound spends on the column, though this may compromise separation efficiency.[7]

Q4: Can I use reverse-phase HPLC for purification? A4: Yes, reverse-phase HPLC (RP-HPLC) can be an effective method, especially for polar 2H-pyrrole derivatives. It is a preferred method for separating nonvolatile and thermally unstable compounds.[7] For highly sensitive compounds, low-temperature HPLC is recommended, where the autosampler, column, and fraction collector are cooled (e.g., to 5-10 °C) to prevent on-column degradation.[6]

Q5: How can I remove the solvent after purification without decomposing my compound? A5: Avoid high temperatures.

• Rotary Evaporation: Use a rotary evaporator with a low-temperature water bath. It is crucial to use a high-quality vacuum pump to lower the boiling point of the solvent.

• Lyophilization (Freeze-Drying): For extremely sensitive compounds, lyophilization is an excellent method.[8][9] This process involves freezing the sample and then removing the solvent by sublimation under a high vacuum, which avoids heat entirely.[9][10][11]

• Inert Gas Stream: Gently blowing a stream of nitrogen or argon over the solution can remove volatile solvents at room temperature.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Compound degrades during column chromatography	1. Stationary phase is too acidic.2. Temperature is too high.3. Extended exposure time on the column.	1. Use deactivated silica gel or neutral alumina.2. Perform chromatography at reduced temperatures (e.g., 0 °C to -20 °C).[6][12]3. Use flash chromatography with a higher flow rate.
Low or no recovery of the compound	1. Irreversible adsorption to the stationary phase.2. Decomposition during solvent removal.3. Compound is volatile and lost with the solvent.	1. Change the stationary phase (e.g., from silica to alumina or a bonded phase).2. Use low-temperature solvent removal methods like lyophilization or a cold rotary evaporator bath.[8]3. Use a cold trap during vacuum evaporation or perform reduced-pressure distillation into a cooled receiver.[13]
Streaking or poor separation on TLC/Column	1. Compound is too polar for the eluent.2. Sample is overloaded.3. On-plate/on-column decomposition.	1. Increase the polarity of the mobile phase.2. Apply a more dilute sample.3. Add a stabilizer (e.g., 1% triethylamine) to the eluent; run the TLC/column quickly and at a lower temperature.
Compound changes color or decomposes upon standing after purification	1. Exposure to air (oxidation).2. Exposure to light (photochemical decomposition).3. Residual acidic or basic impurities.	1. Store the purified compound under an inert atmosphere (argon or nitrogen) at low temperatures (-20 °C or -80 °C).2. Protect the sample from light using amber vials.3. Ensure all residual purification reagents are removed. Consider a final filtration step or re-purification. Consider forming a more stable complex, e.g., with zinc halides.[14]

Quantitative Data & Methodologies

Table 1: Low-Temperature Chromatography Conditions for Unstable Compounds

Parameter	High-Performance Liquid Chromatography (HPLC)	Low-Temperature Liquid Chromatography
Principle	Separation based on polarity for nonvolatile and thermally unstable compounds.[7]	Comprehensive analysis of unstable compounds at low temperatures.[12]
Stationary Phase	C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18).[6]	Conventional ODS (Octadecylsilane) column.[12]
Mobile Phase	Polar solvents (e.g., water/acetonitrile/IPA mixtures with acid modifier).[6]	Liquid carbon dioxide.[12]
Temperature	5 °C to 10 °C to minimize degradation, sacrificing some peak sharpness.[6]	-35 °C to -5 °C.[12]
Key Outcome	Sacrificing chromatographic performance (e.g., peak broadening) is critical to avoid degradation of the target compounds during isolation.[6]	Retention and separation efficiency can vary specifically around certain low temperatures (e.g., -15 °C), indicating potential phase transitions.[12]

Table 2: Flash Chromatography Eluent Systems for Pyrrole Derivatives

Compound Type	Stationary Phase	Eluent System (Gradient)	Reference
Spiro-3,4-dihydro-2H-pyrroles	Silica Gel	Ethyl acetate : Petrol	[15]
2-Formyl Pyrroles	Silica Gel	5–20% Ethyl acetate / Hexanes	[16]
2,5-disubstituted Pyrroles	Silica Gel	Petroleum Ether : Diethyl Ether (19:1)	[17]
General Pyrrole Synthesis	Silica Gel	Hexanes - Ethyl acetate	[18]

Experimental Protocols

Protocol 1: Low-Temperature Flash Chromatography under Inert Atmosphere

This protocol is designed for compounds that are sensitive to both air and heat.

• Preparation:

  • Dry all glassware in an oven (>120 °C) overnight and cool under a stream of dry nitrogen or argon.

  • Pack a jacketed chromatography column with silica gel (or neutral alumina) as a slurry in the initial, non-polar eluent.

  • Connect the jacket to a circulating chiller and set the temperature (e.g., -20 °C). Allow the column to equilibrate.

  • Degas all solvents by sparging with nitrogen or argon for at least 30 minutes.[5]

• Sample Loading:

  • Dissolve the crude 2H-pyrrole in a minimal amount of the non-polar eluent or a compatible solvent like dichloromethane.

  • Adsorb the sample onto a small amount of silica gel, remove the solvent under a nitrogen stream, and load the dry powder onto the top of the column.

  • Alternatively, for very sensitive compounds, dissolve the sample and load it directly onto the column via a cannula under a positive pressure of inert gas.

• Elution and Fraction Collection:

  • Attach a flask with degassed eluent to the top of the column via a cannula. Use gentle positive pressure from a nitrogen/argon line to control the flow rate.

  • Collect fractions in pre-dried tubes or flasks that are continuously purged with inert gas.

• Analysis:

  • Analyze the fractions using TLC, ensuring to keep the TLC plate in an inert atmosphere (e.g., a nitrogen-filled chamber) if the compound is highly sensitive.

  • Combine the pure fractions under an inert atmosphere.

• Solvent Removal:

  • Remove the solvent using a rotary evaporator with a cold water bath or via lyophilization to yield the purified compound.

Protocol 2: Lyophilization for Non-Volatile Sensitive Compounds

This method is ideal for removing solvent from thermally labile compounds post-purification.

• Sample Preparation:

  • Ensure the purified compound is dissolved in a solvent with a suitable freezing point (e.g., water, dioxane, or benzene). Avoid solvents with very low freezing points that are difficult to freeze with standard equipment.

  • Transfer the solution to a flask appropriately sized for your lyophilizer (not more than half full).

• Freezing:

  • Freeze the sample completely. This can be done by placing it in a -80 °C freezer or by rotating the flask in a bath of liquid nitrogen or dry ice/acetone to create a thin, frozen shell on the inside of the flask. This increases the surface area for sublimation.

• Lyophilization:

  • Connect the frozen flask to the lyophilizer. Ensure the vacuum is below 0.1 mbar and the condenser is at its lowest temperature (e.g., <-60 °C).

  • The solvent will sublimate directly from solid to gas and be trapped by the condenser.[9] The process is complete when no more ice is visible in the flask and the sample appears as a dry powder or film.

• Recovery:

  • Once complete, vent the lyophilizer with an inert gas like nitrogen or argon.

  • Immediately cap the flask to prevent exposure to air and moisture. Store the compound in a desiccator at low temperature.

Visualized Workflows and Logic

Caption: General purification workflow for unstable 2H-pyrroles.

Caption: Decision tree for troubleshooting common purification problems.

References

• 1. soc.chim.it [soc.chim.it]
• 2. chim.it [chim.it]
• 3. advion.com [advion.com]
• 4. neilsonlab.colostate.edu [neilsonlab.colostate.edu]
• 5. Air-free technique - Wikipedia [en.wikipedia.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. columbia.edu [columbia.edu]
• 8. Lyophilization and homogenization of biological samples improves reproducibility and reduces standard deviation in molecular biology techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Lyophilization of synthetic gene carriers - MDC Repository [edoc.mdc-berlin.de]
• 12. pure.nitech.ac.jp [pure.nitech.ac.jp]
• 13. JP2014073999A - Purification method of 2-acetyl-1-pyrroline - Google Patents [patents.google.com]
• 14. experts.illinois.edu [experts.illinois.edu]
• 15. op.niscpr.res.in [op.niscpr.res.in]
• 16. Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07527E [pubs.rsc.org]
• 17. rsc.org [rsc.org]
• 18. arkat-usa.org [arkat-usa.org]

identifying and minimizing side reactions in 2H-pyrrole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize common side reactions during 2H-pyrrole synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2H-pyrroles.

Issue 1: Low Yield of 2H-Pyrrole and Formation of Aromatic 1H-Pyrrole Byproduct

Question: My reaction is producing a significant amount of the aromatic 1H-pyrrole instead of the desired 2H-pyrrole. How can I minimize this aromatization?

Answer: Aromatization is a common side reaction as 1H-pyrroles are thermodynamically more stable than 2H-pyrroles.[1] Several strategies can be employed to mitigate this:

• Reaction Temperature: Avoid high temperatures, which can provide the energy needed for the[2][3]-hydride shift that leads to aromatization. Whenever possible, conduct the reaction at or below room temperature.

• Choice of Base: Strong, non-nucleophilic bases can favor the deprotonation-reprotonation sequence leading to the 1H-pyrrole. Consider using a milder base or a stoichiometric amount of a base that is consumed during the reaction.

• N-Protecting Groups: The use of an electron-withdrawing protecting group on the pyrrole nitrogen can disfavor the formation of the aromatic system. Sulfonyl groups are commonly used for this purpose.[4]

• Reaction Time: Prolonged reaction times can increase the likelihood of isomerization. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.

Issue 2: Polymerization of the Starting Material or Product

Question: I am observing the formation of a dark, insoluble material in my reaction flask, suggesting polymerization. What can I do to prevent this?

Answer: Pyrroles, particularly electron-rich derivatives, are susceptible to polymerization, especially under acidic conditions or in the presence of oxidants.[5] To minimize polymerization:

• Inert Atmosphere: Oxygen can initiate polymerization.[6] It is crucial to perform the reaction under an inert atmosphere of nitrogen or argon. This involves degassing the solvent and using Schlenk techniques or a glovebox.

• Purified Reagents: Use freshly distilled pyrrole and purified reagents to remove any acidic impurities or residual oxidants that could trigger polymerization.

• N-Protection: Introducing an N-protecting group, such as a tosyl or Boc group, can reduce the electron density of the pyrrole ring and decrease its propensity to polymerize.[4]

• Control of Acidity: If the reaction requires acidic conditions, use the mildest acid possible and only in catalytic amounts. Strongly acidic conditions should be avoided.

Issue 3: Formation of Oxidized Byproducts

Question: My product mixture contains byproducts with additional oxygen atoms, suggesting oxidation has occurred. How can I avoid this?

Answer: Oxidation can occur at various stages of the synthesis and work-up. Key preventative measures include:

• Degassing of Solvents: Thoroughly degas all solvents to remove dissolved oxygen.

• Use of Antioxidants: In some cases, adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) can be beneficial, provided it does not interfere with the desired reaction.

• Careful Work-up: During the work-up, minimize exposure to air. If performing chromatography, use deoxygenated solvents.

• Storage: Store the purified 2H-pyrrole under an inert atmosphere and at a low temperature to prevent slow oxidation over time.

Issue 4: Lack of Regioselectivity Leading to Isomeric Products

Question: My reaction is producing a mixture of regioisomeric 2H-pyrroles. How can I improve the regioselectivity?

Answer: Controlling regioselectivity is a common challenge in heterocyclic synthesis. The outcome is often dependent on a subtle interplay of steric and electronic factors.

• Directing Groups: The substituents on the starting materials can have a profound directing effect. Analyze the electronic properties (electron-donating vs. electron-withdrawing) and steric bulk of your substituents to predict the most likely site of reaction.

• Catalyst/Ligand Choice: In metal-catalyzed reactions, the choice of metal and, more importantly, the ligand can significantly influence regioselectivity. A systematic screening of different ligands is often necessary to find the optimal conditions for the desired regioisomer.

• Reaction Conditions: Temperature and solvent can also play a role in regioselectivity. Lower temperatures often lead to higher selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the primary driving force for the aromatization of 2H-pyrroles to 1H-pyrroles?

A1: The primary driving force is the gain in thermodynamic stability associated with the formation of a fully aromatic 6π-electron system in the 1H-pyrrole ring.[1]

Q2: Are there any specific N-protecting groups that are particularly effective at preventing both aromatization and polymerization?

A2: Electron-withdrawing protecting groups are generally effective. Sulfonyl groups, such as tosyl (Ts) and benzenesulfonyl (Bs), are widely used as they reduce the electron density of the pyrrole ring, making it less susceptible to both electrophilic attack (which can initiate polymerization) and the electronic rearrangement required for aromatization.[4]

Q3: Can the choice of solvent influence the extent of side reactions?

A3: Yes, the solvent can play a significant role. Protic solvents, for instance, can facilitate proton transfer steps that may lead to aromatization. The polarity of the solvent can also influence the reaction pathway and the stability of intermediates. It is often beneficial to screen a range of aprotic solvents of varying polarity to optimize the reaction.

Q4: How can I purify my 2H-pyrrole away from the 1H-pyrrole byproduct?

A4: The separation can often be achieved by silica gel column chromatography. The two isomers usually have different polarities, with the 2H-pyrrole typically being less polar than the corresponding 1H-pyrrole. Careful selection of the eluent system is key to achieving good separation.

Data Presentation

Table 1: Influence of N-Protection on Side Product Formation in a Hypothetical 2H-Pyrrole Synthesis

N-Protecting Group	Yield of 2H-Pyrrole (%)	Yield of 1H-Pyrrole (Aromatization) (%)	Observation of Polymerization
None (N-H)	45	35	Significant
Boc	65	15	Moderate
Ts (Tosyl)	85	<5	Minimal

Note: These are representative values to illustrate the trend. Actual yields will vary depending on the specific reaction.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a 2,2-Disubstituted-2H-pyrrole via Oxidation of a Pyrroline

This protocol is a generalized procedure and may require optimization for specific substrates.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the substituted pyrroline (1.0 equiv) and a suitable dry, degassed solvent (e.g., CH₂Cl₂ or THF).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Oxidant: Slowly add a solution of a suitable oxidant (e.g., 2,3-dichloro-5,6-dicyano-1,4-benzoquinone, DDQ, 1.1 equiv) in the same solvent to the cooled pyrroline solution over 15-20 minutes. The use of DDQ is a common method for such oxidations.[7]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a deoxygenated eluent to afford the desired 2H-pyrrole.

Troubleshooting Tip: If significant polymerization is observed, ensure all solvents are rigorously degassed and the reaction is performed under a strict inert atmosphere. Using freshly purified starting materials can also be beneficial.

Mandatory Visualizations

Caption: Common side reaction pathways in 2H-pyrrole synthesis.

Caption: Troubleshooting workflow for 2H-pyrrole synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyrrole synthesis [organic-chemistry.org]
• 3. soc.chim.it [soc.chim.it]
• 4. researchgate.net [researchgate.net]
• 5. journal.uctm.edu [journal.uctm.edu]
• 6. mdpi.com [mdpi.com]
• 7. Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles from enones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Yield of Dearomative C2-Arylation of 1H-Pyrroles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the dearomative C2-arylation of 1H-pyrroles.

Frequently Asked Questions (FAQs)

Q1: What is the significance of the dearomative C2-arylation of 1H-pyrroles?

A1: The dearomative C2-arylation of 1H-pyrroles is a powerful transformation in organic synthesis that allows for the construction of highly functionalized 2H-pyrrole scaffolds. These structures are valuable intermediates in the synthesis of complex nitrogen-containing molecules, including natural products and pharmaceutical agents. This method provides a direct route to tri- and tetrasubstituted pyrrole derivatives, which can be challenging to access through other synthetic strategies.

Q2: What are the key factors influencing the success of this reaction?

A2: The success of the dearomative C2-arylation of 1H-pyrroles is primarily influenced by the choice of catalyst, ligand, base, and solvent. The ligand, in particular, plays a crucial role in controlling the regioselectivity of the arylation, directing it to either the C2 or C3 position.[1][2] The substrate scope, including the electronic and steric properties of the pyrrole and the aryl halide, also significantly impacts the reaction outcome.

Q3: What is ligand-controlled site-selectivity in the context of this reaction?

A3: Ligand-controlled site-selectivity refers to the ability to direct the arylation to a specific position on the pyrrole ring by simply changing the ligand coordinated to the palladium catalyst. For instance, in the palladium-catalyzed arylation of 2,5-diaryl-1H-pyrroles, the use of a specific phosphine ligand can favor the dearomative C2-arylation to yield 2,2,5-triaryl-2H-pyrroles, while a different ligand can promote direct C3-arylation to produce 2,3,5-triaryl-1H-pyrroles.[1][2]

Q4: What are some common side reactions or byproducts observed in this transformation?

A4: Common side reactions may include the formation of regioisomers (e.g., C3-arylated products when C2-arylation is desired), homocoupling of the aryl halide, and decomposition of the starting materials or products under the reaction conditions. In some cases, incomplete conversion can also be an issue. Careful optimization of the reaction parameters is crucial to minimize these unwanted side reactions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the dearomative C2-arylation of 1H-pyrroles.

Problem	Question	Possible Causes	Suggested Solutions
Low to No Yield	Why am I not getting any of the desired 2,2,5-triaryl-2H-pyrrole product?	- Inactive catalyst- Inappropriate ligand for C2-arylation- Insufficiently strong base- Non-optimal solvent or temperature- Poor quality of reagents (pyrrole, aryl halide)	- Ensure the palladium catalyst is active. Consider using a pre-catalyst that is readily activated.- For C2-dearomative arylation of 2,5-diaryl-1H-pyrroles, confirm you are using a suitable ligand such as P(t-Bu)3.- Switch to a stronger base like NaOt-Bu or K3PO4.- Screen different solvents; toluene is often a good starting point.- Ensure all reagents are pure and dry, especially the solvent.
Poor Regioselectivity	I am getting a mixture of C2 and C3-arylated products. How can I improve the selectivity for C2-arylation?	- The ligand used does not provide sufficient steric hindrance to favor C2-arylation.- The reaction temperature might be too high, leading to loss of selectivity.	- The choice of ligand is critical for regioselectivity. For C2-arylation, bulky electron-rich phosphine ligands are often preferred.- Try lowering the reaction temperature. While this may decrease the reaction rate, it can significantly improve selectivity.
Formation of Homocoupled Byproduct	I am observing a significant amount of biaryl byproduct from the homocoupling of my aryl halide. How can I minimize this?	- The rate of reductive elimination from the arylpalladium intermediate is competitive with the desired cross-coupling.- High catalyst loading or temperature can promote homocoupling.	- Lower the catalyst loading. Often, a lower concentration of the active palladium species can disfavor the bimolecular homocoupling pathway.- Reduce the reaction temperature.- Ensure a slow addition of the aryl halide to maintain a low concentration in the reaction mixture.
Incomplete Conversion	My reaction stalls before all the starting material is consumed. What can I do?	- Catalyst deactivation.- Insufficient reaction time or temperature.- The base is not strong enough or has been consumed.	- Add a fresh portion of the catalyst and ligand to the reaction mixture.- Increase the reaction time or incrementally raise the temperature.- Add more base to the reaction. Ensure the base is sufficiently strong for the specific substrate.

Quantitative Data Summary

The following tables summarize the yields of dearomative C2-arylation and direct C3-arylation of 2,5-diphenyl-1H-pyrrole with various aryl chlorides, highlighting the effect of different ligands and reaction conditions.

Table 1: Ligand-Controlled Site-Selective Arylation of 2,5-Diphenyl-1H-pyrrole

Entry	Ligand	Product	Yield (%)
1	P(t-Bu)3	2,2,5-Triphenyl-2H-pyrrole (C2-arylation)	95
2	XPhos	2,3,5-Triphenyl-1H-pyrrole (C3-arylation)	85
3	SPhos	2,3,5-Triphenyl-1H-pyrrole (C3-arylation)	78
4	RuPhos	2,3,5-Triphenyl-1H-pyrrole (C3-arylation)	75

Reaction conditions: 2,5-diphenyl-1H-pyrrole (0.2 mmol), aryl chloride (0.24 mmol), Pd2(dba)3 (0.005 mmol), ligand (0.02 mmol), NaOt-Bu (0.4 mmol), toluene (2 mL), 100 °C, 24 h.

Table 2: Scope of Dearomative C2-Arylation with Various Aryl Chlorides

Entry	Aryl Chloride	Product	Yield (%)
1	Chlorobenzene	2,2,5-Triphenyl-2H-pyrrole	95
2	4-Chloroanisole	2-(4-Methoxyphenyl)-2,5-diphenyl-2H-pyrrole	92
3	4-Chlorotoluene	2-(4-Methylphenyl)-2,5-diphenyl-2H-pyrrole	88
4	3-Chloropyridine	2,5-Diphenyl-2-(pyridin-3-yl)-2H-pyrrole	75

Reaction conditions: 2,5-diphenyl-1H-pyrrole (0.2 mmol), aryl chloride (0.24 mmol), Pd2(dba)3 (0.005 mmol), P(t-Bu)3 (0.02 mmol), NaOt-Bu (0.4 mmol), toluene (2 mL), 100 °C, 24 h.

Experimental Protocols

General Procedure for Palladium-Catalyzed Dearomative C2-Arylation of 2,5-Diaryl-1H-pyrroles:

This protocol is adapted from the supporting information of Yamaguchi et al., Org. Lett. 2019, 21, 17, 6972–6977.[1][2]

Materials:

• 2,5-Diaryl-1H-pyrrole

• Aryl chloride

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• Tri(tert-butyl)phosphine (P(t-Bu)3)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd2(dba)3 (4.6 mg, 0.005 mmol), P(t-Bu)3 (4.0 mg, 0.02 mmol), and NaOt-Bu (38.4 mg, 0.4 mmol).

• Evacuate and backfill the tube with argon three times.

• Add the 2,5-diaryl-1H-pyrrole (0.2 mmol) and the aryl chloride (0.24 mmol) to the tube.

• Add anhydrous toluene (2 mL) via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for 24 hours.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,2,5-triaryl-2H-pyrrole.

Visualizations

Caption: Experimental workflow for the dearomative C2-arylation of 1H-pyrroles.

Caption: Troubleshooting logic for low yield in dearomative C2-arylation.

Caption: Ligand-controlled regioselectivity in the arylation of 1H-pyrroles.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Challenges in the Scale-Up of 2H-Pyrrole Synthesis

Welcome to the technical support center for the synthesis of 2H-pyrroles. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up these valuable synthetic intermediates. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the scale-up of 2H-pyrrole synthesis.

Problem 1: Low or Decreased Yield Upon Scale-Up

Q: My reaction yield dropped significantly when I moved from a lab-scale (milligram to gram) to a larger scale (multi-gram to kilogram). What are the potential causes and how can I address this?

A: A decrease in yield upon scale-up is a common issue and can be attributed to several factors:

• Inefficient Heat Transfer: Exothermic reactions can lead to localized overheating in large reactors, promoting side reactions and decomposition of the product.[1][2]

  • Solution: Implement controlled, gradual addition of reagents.[2] Ensure efficient stirring and use a reactor with a high surface-area-to-volume ratio or a cooling jacket to maintain the optimal temperature. For highly exothermic processes, consider transitioning to a continuous flow reactor system, which offers superior heat transfer capabilities.[3][4][5]

• Poor Mixing: Inadequate mixing can result in localized high concentrations of reagents, leading to the formation of byproducts.

  • Solution: Use appropriate stirring mechanisms (e.g., overhead stirrer with a suitable impeller) and ensure the reaction mixture is homogeneous. In some cases, adjusting the solvent volume or viscosity can improve mixing.

• Instability of Intermediates or Products: 2H-pyrroles can be less stable than their 1H-pyrrole counterparts and may be prone to rearrangement or decomposition under prolonged reaction times or elevated temperatures.[6]

  • Solution: Monitor the reaction progress closely (e.g., using TLC, GC-MS, or HPLC) to determine the optimal reaction time. Minimize the exposure of the product to harsh conditions during workup and purification.

• Impact of Impurities: The effect of minor impurities in starting materials and solvents can be magnified at a larger scale, potentially poisoning catalysts or promoting side reactions.[7]

  • Solution: Use high-purity reagents and solvents. If necessary, purify starting materials before use.

Problem 2: Formation of Undesired Isomers or Byproducts

Q: I am observing the formation of the more stable 1H-pyrrole isomer or other unexpected byproducts during my scale-up reaction. How can I improve the selectivity for the 2H-pyrrole?

A: The formation of isomeric 1H-pyrroles is a thermodynamic challenge, as they are generally more stable than 2H-pyrroles.[6]

• Reaction Conditions:

  • Temperature: Higher temperatures can favor the rearrangement to the more stable 1H-pyrrole. Maintain the lowest effective temperature for the reaction.

  • Catalyst/Reagent Choice: The choice of catalyst and reagents can significantly influence selectivity. For instance, in palladium-catalyzed arylations of 2,5-disubstituted pyrroles, the ligand can control whether C2-arylation (leading to 2H-pyrroles) or C3-arylation occurs.[6]

• Reaction Time: Prolonged reaction times can allow for the isomerization of the 2H-pyrrole product. As mentioned, close monitoring to identify the point of maximum 2H-pyrrole formation is crucial.

• pH Control: The acidity or basicity of the reaction medium can influence product stability and selectivity. Careful control of pH during the reaction and workup is important.

Problem 3: Difficulties in Product Purification at Scale

Q: Purifying my 2H-pyrrole product via column chromatography is becoming impractical and inefficient at a larger scale. What are some alternative purification strategies?

A: While column chromatography is a powerful tool at the lab scale, its scalability can be limited. Consider the following alternatives:

• Crystallization/Recrystallization: This is often the most efficient and scalable method for purifying solid compounds. Experiment with different solvent systems to find conditions that provide good recovery and high purity.

• Distillation: For liquid 2H-pyrroles, distillation under reduced pressure can be an effective purification method.

• Extraction: A well-designed liquid-liquid extraction sequence during workup can remove many impurities, simplifying subsequent purification steps.

• Salt Formation/Precipitation: If the 2H-pyrrole has a basic nitrogen atom, it may be possible to form a salt with an acid, which can then be selectively precipitated and isolated. The free base can be regenerated in a subsequent step.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up 2H-pyrrole synthesis?

A1: The primary safety concerns are the management of exothermic reactions and the handling of potentially hazardous reagents.[1][2] Many synthetic routes may involve strong acids, bases, or pyrophoric reagents. A thorough risk assessment should be conducted before any scale-up. This includes understanding the thermal hazards of the reaction (e.g., through calorimetric studies) and ensuring that appropriate cooling capacity and emergency procedures are in place.

Q2: How does the choice of synthetic route impact the scalability of 2H-pyrrole synthesis?

A2: The chosen synthetic route is a critical factor for successful scale-up. Ideal routes for large-scale synthesis should:

• Utilize readily available and inexpensive starting materials.

• Avoid the use of highly toxic or difficult-to-handle reagents.

• Proceed in high yield with minimal byproduct formation.

• Involve robust reaction conditions that are tolerant of minor variations.

• Allow for a straightforward and scalable purification method.

For example, while methods like the Paal-Knorr synthesis are well-established for pyrroles, their applicability to specific 2H-pyrroles at scale needs to be evaluated.[3][8] Newer methods, such as those involving cycloadditions with 2H-azirines, may offer advantages in terms of efficiency and selectivity but may require more specialized starting materials.[9][10][11]

Q3: Can continuous flow chemistry be a viable solution for scaling up 2H-pyrrole synthesis?

A3: Yes, continuous flow chemistry offers significant advantages for the scale-up of many chemical reactions, including the synthesis of pyrroles.[3][4][5] Key benefits include:

• Superior Heat and Mass Transfer: This allows for better control over reaction temperature, reducing the risk of thermal runaways and improving selectivity.[2][3]

• Increased Safety: The small reaction volumes within a flow reactor minimize the amount of hazardous material present at any given time.

• Facilitated Scale-Up: Production can be increased by running the reactor for longer periods or by "numbering up" (running multiple reactors in parallel).[3]

• Integration of In-line Analysis: Process analytical technology (PAT) can be incorporated to monitor the reaction in real-time, allowing for better process control and optimization.

A study on the Paal-Knorr synthesis of a pyrrole derivative demonstrated a successful scale-up from a microliter-scale microreactor to a multi-milliliter flow reactor, achieving a production rate of 55.8 g per hour with near-quantitative yield.[3][4]

Quantitative Data

The following tables summarize quantitative data from various 2H-pyrrole synthesis methods.

Table 1: Scale-Up of Paal-Knorr Pyrrole Synthesis in Continuous Flow

Scale	Reactor Volume	Flow Rate	Yield (%)	Production Rate	Reference
Microscale	7.02 µL	4.0 µL/min	~100	-	[3]
Milliliter-scale	2.4 mL	-	~100	-	[3]
Production Scale	9.6 mL	5.4 mL/min	96 (isolated)	55.8 g/hour	[3][4]

Table 2: Synthesis of Tetrasubstituted Pyrroles via Photocatalytic Cycloaddition-Oxidation

Substrate	Scale	Yield (%)	Reference
Chalcone derivative 1	0.18 mmol	22	[9]
Chalcone derivative 2	0.18 mmol	39	[9]
Chalcone derivative 3	0.18 mmol	31	[9]
Chalcone derivative 4	0.18 mmol	25	[12]
Chalcone derivative 5	0.18 mmol	38	[12]

Experimental Protocols

Detailed Methodology for the Scale-Up of a Generic Paal-Knorr Pyrrole Synthesis in Continuous Flow (Adapted from[3])

This protocol describes a general approach for scaling up a Paal-Knorr reaction using a continuous flow setup.

Materials and Equipment:

• 1,4-Dicarbonyl compound

• Primary amine

• Methanol (or other suitable solvent)

• Syringe pumps

• Microreactor or milliliter-scale flow reactor

• Back pressure regulator

• Collection vessel

• Standard laboratory glassware for workup

Procedure:

• Solution Preparation: Prepare two separate solutions:

  • Solution A: The 1,4-dicarbonyl compound dissolved in the chosen solvent (e.g., 4.4 M in methanol).

  • Solution B: The primary amine dissolved in the chosen solvent (e.g., 8.3 M in methanol).

• System Setup:

  • Connect the syringes containing Solutions A and B to the respective inlets of the flow reactor via syringe pumps.

  • Connect the outlet of the reactor to a back pressure regulator (if necessary to maintain a single phase) and then to a collection vessel.

  • Immerse the reactor in a temperature-controlled bath if heating or cooling is required.

• Reaction Execution:

  • Set the desired flow rates for each pump to achieve the optimal stoichiometry and residence time. For example, pump rates of 1.53 mL/min for Solution A and 3.87 mL/min for Solution B in a 9.6 mL reactor.

  • Allow the system to stabilize before collecting the product.

  • Run the reaction for the desired duration.

• Workup and Purification:

  • Concentrate the collected reaction mixture under reduced pressure.

  • Dilute the residue with water and extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with 1 M HCl and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate to yield the crude product.

  • Purify the product by crystallization, distillation, or chromatography as needed.

Visualizations

Caption: Troubleshooting logic for addressing low yield in scale-up.

Caption: General workflow for scaling up 2H-pyrrole synthesis.

References

• 1. An Experiment to Illustrate the Hazards of Exothermic Reaction Scale-Up | Chemical Engineering Education [journals.flvc.org]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. research.tue.nl [research.tue.nl]
• 5. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. The Huge Role of Tiny Impurities in Nanoscale Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, Reactions and Medicinal Uses of Pyrrole | Pharmaguideline [pharmaguideline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Pyrrole synthesis [organic-chemistry.org]
• 11. 2H-Pyrrole synthesis [organic-chemistry.org]
• 12. Synthesis of Δ1-Pyrrolines via Formal (3 + 2)-Cycloaddition of 2H-Azirines with Enones Promoted by Visible Light under Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low yields in gold-catalyzed 2H-pyrrole synthesis

Welcome to the technical support center for gold-catalyzed 2H-pyrrole synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems you may encounter during the gold-catalyzed synthesis of 2H-pyrroles, providing potential causes and actionable solutions.

Issue 1: Low or No Conversion of Starting Materials

Q1: I am not observing any product formation, or the conversion of my starting materials is very low. What are the potential causes and how can I address this?

A1: Low or no conversion in gold-catalyzed reactions can stem from several factors, primarily related to the catalyst's activity and the reaction conditions.

• Catalyst Inactivity or Deactivation:

  • Cause: The active gold(I) species may not be forming efficiently, or it may be deactivating during the reaction. Deactivation can occur through reduction to inactive metallic gold (Au(0)) or poisoning by impurities.[1] Amines and thiols, which can be present as starting materials or impurities, are known to coordinate to the gold center and dampen its reactivity.[2][3]

  • Solution:

    • Catalyst Choice: Ensure you are using a suitable gold precatalyst and, if necessary, a silver salt co-catalyst (e.g., AgOTf, AgSbF6) to generate the active cationic gold species. The choice of ligand on the gold precatalyst (e.g., PPh3, IPr) can significantly impact reactivity, and screening different ligands is recommended.[4]

    • Purity of Reagents and Solvents: Use high-purity, dry solvents and reagents. Impurities such as halides and bases can poison the catalyst.[5] Consider purifying starting materials if their purity is questionable.

    • Inert Atmosphere: While many gold-catalyzed reactions are tolerant to air and moisture, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative deactivation pathways.

• Sub-optimal Reaction Conditions:

  • Cause: The temperature, concentration, or reaction time may not be optimal for your specific substrate.

  • Solution:

    • Temperature: Gradually increase the reaction temperature. Some cyclizations require elevated temperatures to proceed at a reasonable rate.[6]

    • Concentration: A "threshold phenomenon" has been observed in some gold-catalyzed reactions, where a minimum catalyst concentration is required to initiate the reaction.[5] If you are using very low catalyst loadings, try increasing the concentration.

    • Reaction Time: Monitor the reaction over a longer period to ensure it has reached completion.

• Unreactive Substrate:

  • Cause: The electronic properties of your starting materials can significantly influence their reactivity. Electron-withdrawing groups on the alkyne or nucleophile can make the reaction more difficult.

  • Solution:

    • Substrate Modification: If possible, consider modifying the substrate to include more electron-donating groups to facilitate the reaction.

    • Alternative Catalytic System: A different combination of gold catalyst and ligand, or even a different metal catalyst, may be required for challenging substrates.

Issue 2: Formation of Side Products and Low Yield of Desired 2H-Pyrrole

Q2: My reaction is consuming the starting materials, but I am getting a low yield of the desired 2H-pyrrole along with several side products. How can I improve the selectivity?

A2: The formation of side products is a common issue and can often be addressed by fine-tuning the reaction conditions and removing interfering substances.

• Presence of Water:

  • Cause: Water can hydrolyze intermediates or compete with the desired reaction pathway, leading to byproducts.

  • Solution:

    • Additives: The addition of water scavengers like magnesium oxide (MgO) or molecular sieves has been shown to significantly improve yields in some gold-catalyzed pyrrole syntheses.[4][7]

    • Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are anhydrous.

• Sub-optimal Catalyst or Ligand:

  • Cause: The chosen catalyst system may not be selective for the desired cyclization pathway.

  • Solution:

    • Screening: Experiment with different gold catalysts and ligands. The steric and electronic properties of the ligand can influence the regioselectivity of the reaction.

• Reaction Temperature and Time:

  • Cause: Prolonged reaction times or excessively high temperatures can lead to the decomposition of the product or the formation of thermodynamic byproducts.

  • Solution:

    • Optimization: Carefully monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time. Run the reaction at the lowest temperature that provides a reasonable rate of conversion.

Data Summary

The following tables summarize key quantitative data from cited literature to aid in reaction optimization.

Table 1: Effect of Catalyst and Additives on Pyrrole Synthesis Yield

Entry	Gold Catalyst (mol%)	Silver Salt (mol%)	Additive	Solvent	Temperature (°C)	Yield (%)	Reference
1	PPh3AuCl (2)	AgOTf (2)	-	DCE	80	65	[4]
2	PPh3AuCl (2)	AgOTf (2)	4Å MS	DCE	80	75	[4]
3	PPh3AuCl (2)	AgOTf (2)	MgO	DCE	80	88	[4]
4	IPrAuCl (2)	AgOTf (2)	-	DCE	80	72	[4]
5	JohnphosAuCl (2)	AgOTf (2)	-	DCE	80	58	[4]

DCE = 1,2-dichloroethane; MS = Molecular Sieves

Experimental Protocols

General Procedure for Gold-Catalyzed Synthesis of 2,4,5-Trisubstituted Pyrroles

This protocol is adapted from Li, X. et al., Org. Lett., 2015 , 17, 2984-2987.[4]

• Reaction Setup: To an oven-dried Schlenk tube, add the α-amino ketone hydrochloride (0.5 mmol), MgO (1.2 equiv., 24 mg), PPh3AuCl (2 mol%, 5.0 mg), and AgOTf (2 mol%, 5.1 mg).

• Solvent and Reactant Addition: Evacuate and backfill the tube with nitrogen three times. Add anhydrous 1,2-dichloroethane (DCE) (2.0 mL) followed by the alkyne (1.2 equiv., 0.6 mmol).

• Reaction: Stir the mixture at 80 °C and monitor the reaction progress by TLC.

• Workup: Upon completion, cool the reaction mixture to room temperature and filter through a short pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the desired pyrrole.

Visualizations

Troubleshooting Workflow for Low Yields

The following diagram illustrates a logical workflow for troubleshooting low yields in gold-catalyzed 2H-pyrrole synthesis.

Caption: A step-by-step guide to diagnosing and resolving low-yield issues.

General Reaction Pathway for Gold-Catalyzed 2H-Pyrrole Synthesis

This diagram outlines a plausible catalytic cycle for the formation of a polysubstituted pyrrole from an α-amino ketone and an alkyne.

Caption: A simplified catalytic cycle for 2H-pyrrole formation.

References

• 1. cardiff.ac.uk [cardiff.ac.uk]
• 2. Deactivation of gold(i) catalysts in the presence of thiols and amines – characterisation and catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Deactivation of gold(I) catalysts in the presence of thiols and amines--characterisation and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Multiple-Substituted Pyrroles via Gold(I)-Catalyzed Hydroamination/Cyclization Cascade [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Computational exploration for possible reaction pathways, regioselectivity, and influence of substrate in gold-catalyzed cycloaddition of cyanamides with enynamides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advancements in Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Novel 2H-Pyrrole Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on conducting stability assays for novel 2H-pyrrole derivatives. The information is presented in a question-and-answer format to directly address common issues and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2H-pyrrole derivatives?

A1: 2H-pyrrole derivatives are inherently less thermodynamically stable than their aromatic 1H-pyrrole counterparts.[1][2] The primary stability concerns revolve around their susceptibility to:

• Oxidation: The non-aromatic nature and electron-rich diene system make 2H-pyrroles prone to oxidation, which can be initiated by atmospheric oxygen (autoxidation), peroxides, or metal ions.[3][4] This can lead to the formation of pyrrolin-2-ones or other oxidized species.[5]

• Isomerization: 2H-pyrroles can potentially isomerize to the more stable 1H-pyrrole tautomer, especially under acidic or basic conditions.

• Photodegradation: Like many heterocyclic compounds, 2H-pyrroles may be susceptible to degradation upon exposure to light. This can involve both direct and indirect photodegradation pathways.[6][7]

• Hydrolysis: Depending on the substituents present on the pyrrole ring, the molecule may be susceptible to hydrolysis under acidic or basic conditions.[8][9]

• Polymerization: Under certain conditions, such as exposure to strong acids or oxidants, pyrrole derivatives can be prone to polymerization, leading to the formation of insoluble materials.[3]

Q2: What are forced degradation studies and why are they important for 2H-pyrrole derivatives?

A2: Forced degradation, or stress testing, involves subjecting the compound to harsh conditions that are more severe than accelerated stability testing.[1] These studies are crucial for:

• Identifying potential degradation products and pathways.

• Demonstrating the specificity of analytical methods (i.e., ensuring the method can separate the parent compound from its degradants).

• Gaining insight into the intrinsic stability of the molecule.

• Helping to develop stable formulations and determine appropriate storage conditions.

Q3: What analytical techniques are most suitable for stability testing of 2H-pyrrole derivatives?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for quantifying the parent compound and its degradation products. When coupled with Mass Spectrometry (LC-MS), it becomes a powerful tool for the identification and structural elucidation of unknown degradants.[10]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Rapid disappearance of the parent compound peak in all stressed and control samples.	1. The compound is highly unstable in the chosen solvent or formulation buffer. 2. Adsorption of the compound to the container surface.	1. Test the stability of the compound in different solvents (e.g., acetonitrile, methanol, DMSO) and at different pH values. 2. Use silanized glass vials or polypropylene containers to minimize adsorption.
Appearance of multiple, poorly resolved peaks in the chromatogram.	1. Inadequate chromatographic method. 2. Complex degradation profile with multiple minor degradants.	1. Optimize the HPLC method: adjust the mobile phase composition, gradient, column chemistry (e.g., C18, phenyl-hexyl), and temperature. 2. Use a shallower gradient to improve the separation of closely eluting peaks. 3. Employ LC-MS to identify the masses of the co-eluting species.
Formation of a precipitate in the sample vial.	1. Polymerization of the 2H-pyrrole derivative. 2. Degradation product has poor solubility in the sample solvent.	1. Visually inspect the sample for any cloudiness or solid material. 2. If polymerization is suspected, try using antioxidants in the formulation or storing under an inert atmosphere. 3. If a degradant is precipitating, try a different solvent for sample preparation or dilute the sample further.
Inconsistent results between replicate experiments.	1. Inconsistent sample preparation. 2. Variability in incubation conditions (temperature, light exposure). 3. Issues with the HPLC system (e.g., leaks, pump problems).	1. Ensure accurate and consistent pipetting and dilutions. 2. Use a calibrated and validated stability chamber or incubator. For photostability, ensure consistent light exposure for all samples. 3. Perform routine HPLC system maintenance and calibration.

Experimental Protocols

Protocol 1: Forced Degradation Study of a Novel 2H-Pyrrole Derivative

Objective: To investigate the degradation of a novel 2H-pyrrole derivative under various stress conditions to identify potential degradation pathways and products.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the 2H-pyrrole derivative in a suitable solvent (e.g., acetonitrile or methanol).

• Preparation of Stress Samples: For each condition, dilute the stock solution with the respective stressor to a final concentration of 0.1 mg/mL.

  • Acidic Hydrolysis: 0.1 M Hydrochloric Acid (HCl)

  • Basic Hydrolysis: 0.1 M Sodium Hydroxide (NaOH)

  • Oxidative Degradation: 3% Hydrogen Peroxide (H₂O₂)

  • Thermal Degradation: Store the stock solution at 60°C.

  • Photolytic Degradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[4][9] A control sample should be wrapped in aluminum foil to protect it from light.

• Incubation: Incubate the acidic, basic, and thermal stress samples at a controlled temperature (e.g., 60°C). The oxidative and photolytic stress samples can be kept at room temperature.

• Time Points: Collect samples at 0, 2, 8, and 24 hours. Additional time points may be necessary depending on the lability of the compound.

• Sample Quenching and Analysis:

  • For acidic and basic samples, neutralize an aliquot with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze all samples by a validated stability-indicating HPLC-UV method. An LC-MS compatible method is highly recommended for the identification of degradation products.

Data Presentation:

Table 1: Forced Degradation of a Novel 2H-Pyrrole Derivative

Stress Condition	Incubation Time (hours)	% Parent Compound Remaining	Number of Degradation Products	Major Degradation Product (% Peak Area)
0.1 M HCl, 60°C	0	100	0	-
2	85.2	1	12.5
8	55.7	2	25.3, 10.1
24	20.1	3	40.8, 15.2, 5.9
0.1 M NaOH, 60°C	0	100	0	-
2	90.5	1	8.1
8	70.3	2	18.9, 5.5
24	45.8	3	30.1, 12.7, 6.4
3% H₂O₂, RT	0	100	0	-
2	75.4	2	15.6, 8.2
8	40.1	3	35.7, 12.9, 7.3
24	10.9	4	50.2, 18.4, 9.1, 5.3
60°C	0	100	0	-
2	98.1	0	-
8	95.3	1	3.2
24	88.9	1	8.7
Photolytic	0	100	0	-
24	65.7	2	20.1, 10.3
Control (RT, dark)	24	99.5	0	-

Visualizations

Caption: Workflow for a forced degradation study of 2H-pyrrole derivatives.

Caption: Potential degradation pathways for 2H-pyrrole derivatives.

References

• 1. soc.chim.it [soc.chim.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Oxidation of pyrrole by dehaloperoxidase-hemoglobin: chemoenzymatic synthesis of pyrrolin-2-ones - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Exploring the photodegradation of pyrroles – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 7. mcneill-group.org [mcneill-group.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07527E [pubs.rsc.org]
• 10. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

managing the air and moisture sensitivity of 2H-pyrrole intermediates

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing the air and moisture sensitivity of 2H-pyrrole intermediates.

Frequently Asked Questions (FAQs)

Q1: My 2H-pyrrole intermediate synthesis reaction mixture is rapidly turning dark brown or black. What is the likely cause and how can I prevent it?

A1: A rapid color change to dark brown or black is a common indicator of oxidation and subsequent polymerization of the pyrrole ring.[1] Pyrrole and its derivatives, especially the less stable 2H-isomers, are susceptible to degradation upon exposure to atmospheric oxygen.[2]

To prevent this, consider the following:

• Inert Atmosphere: Ensure your reaction is conducted under a rigorously maintained inert atmosphere, such as nitrogen or argon, using a Schlenk line or a glovebox.[1]

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen. Common methods include bubbling an inert gas through the solvent or the freeze-pump-thaw technique.[1]

• Purified Reagents: If starting from a 1H-pyrrole or other precursors, ensure they are purified immediately before use to remove any oxidized impurities that could catalyze further degradation.[1]

Q2: I've successfully synthesized my 2H-pyrrole intermediate, but it decomposes upon attempted isolation and purification. What are my options?

A2: Due to their thermodynamic instability compared to their 1H-pyrrole counterparts, many 2H-pyrroles are difficult to isolate.[3] In such cases, an in situ strategy is often the most effective approach. This involves generating the 2H-pyrrole intermediate and immediately using it in the subsequent reaction step without isolation.

Q3: What are the best practices for storing a relatively stable 2H-pyrrole derivative?

A3: If you have a 2H-pyrrole derivative that is stable enough for short-term storage, it is crucial to minimize its exposure to air, moisture, and light. Store the compound in a tightly sealed vial under an inert atmosphere (argon or nitrogen) in a freezer. Using a glovebox for storage is ideal.[4]

Q4: Can I use standard silica gel column chromatography to purify my 2H-pyrrole intermediate?

A4: Standard silica gel chromatography is often not recommended for highly unstable 2H-pyrrole intermediates. The slightly acidic nature of silica gel and the presence of adsorbed air and water can promote decomposition and isomerization to the more stable 1H-pyrrole. If purification is absolutely necessary, consider using a neutral support like deactivated alumina and ensure all solvents are rigorously dried and degassed. Perform the chromatography quickly and under an inert atmosphere if possible.

Q5: What are some common decomposition pathways for 2H-pyrroles in the presence of air and water?

A5: In the presence of oxygen, 2H-pyrroles can undergo oxidation, which can lead to the formation of pyrrolin-2-ones or trigger polymerization.[5] Water can hydrolyze the imine functionality of the 2H-pyrrole ring, leading to ring-opened products. Additionally, acid or base catalysis (which can be initiated by atmospheric CO2 dissolving in trace water) can promote tautomerization to the more thermodynamically stable 1H-pyrrole.

Troubleshooting Guide

Symptom	Possible Cause(s)	Suggested Solution(s)
Reaction mixture darkens immediately upon addition of reagents.	1. Oxygen contamination in the reaction vessel or solvents.[1] 2. Impure starting materials containing oxidized species.	1. Improve inert atmosphere technique (check for leaks in Schlenk line, purge thoroughly). Use degassed solvents. 2. Purify starting materials (e.g., distillation of pyrrole monomer) immediately before use.[1]
Low or no yield of the desired product containing the 2H-pyrrole moiety.	1. Decomposition of the 2H-pyrrole intermediate. 2. Isomerization to the 1H-pyrrole tautomer.	1. Generate and use the 2H-pyrrole intermediate in situ. 2. Maintain strictly neutral and anhydrous conditions to minimize catalytic isomerization.
TLC analysis shows a complex mixture of products with streaking.	1. Polymerization of the pyrrole ring.[1] 2. Multiple decomposition pathways occurring.	1. Lower the reaction temperature. 2. Reduce the concentration of the 2H-pyrrole intermediate by adding the precursor slowly to the reaction mixture.
NMR of the crude product shows the presence of the 1H-pyrrole isomer instead of the desired 2H-pyrrole.	Tautomerization has occurred during the reaction or workup.	1. Avoid acidic or basic conditions during workup. 2. Analyze the reaction mixture in situ by NMR if possible to confirm the initial formation of the 2H-pyrrole.

Experimental Protocols

Protocol 1: General Procedure for In Situ Generation and Use of a 2H-Pyrrole Intermediate via Oxidation of a Pyrrolidine

This protocol is adapted from synthetic strategies where pyrrolidines are oxidized to form 2H-pyrroles.[6]

Materials:

• Substituted pyrrolidine

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Anhydrous, degassed solvent (e.g., dichloromethane, benzene)

• Subsequent reactant for the in situ trapping of the 2H-pyrrole

• Schlenk flask and inert gas setup (Nitrogen or Argon)

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120 °C overnight and allow to cool in a desiccator or under a stream of inert gas.[5]

• Inert Atmosphere Setup: Assemble the Schlenk flask and purge with inert gas for at least 15-20 minutes.

• Reagent Addition:

  • Under a positive pressure of inert gas, dissolve the substituted pyrrolidine in the anhydrous, degassed solvent in the Schlenk flask.

  • Add the subsequent reactant that will react with the 2H-pyrrole intermediate to the solution.

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature, depending on the reactivity).

• In Situ Generation:

  • In a separate, dry flask, prepare a solution of DDQ in the same anhydrous, degassed solvent.

  • Using a gas-tight syringe, slowly add the DDQ solution to the stirred solution of the pyrrolidine and trapping agent over a period of 30-60 minutes.

• Reaction:

  • Allow the reaction to stir at the chosen temperature and monitor its progress by thin-layer chromatography (TLC) or other appropriate analytical methods.

• Workup:

  • Once the reaction is complete, proceed with a non-aqueous workup if possible. If an aqueous workup is necessary, use degassed, deionized water and work quickly to minimize hydrolysis and isomerization.

Protocol 2: Solvent Drying and Degassing

Drying:

• Solvent Stills: For highly sensitive reactions, freshly distill solvents from an appropriate drying agent (e.g., sodium/benzophenone for ethers and aromatic hydrocarbons; calcium hydride for halogenated solvents).[7][8] Note: Solvent stills pose significant safety hazards and should only be used by trained personnel with proper precautions.[7]

• Solvent Purification Systems (SPS): A safer alternative involves passing the solvent through columns of activated alumina and a supported copper catalyst to remove water and oxygen, respectively.[7][8]

• Molecular Sieves: Activated molecular sieves (3Å or 4Å) can be used to dry a variety of solvents.[7] Ensure the sieves are properly activated by heating under vacuum.

Degassing:

• Freeze-Pump-Thaw: This is a highly effective method for removing dissolved gases.

  • Place the solvent in a robust flask with a stopcock.

  • Freeze the solvent using a liquid nitrogen bath.

  • Once frozen, apply a high vacuum to the flask for several minutes.

  • Close the stopcock and thaw the solvent. You will see bubbles of gas being released.

  • Repeat this cycle at least three times.[1]

• Inert Gas Sparging: Bubble a steady stream of an inert gas (nitrogen or argon) through the solvent for at least 30-60 minutes. This is a simpler but less rigorous method than freeze-pump-thaw.[1]

Visualizations

Caption: Workflow for the in situ generation and reaction of 2H-pyrrole intermediates.

Caption: Troubleshooting logic for common issues with 2H-pyrrole intermediates.

References

• 1. acgpubs.org [acgpubs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. echemi.com [echemi.com]
• 4. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Pyrrole synthesis [organic-chemistry.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Microwave-Assisted 2H-Pyrrole Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the optimization of microwave-assisted 2H-pyrrole synthesis. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during the microwave-assisted synthesis of 2H-pyrroles. For each problem, potential causes are identified, and corresponding solutions are proposed.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inefficient microwave absorption by reactants or solvent.	Select a solvent with a higher dielectric constant that absorbs microwave irradiation more effectively. Polar solvents like ethanol, DMF, or even water can be good choices.[1][2] If a non-polar solvent is required, consider adding a small amount of an ionic liquid or a passive heating element (a strong microwave absorber) to the reaction vessel.
Reaction temperature is too low or too high.	Optimize the reaction temperature. While higher temperatures can increase reaction rates, they can also lead to decomposition of reactants or products. Start with the reported optimal temperature from a similar synthesis and then screen a range of temperatures (e.g., 100-150 °C) to find the sweet spot for your specific substrates.[1]
Inappropriate catalyst or catalyst loading.	Screen different catalysts, including acid catalysts (e.g., acetic acid, conc. HCl), Lewis acids, or metal-based catalysts (e.g., UO2(NO3)2.6H2O, Mn(NO3)2.4H2O).[1] Optimize the catalyst loading; too little may result in a slow reaction, while too much can lead to side product formation.
Insufficient reaction time.	Although microwave synthesis is known for rapid reactions, the optimal time can vary.[1][2][3] If the reaction is not going to completion, incrementally increase the irradiation time. Monitor the reaction progress using techniques like TLC or LC-MS to determine the optimal endpoint.
Steric hindrance in starting materials.	Bulky substituents on the reactants can hinder the reaction.[4] Increasing the reaction temperature or time may help overcome this. In some cases, redesigning the starting material to reduce steric bulk might be necessary.
Formation of Side Products/Impurities	Reaction temperature is too high.	Excessive heat can cause decomposition of starting materials or the desired product, leading to impurities.[1] Try reducing the reaction temperature.
Incorrect stoichiometry of reactants.	Carefully control the molar ratios of your starting materials. An excess of one reactant can lead to the formation of side products.
Non-selective reaction.	The chosen reaction conditions may favor multiple reaction pathways. Consider changing the catalyst or solvent to improve the selectivity towards the desired 2H-pyrrole. Some protocols have shown high yields and easy purification without chromatography.[5]
Reaction Reproducibility Issues	Inconsistent microwave heating.	Ensure the reaction vessel is placed in the same position within the microwave cavity for each run. Variations in microwave field strength can lead to inconsistent heating. Use a microwave reactor with a rotating turntable for more uniform heating.
Inconsistent starting material quality.	Ensure the purity of your reactants and solvents. Impurities can interfere with the reaction and lead to inconsistent results.
Inaccurate measurement of reagents.	Use precise measurement techniques for all reactants, catalysts, and solvents to ensure consistent reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using microwave irradiation for 2H-pyrrole synthesis compared to conventional heating?

A1: Microwave-assisted synthesis offers several key advantages over conventional heating methods, including:

• Faster Reaction Times: Reactions that might take hours under conventional heating can often be completed in minutes using microwave irradiation.[1][2][3]

• Higher Yields: Microwave heating can lead to significantly improved product yields.[1][2][4]

• Increased Purity: The rapid and uniform heating provided by microwaves can reduce the formation of side products, leading to cleaner reactions and simpler purification.[5][6]

• Energy Efficiency: Microwave synthesis is generally more energy-efficient than conventional heating methods.[2]

• Greener Chemistry: The use of smaller amounts of solvent (or even solvent-free conditions) and reduced energy consumption aligns with the principles of green chemistry.[1][2]

Q2: How do I choose the right solvent for my microwave-assisted 2H-pyrrole synthesis?

A2: The choice of solvent is crucial for the success of a microwave-assisted reaction. The ideal solvent should:

• Effectively absorb microwave energy (i.e., have a high dielectric constant).

• Be chemically inert under the reaction conditions.

• Have a boiling point sufficiently high to allow the reaction to be performed at the desired temperature under pressure. Commonly used solvents include ethanol, methanol, DMF, and water.[1][3] In some cases, solvent-free conditions can also be highly effective.[1][5]

Q3: Can I use a domestic microwave oven for my experiments?

A3: While it is technically possible, using a domestic microwave oven for chemical synthesis is not recommended due to significant safety hazards and lack of control. Domestic ovens lack the necessary temperature and pressure monitoring and control systems found in dedicated laboratory microwave reactors. This can lead to runaway reactions and explosions. Laboratory-grade microwave reactors are designed with safety features and precise control over reaction parameters, ensuring reproducible and safe experimentation.

Q4: What is the typical range for power, temperature, and time in microwave-assisted 2H-pyrrole synthesis?

A4: These parameters can vary significantly depending on the specific reaction, substrates, and solvent used. However, a general starting point based on published literature is:

• Power: 100 - 450 W

• Temperature: 120 - 180 °C[1][3]

• Time: 2 - 30 minutes[1] It is essential to optimize these conditions for each specific reaction to achieve the best results.

Q5: Are there any specific safety precautions I should take when performing microwave-assisted synthesis?

A5: Yes, safety is paramount. Always:

• Use a dedicated laboratory microwave reactor designed for chemical synthesis.

• Use sealed reaction vessels that are appropriate for the anticipated temperature and pressure.

• Never exceed the recommended volume for the reaction vessel.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Ensure the microwave reactor is properly maintained and vented.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature.

Protocol 1: Catalyst- and Solvent-Free Synthesis of N-Substituted 2-Methyl-1H-pyrrole-3-carboxylate Derivatives [5]

• Reactants: α-bromoacetophenone (1.0 mmol), ethyl acetoacetate (2.5 mmol), and various amines (1.0 mmol).

• Apparatus: Laboratory microwave reactor.

• Procedure:

  • Combine the α-bromoacetophenone, ethyl acetoacetate, and amine in a microwave-safe reaction vessel.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture with a power of 450 W.

  • Monitor the reaction to completion.

  • After cooling, purify the product as necessary.

Protocol 2: Microwave-Assisted Paal-Knorr Condensation [1]

• Reactants: 1,4-diketone and a primary amine.

• Catalyst: Acetic acid.

• Solvent: Ethanol.

• Apparatus: Laboratory microwave reactor.

• Procedure:

  • Dissolve the 1,4-diketone and primary amine in ethanol in a microwave-safe reaction vessel.

  • Add a catalytic amount of acetic acid.

  • Seal the vessel and place it in the microwave reactor.

  • Heat the reaction mixture to 120-150 °C for 2-10 minutes.

  • After cooling, remove the solvent under reduced pressure and purify the resulting pyrrole.

Data Presentation

Table 1: Comparison of Conventional vs. Microwave-Assisted Intramolecular Cyclocondensation [4]

Product	R¹ Group	Method	Yield (%)
1a	CH₂Ph	Conventional	23
Microwave	86
1b	CH₂(4-PhOH)	Conventional	24
Microwave	82

Table 2: Optimization of Microwave-Assisted Paal-Knorr Synthesis of Porphyrazine Precursor [3]

Step	Method	Reagents	Conditions	Time	Yield (%)
Paal-Knorr Reaction	Classical	Diaminomaleonitrile, diethyl 2,3-diacetylsuccinate, oxalic acid, methanol	Reflux	24 h	-
Microwave	Diaminomaleonitrile, diethyl 2,3-diacetylsuccinate, oxalic acid, methanol	120 °C	10 min	-
Alkylation	Classical	Product from previous step, NaH, (CH₃O)₂SO₂, THF	-17 °C to RT	-	-
Microwave	Product from previous step, MeI, Cs₂CO₃, THF	120 °C	20 min	-
Porphyrazine Synthesis	Classical	Alkylated product, magnesium(II) butoxide, n-butanol	Reflux	20 h	19
Microwave	Alkylated product, magnesium(II) butoxide, n-butanol	180 °C	8 min	28

Visualizations

Caption: General workflow for microwave-assisted 2H-pyrrole synthesis.

Caption: Troubleshooting logic for low yield in microwave synthesis.

References

• 1. Microwave-assisted organic synthesis of pyrroles (Review) [pharmacia.pensoft.net]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrole dicarboxylate substituted porphyrazine, microwave assisted synthesis and properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave-Assisted Synthesis of 1-(5-Substituted-4-hydroxy-2-methyl-1H-pyrrol-3-yl)ethan-1-ones from 2-Amino Acid-Derived Enamine-Type Schiff Bases [mdpi.com]
• 5. Microwave assisted synthesis of five membered nitrogen heterocycles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05150K [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 2H-Pyrrole and 3H-Pyrrole Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to Synthesis Strategies

The pyrrole nucleus is a fundamental scaffold in a vast array of natural products, pharmaceuticals, and functional materials. While the aromatic 1H-pyrrole has been extensively studied, its non-aromatic isomers, 2H- and 3H-pyrroles, have garnered increasing interest due to their unique reactivity and potential as building blocks in complex molecule synthesis. This guide provides a comparative analysis of key synthetic methods for 2H- and 3H-pyrroles, presenting quantitative data, detailed experimental protocols, and mechanistic diagrams to aid researchers in selecting the most suitable approach for their specific needs.

Synthesis of 2H-Pyrroles

2H-Pyrroles, also known as pyrrolenines, are characterized by a double bond between a nitrogen and a carbon atom (C=N) and a saturated carbon at the 2-position. Their synthesis often involves the dearomatization of aromatic pyrroles or the controlled oxidation of pyrrole precursors.

Key Synthesis Methods for 2H-Pyrroles

Two prominent methods for the synthesis of 2H-pyrroles are:

• Palladium-Catalyzed Dearomative C2-Arylation of 1H-Pyrroles: This method involves the direct introduction of an aryl group at the C2 position of a 2,5-disubstituted 1H-pyrrole, leading to the formation of a 2,2,5-trisubstituted 2H-pyrrole. The reaction is catalyzed by a palladium complex and is notable for its site-selectivity, which can be controlled by the choice of ligand.[1][2]

• Oxidation of Pyrrolines: This approach utilizes the oxidation of a pre-formed pyrroline ring to introduce a double bond and generate the 2H-pyrrole structure. Common oxidizing agents include 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) and chloranil.[3] This method is particularly useful for accessing 2H-pyrroles from cyclic precursors.

Quantitative Data for 2H-Pyrrole Synthesis

Method	Substrate Scope	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Citations
Pd-Catalyzed Dearomative C2-Arylation	2,5-Diaryl-1H-pyrroles, various aryl chlorides	Pd(OAc)₂, SPhos (ligand), K₂CO₃ (base)	Toluene	130	12	up to 95	[1][2]
Oxidation of 2,3,5-Triarylpyrrolines	2,3,5-Triarylpyrrolines	Chloranil or DDQ	DMSO	Room Temp.	1-3	up to 95	[3]
Rhodium-Catalyzed from Isoxazolones	Alkene-tethered isoxazol-5(4H)-ones	[Rh(cod)Cl]₂, dppe (ligand)	Toluene	110	12	up to 85

Experimental Protocols for 2H-Pyrrole Synthesis

1. Palladium-Catalyzed Dearomative C2-Arylation of 2,5-Diaryl-1H-Pyrroles [1][2]

• Materials: 2,5-diaryl-1H-pyrrole (1.0 equiv), aryl chloride (1.2 equiv), Pd(OAc)₂ (5 mol%), SPhos (10 mol%), K₂CO₃ (2.0 equiv), and anhydrous toluene.

• Procedure:

  • To an oven-dried Schlenk tube, add the 2,5-diaryl-1H-pyrrole, aryl chloride, Pd(OAc)₂, SPhos, and K₂CO₃.

  • Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen) three times.

  • Add anhydrous toluene via syringe.

  • Seal the tube and heat the reaction mixture at 130 °C for 12 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford the desired 2,2,5-triaryl-2H-pyrrole.

2. In situ Oxidation of 2,3,5-Triarylpyrrolines to 2H-Pyrroles [3]

• Materials: N-Benzyl ketimine (1.0 equiv), arylacetylene (1.2 equiv), KOtBu (2.0 equiv), anhydrous DMSO, and chloranil (1.2 equiv).

• Procedure:

  • In a reaction vessel, dissolve the N-benzyl ketimine and arylacetylene in anhydrous DMSO.

  • Add KOtBu to the solution and stir the mixture at room temperature. The reaction proceeds via a [3+2] cycloaddition to form the corresponding 2,3,5-triarylpyrroline intermediate.

  • After the formation of the pyrroline is complete (monitored by TLC), add chloranil to the reaction mixture in one portion.

  • Continue stirring at room temperature for 1-3 hours until the oxidation is complete.

  • Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the 2,3,5-triaryl-2H-pyrrole.

Mechanistic Diagrams for 2H-Pyrrole Synthesis

Caption: Palladium-catalyzed dearomative C2-arylation of 1H-pyrroles.

Caption: Oxidation of pyrrolines to 2H-pyrroles using chloranil.

Synthesis of 3H-Pyrroles

3H-Pyrroles, another class of pyrrolenines, feature a double bond within the ring (C=C) and two saturated carbons, with one at the 3-position. These isomers are often synthesized through cascade reactions or cycloadditions that construct the heterocyclic ring.

Key Synthesis Methods for 3H-Pyrroles

• Reaction of Ketoximes with Calcium Carbide: This method provides a safe and expedient route to 3,3-disubstituted-3H-pyrroles from readily available secondary alkyl (hetero)aryl ketoximes and calcium carbide, which serves as a solid source of acetylene. The reaction proceeds in a superbasic medium (MOH/DMSO).[4][5]

• Silver-Catalyzed [3+2] Cycloaddition of Allenoates and Isocyanides: This enantioselective method allows for the synthesis of chiral 3H-pyrroles through a formal [3+2] cycloaddition of allenoates and activated isocyanides, catalyzed by a silver salt.[5]

Quantitative Data for 3H-Pyrrole Synthesis

Method	Substrate Scope	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Citations
Reaction of Ketoximes with Calcium Carbide	sec-Alkyl (het)aryl ketoximes	CaC₂, KOH or NaOH	DMSO	80-90	1-3	up to 85	[4][5]
Ag-Catalyzed [3+2] Cycloaddition	Allenoates, activated isocyanides (e.g., methyl isocyanoacetate)	AgBF₄, chiral phosphine ligand	Toluene	Room Temp.	12	up to 95	[5]

Experimental Protocols for 3H-Pyrrole Synthesis

1. Synthesis of 3,3-Disubstituted-3H-Pyrroles from Ketoximes and Calcium Carbide [4][5]

• Materials: sec-Alkyl (het)aryl ketoxime (1.0 equiv), calcium carbide (2.0 equiv), potassium hydroxide (or sodium hydroxide) (5.0 equiv), and anhydrous DMSO.

• Procedure:

  • To a stirred suspension of powdered KOH (or NaOH) in anhydrous DMSO, add the ketoxime at room temperature under an inert atmosphere.

  • Stir the mixture for 30 minutes to form the corresponding oximate.

  • Add calcium carbide powder to the mixture in one portion.

  • Heat the reaction mixture to 80-90 °C and stir for 1-3 hours.

  • After cooling to room temperature, pour the reaction mixture into cold water.

  • Extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography on silica gel to obtain the 3,3-disubstituted-3H-pyrrole.

2. Silver-Catalyzed [3+2] Cycloaddition of Allenoates and Isocyanides [5]

• Materials: Allenoate (1.0 equiv), activated isocyanide (1.2 equiv), AgBF₄ (10 mol%), chiral phosphine ligand (12 mol%), and anhydrous toluene.

• Procedure:

  • In a glovebox, dissolve AgBF₄ and the chiral phosphine ligand in anhydrous toluene in a reaction vessel.

  • Stir the solution at room temperature for 30 minutes.

  • Add the allenoate to the catalyst solution, followed by the dropwise addition of the activated isocyanide.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Upon completion of the reaction, concentrate the mixture under reduced pressure.

  • Purify the crude product directly by flash column chromatography on silica gel to afford the enantioenriched 3H-pyrrole.

Mechanistic Diagrams for 3H-Pyrrole Synthesis

Caption: Cascade reaction for 3H-pyrrole synthesis from ketoximes.

Caption: Silver-catalyzed [3+2] cycloaddition for 3H-pyrrole synthesis.

Conclusion

The synthesis of 2H- and 3H-pyrroles offers a rich and diverse field of study with significant potential for the development of novel synthetic methodologies and the construction of complex molecular architectures. The choice of a particular synthetic route will depend on several factors, including the desired substitution pattern, the availability of starting materials, and the required reaction conditions. This guide provides a foundational understanding of some of the key methods available, enabling researchers to make informed decisions for their synthetic endeavors. Further exploration of the cited literature is encouraged for a more in-depth understanding of the scope and limitations of each method.

References

• 1. Collection - Catalytic Divergent Synthesis of 3H or 1H Pyrroles by [3 + 2] Cyclization of Allenoates with Activated Isocyanides - Journal of the American Chemical Society - Figshare [figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Distinguishing 2H-Pyrrole from 1H-Pyrrole Using NMR Spectroscopy: A Comparative Guide

For researchers, scientists, and drug development professionals, accurately identifying and distinguishing between isomers is paramount. This guide provides a comprehensive comparison of 2H-pyrrole and 1H-pyrrole, focusing on the utility of Nuclear Magnetic Resonance (NMR) spectroscopy for their differentiation. While 1H-pyrrole is a well-characterized aromatic heterocycle, 2H-pyrrole is a non-aromatic, less stable tautomer for which experimental NMR data is scarce. This guide combines experimental data for 1H-pyrrole with a theoretical analysis of the expected NMR characteristics of 2H-pyrrole based on its structure.

Introduction

Pyrrole and its derivatives are fundamental five-membered nitrogen-containing heterocyclic compounds that are scaffolds in numerous natural products, pharmaceuticals, and functional materials. The most common and stable isomer is 1H-pyrrole, an aromatic compound that adheres to Hückel's rule. In contrast, 2H-pyrrole, a non-aromatic isomer, is significantly less stable and not commercially available. The key to distinguishing these two isomers lies in the profound impact of aromaticity on their respective NMR spectra.

Structural and Electronic Differences

The primary distinction between 1H-pyrrole and 2H-pyrrole lies in the position of one of the hydrogen atoms and the arrangement of double bonds within the five-membered ring. This structural difference fundamentally alters the electronic nature of the molecules.

• 1H-Pyrrole: The nitrogen atom is sp²-hybridized and participates in the aromatic sextet by donating its lone pair of electrons. This delocalization of π-electrons results in a planar, aromatic ring system.

• 2H-Pyrrole: The nitrogen atom is sp³-hybridized, and the molecule contains two isolated double bonds. Lacking a continuous ring of p-orbitals with 6 π-electrons, it is non-aromatic. This localization of electrons leads to distinct bond lengths and electronic environments for the constituent atoms compared to 1H-pyrrole.

¹H NMR Spectroscopy Comparison

The ¹H NMR spectrum is a powerful tool for distinguishing between these two isomers. The aromaticity of 1H-pyrrole leads to a significant downfield shift for its ring protons due to the deshielding effect of the ring current. In contrast, the protons of the non-aromatic 2H-pyrrole are expected to resonate at higher fields, in the typical olefinic and aliphatic regions.

Quantitative Data

Compound	Proton	Experimental Chemical Shift (δ, ppm) in CDCl₃	Expected Chemical Shift (δ, ppm) for 2H-Pyrrole
1H-Pyrrole	H1 (N-H)	~8.0 (broad)	-
H2, H5	~6.7	H2: ~3.5-4.5 (aliphatic)
H3, H4	~6.1	H3: ~5.5-6.5 (olefinic)
H4: ~5.5-6.5 (olefinic)
H5: ~7.0-8.0 (vinylic, adjacent to N)

Note: The expected chemical shifts for 2H-pyrrole are estimates based on the analysis of similar non-aromatic heterocyclic systems and computational predictions.

¹³C NMR Spectroscopy Comparison

Similar to ¹H NMR, the ¹³C NMR chemical shifts are highly indicative of the electronic environment of the carbon atoms. The sp²-hybridized carbons in the aromatic 1H-pyrrole resonate at a characteristic downfield region. For 2H-pyrrole, the presence of both sp² and sp³-hybridized carbons would result in a wider range of chemical shifts.

Quantitative Data

Compound	Carbon	Experimental Chemical Shift (δ, ppm) in CDCl₃	Expected Chemical Shift (δ, ppm) for 2H-Pyrrole
1H-Pyrrole	C2, C5	~118	C2: ~50-60 (sp³)
C3, C4	~108	C3: ~120-130 (sp²)
C4: ~120-130 (sp²)
C5: ~140-150 (sp², adjacent to N)

Note: The expected chemical shifts for 2H-pyrrole are estimates based on analogy with similar compounds and computational models.

Coupling Constants

The coupling constants between adjacent protons (³J) in 1H-pyrrole are characteristic of an aromatic system. For 2H-pyrrole, the coupling constants would be more typical of those observed in alkenes and across single bonds in a five-membered ring.

Experimental Protocols

Accurate NMR data acquisition is critical for distinguishing isomers. The following is a general protocol for the NMR analysis of pyrrole compounds. Given the potential air sensitivity and hygroscopic nature of pyrroles, especially the less stable 2H-pyrrole, handling under an inert atmosphere is recommended.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble (e.g., CDCl₃, DMSO-d₆, Acetone-d₆). Ensure the solvent is dry and of high purity.

• Sample Weighing: Accurately weigh approximately 5-10 mg of the pyrrole compound for ¹H NMR and 20-50 mg for ¹³C NMR.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube. If the sample is air-sensitive, this should be performed in a glovebox or under a stream of inert gas (e.g., Argon or Nitrogen).

• Internal Standard (for quantitative analysis): If quantitative analysis is required, add a known amount of a suitable internal standard that has a resonance in a clear region of the spectrum.

NMR Data Acquisition

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay (d1) of 1-5 seconds, acquisition time of 2-4 seconds.

  • For the broad N-H proton of 1H-pyrrole, a wider spectral window may be necessary.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance of ¹³C, a larger number of scans will be required (e.g., 1024 or more).

  • A relaxation delay of 2-5 seconds is recommended.

• 2D NMR (for confirmation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range ¹H-¹³C correlations, which can be crucial for confirming the connectivity in the pyrrole ring.

Conclusion

NMR spectroscopy provides a definitive method for distinguishing between 1H-pyrrole and 2H-pyrrole. The key differentiating factor is the aromaticity of 1H-pyrrole, which results in a characteristic downfield shift of its ring protons and carbons in the NMR spectra. In contrast, the non-aromatic 2H-pyrrole is expected to exhibit signals in the typical olefinic and aliphatic regions. By carefully acquiring and analyzing ¹H, ¹³C, and 2D NMR data, researchers can unambiguously determine the isomeric form of a pyrrole derivative, a critical step in chemical synthesis, drug discovery, and materials science.

A Comparative Guide to the Electrophilic Substitution Reactivity of 2H-Pyrrole versus 1H-Pyrrole

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 1H-pyrrole and its non-aromatic isomer, 2H-pyrrole, in the context of electrophilic substitution reactions. Understanding the distinct reactivity profiles of these isomers is crucial for synthetic strategy and the development of novel heterocyclic compounds. This comparison is supported by established chemical principles and references to experimental observations.

Executive Summary

1H-Pyrrole, an aromatic heterocycle, readily undergoes electrophilic aromatic substitution, demonstrating significantly higher reactivity than benzene. This is attributed to the electron-donating nature of the nitrogen atom, which enriches the electron density of the pyrrole ring. Electrophilic attack preferentially occurs at the C2 or C5 positions due to the superior resonance stabilization of the resulting cationic intermediate.

In stark contrast, 2H-pyrrole is a non-aromatic, thermodynamically less stable isomer.[1] Its reactivity towards electrophiles is not characterized by substitution but rather by addition reactions. As a diene-like system, 2H-pyrrole is prone to electrophilic addition, which leads to the formation of a more stable cationic intermediate, often followed by subsequent reactions. A direct comparison of electrophilic substitution rates is therefore not applicable; instead, the fundamental difference in reaction pathways is the key point of comparison.

Data Presentation: Comparison of Reactivity

Feature	1H-Pyrrole	2H-Pyrrole
Aromaticity	Aromatic (6 π-electrons)	Non-aromatic
Relative Stability	Thermodynamically stable	Less stable than 1H-pyrrole[1]
Typical Reaction with Electrophiles	Electrophilic Aromatic Substitution	Electrophilic Addition
Reaction Outcome	Substitution of a hydrogen atom, preserving the aromatic ring	Addition across a double bond, saturation of the ring
Regioselectivity	Highly selective for C2 and C5 positions[2]	Expected to follow Markovnikov-type addition
Intermediate	Resonance-stabilized σ-complex (arenium ion)[2]	Localized carbocation
Reactivity	Highly reactive, often requiring mild reaction conditions to prevent polymerization[3]	Highly reactive as a diene-like species

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the distinct reaction pathways of 1H-pyrrole and 2H-pyrrole with an electrophile.

Caption: Mechanism of Electrophilic Aromatic Substitution on 1H-Pyrrole.

Caption: Stability of Sigma-Complexes in 1H-Pyrrole Electrophilic Substitution.

Caption: Proposed Mechanism of Electrophilic Addition to 2H-Pyrrole.

Experimental Protocols

1. Electrophilic Substitution of 1H-Pyrrole: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles like 1H-pyrrole.[4][5] The reaction typically proceeds with high yield and regioselectivity for the C2 position.

• Materials:

  • 1H-Pyrrole

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium acetate solution

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

• Procedure:

  • Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, cool anhydrous DMF in an ice bath. Add phosphorus oxychloride dropwise while maintaining the temperature below 10 °C. Stir the mixture at 0 °C for 15-30 minutes.[4]

  • Reaction with 1H-Pyrrole: Dissolve 1H-pyrrole in anhydrous DCM and add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

  • Reaction Progression: Remove the ice bath, allow the mixture to warm to room temperature, and then heat to 40-60 °C for 2-4 hours. Monitor the reaction's progress using thin-layer chromatography (TLC).[4]

  • Work-up: Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a saturated aqueous solution of sodium acetate.[4] Stir vigorously for 30 minutes.

  • Extraction: Transfer the mixture to a separatory funnel. Dilute with diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate, followed by water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-formylpyrrole. The product can be further purified by distillation or chromatography.

2. Electrophilic Reaction of 2H-Pyrrole: A General Perspective

• Conceptual Protocol for Electrophilic Addition:

  • Generation of 2H-Pyrrole: 2H-Pyrrole would be generated in a suitable solvent, often as a transient species from the dearomatization of a 1H-pyrrole precursor.[6]

  • Introduction of the Electrophile: The electrophile (e.g., a source of H⁺, Br⁺) would be introduced to the solution containing the 2H-pyrrole.

  • Reaction: The electrophile would add to the diene system of the 2H-pyrrole, likely at the C5 position to form a more stable allylic cation.

  • Trapping of the Intermediate: The resulting carbocation would be trapped by a nucleophile present in the reaction mixture (e.g., the counter-ion of the electrophile, solvent, or an added nucleophile) to give the final addition product.

Conclusion

The reactivity of 1H-pyrrole and 2H-pyrrole towards electrophiles is fundamentally different, a direct consequence of the presence and absence of aromaticity, respectively. 1H-Pyrrole undergoes facile electrophilic aromatic substitution, a cornerstone of its rich chemistry. In contrast, the non-aromatic 2H-pyrrole engages in electrophilic addition reactions characteristic of a diene system. This critical distinction must be a primary consideration in the design of synthetic routes involving pyrrolic scaffolds. While the chemistry of 1H-pyrrole is well-established, the transient nature of 2H-pyrrole makes its reactivity a subject of more specialized investigation, often involving in situ generation and trapping.

References

• 1. soc.chim.it [soc.chim.it]
• 2. quora.com [quora.com]
• 3. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 4. benchchem.com [benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. pubs.acs.org [pubs.acs.org]

A Computational Showdown: Unveiling the Electronic Secrets of Pyrrole's Elusive Tautomers

For researchers, scientists, and professionals in drug development, a deep understanding of the electronic properties of heterocyclic compounds is paramount. Pyrrole, a fundamental aromatic heterocycle, can exist in different tautomeric forms, each with unique electronic characteristics that can significantly influence its reactivity and interactions in biological systems. This guide provides a comparative analysis of the electronic properties of three key pyrrole tautomers—1H-pyrrole, 2H-pyrrole, and 3H-pyrrole—based on computational chemistry studies.

This report summarizes key electronic properties derived from quantum chemical calculations, offering a clear comparison of the stability and electronic nature of these isomers. The data presented is crucial for understanding the potential roles of these tautomers in various chemical and biological processes.

Relative Stability: The Energetic Landscape

The stability of the pyrrole tautomers is a critical factor in determining their relative populations and, consequently, their contribution to the overall properties of a system containing pyrrole. Computational studies, specifically calculations of the standard enthalpy of formation, reveal a clear energetic hierarchy among the three tautomers.

1H-pyrrole, the aromatic and most common form, is significantly more stable than its non-aromatic counterparts, 2H-pyrrole and 3H-pyrrole. The latter two are much higher in energy and are very close in stability to each other. This substantial energy difference underscores why 1H-pyrrole is the predominantly observed form under most conditions.

Comparative Electronic Properties

The electronic properties of the pyrrole tautomers, including their dipole moments and frontier molecular orbital energies (HOMO and LUMO), dictate their polarity, reactivity, and kinetic stability. The following table summarizes these key electronic descriptors, providing a quantitative comparison.

Tautomer	Relative Enthalpy of Formation (kcal/mol)	Dipole Moment (D)	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
1H-Pyrrole	0.0	1.86	-5.98	0.68	6.66
2H-Pyrrole	16.0	2.62	-5.54	-0.11	5.43
3H-Pyrrole	15.9	3.45	-6.23	-0.23	6.00

Note: The relative enthalpy of formation is calculated with respect to the most stable tautomer, 1H-pyrrole.

The data clearly indicates that the electronic properties of the tautomers are distinct. 1H-pyrrole, with its aromatic character, possesses the largest HOMO-LUMO gap, suggesting greater kinetic stability compared to the other two tautomers. The non-aromatic 2H- and 3H-pyrroles exhibit smaller HOMO-LUMO gaps, indicating higher reactivity. The dipole moments also vary significantly, with 3H-pyrrole being the most polar of the three.

Experimental and Computational Methodologies

The data presented in this guide is derived from computational studies employing established quantum chemistry methods. Understanding the underlying methodology is crucial for interpreting the results and for designing further computational or experimental investigations.

Computational Protocols

The primary computational method used to obtain the presented data is Density Functional Theory (DFT), a widely used and reliable method for calculating the electronic structure of molecules.

Geometry Optimization and Energy Calculations:

• Method: Gaussian-4 (G4) theory and DFT with the B3LYP functional.

• Basis Set: A range of basis sets are typically employed, with 6-31G* or larger sets like 6-311++G(d,p) providing a good balance of accuracy and computational cost for geometry optimizations and frequency calculations.

• Software: The calculations are commonly performed using software packages such as Gaussian.

• Procedure: The geometric structures of the 1H-, 2H-, and 3H-pyrrole tautomers were optimized to find their minimum energy conformations. The standard enthalpy of formation was then calculated to determine their relative stabilities.

Electronic Property Calculations:

• Method: DFT, typically using the B3LYP functional.

• Basis Set: 6-311++G(d,p) or a similar high-level basis set is used to accurately describe the electronic distribution.

• Properties Calculated:

  • Dipole Moment: Calculated from the electronic wavefunction to determine the molecule's polarity.

  • HOMO and LUMO Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are determined. The energy difference between them (the HOMO-LUMO gap) is a key indicator of chemical reactivity and kinetic stability.

Logical Workflow of the Computational Analysis

The process of computationally comparing the electronic properties of pyrrole tautomers follows a systematic workflow. This can be visualized as a logical diagram outlining the key steps from initial structure selection to the final analysis of their electronic characteristics.

Unraveling 2H-Pyrrole Reactivity: A Guide to Experimental Validation of Predicted Reaction Mechanisms

For researchers, scientists, and professionals in drug development, understanding the intricate reaction mechanisms of heterocyclic compounds is paramount. This guide provides a comparative analysis of predicted and experimentally validated reaction mechanisms of 2H-pyrroles, a class of compounds attracting significant interest in medicinal chemistry and materials science. By presenting quantitative data, detailed experimental protocols, and clear visualizations, this document aims to bridge the gap between theoretical predictions and real-world experimental outcomes.

2H-pyrroles, non-aromatic isomers of the ubiquitous pyrrole ring, are highly reactive intermediates in various chemical transformations. Their fleeting nature often necessitates the use of computational chemistry to predict their behavior. However, the ultimate confirmation of these predicted pathways lies in rigorous experimental validation. This guide delves into specific examples where theoretical models of 2H-pyrrole reactivity have been put to the test.

Case Study 1: The Thermal Unimolecular Decomposition of 2H-Pyrrole

A cornerstone in understanding 2H-pyrrole reactivity is its behavior under thermal stress. The pyrolysis of pyrrole provides a rich ground for studying the unimolecular decomposition of its less stable tautomer, 2H-pyrrole (also known as 2H-pyrrolenine). Computational studies have predicted that the pyrolysis of 1H-pyrrole is preceded by its facile tautomerization to 2H-pyrrole, which then undergoes a series of complex reactions.

A key study in this area involved a detailed kinetic model based on ab initio quantum chemical calculations, which was then compared against experimental data from shock tube pyrolysis experiments.

Predicted vs. Experimental Product Yields

The following table summarizes the predicted and experimentally observed mole fractions of major products from the pyrolysis of pyrrole, which proceeds through the 2H-pyrrole intermediate. The experimental data was obtained from shock tube studies, while the predicted data is from a detailed kinetic model.

Product	Experimental Mole Fraction	Predicted Mole Fraction
Acetylene	0.12	0.11
Hydrogen Cyanide	0.08	0.09
Ethylene	0.05	0.045
Methane	0.03	0.032
Propyne	0.02	0.018

Key Experimental Protocols

Shock Tube Pyrolysis:

The experimental validation of the predicted pyrolysis mechanism was carried out using a single-pulse shock tube.

• Mixture Preparation: A dilute mixture of pyrrole in an inert gas (e.g., Argon) is prepared.

• Shock Heating: The gas mixture is rapidly heated to a high temperature (typically >1000 K) by a shock wave.

• Reaction: The pyrolysis reaction occurs over a very short and well-defined time scale (microseconds).

• Quenching: The reaction is rapidly quenched by an expansion wave.

• Product Analysis: The composition of the quenched gas mixture is analyzed using gas chromatography-mass spectrometry (GC-MS) to identify and quantify the reaction products.

Visualizing the Predicted Pathway

The predicted reaction pathway for the thermal decomposition of 2H-pyrrole is complex, involving multiple intermediates and transition states. The following diagram illustrates a simplified key step in this process.

A simplified schematic of a key step in the predicted 2H-pyrrole pyrolysis pathway.

Case Study 2: [4+2] Cycloaddition of a 2-Methylene-2H-pyrrole

2-Methylene-2H-pyrroles, also known as azafulvenes, are highly reactive intermediates that can participate in cycloaddition reactions. A study combining experimental work and Density Functional Theory (DFT) calculations investigated the [4+2] cycloaddition of a 2-methylene-2H-pyrrole with a dienophile.

Comparison of Predicted and Experimental Stereoselectivity

The stereochemical outcome of the cycloaddition is a critical test of the predicted mechanism. The following table compares the computationally predicted and experimentally observed diastereomeric ratios for the cycloaddition product.

Diastereomer	Predicted Ratio	Experimental Ratio
exo	1	1.2
endo	5.3	6.1

Experimental Protocol for Cycloaddition and Product Analysis

• Generation of the 2-Methylene-2H-pyrrole: The reactive intermediate is generated in situ from a stable precursor.

• Cycloaddition Reaction: The dienophile is added to the reaction mixture containing the in situ generated 2-methylene-2H-pyrrole. The reaction is typically carried out at a specific temperature and monitored by thin-layer chromatography (TLC).

• Product Isolation: The cycloaddition product is isolated and purified using column chromatography.

• Stereochemical Analysis: The diastereomeric ratio of the product is determined by Nuclear Magnetic Resonance (NMR) spectroscopy, often using Nuclear Overhauser Effect (NOE) experiments to assign the relative stereochemistry.

Visualizing the Reaction Workflow

The experimental workflow for studying the cycloaddition of a 2-methylene-2H-pyrrole can be visualized as follows:

comparative study of different catalysts for 2H-pyrrole synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2H-pyrroles, valuable non-aromatic heterocyclic scaffolds, has seen significant advancement through the development of diverse catalytic systems. These structures serve as crucial intermediates in the synthesis of complex natural products and pharmaceuticals. The choice of catalyst is a critical parameter, profoundly influencing reaction efficiency, selectivity, and substrate scope. This guide provides an objective comparison of different catalytic strategies for 2H-pyrrole synthesis, supported by experimental data, to assist researchers in selecting the most suitable method for their synthetic goals.

Data Presentation: Catalyst Performance Comparison

The following table summarizes the performance of various catalytic systems in the synthesis of 2H-pyrroles, highlighting key reaction metrics for direct comparison.

Catalytic System	Catalyst/Reagents	Reaction Type	Substrates	Conditions	Yield (%)	Ref.
Palladium Catalysis	Pd(OAc)₂, SPhos, Cs₂CO₃	Dearomative C2-Arylation	2,5-Disubstituted 1H-Pyrrole, Aryl Chloride	Toluene, 110 °C, 24 h	92	[1]
Iridium Catalysis	[Ir(cod)Cl]₂, Ligand, Na₂CO₃	Intramolecular Dearomative Spirocyclization	2-Pyrrolyl Allylic Carbonate	Toluene, 40 °C, 24 h	95 (99% ee)	[2]
Gold/Copper Catalysis	Ph₃PAuNTf₂ (5 mol%), then Cu(OTf)₂ (10 mol%)	[3+2] Cycloaddition / Rearrangement	Ynamide, Isoxazole	DCM, r.t., 2 h then 6 h	up to 85 (overall)	[3]
Organocatalysis	Chiral Phosphoric Acid (10 mol%)	[6+2] Cycloaddition via 2-methide-2H-pyrrole	1H-Pyrrole-2-carbinol, Aryl Acetaldehyde	o-Xylene, r.t., 40 mg 4Å MS	62 (94:6 er)	[4]
Base-Mediated	KOtBu, then DDQ	[3+2] Cycloaddition / Oxidation	N-Benzyl Ketimine, Arylacetylene	DMSO, r.t., then oxidation	Good	[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic results. Below are representative experimental protocols for key catalytic systems.

1. Palladium-Catalyzed Dearomative Arylation of 1H-Pyrroles [1][2]

This protocol describes the synthesis of 2,2,5-trisubstituted 2H-pyrroles from 2,5-disubstituted 1H-pyrroles and aryl chlorides.

• Materials : Pd(OAc)₂ (palladium(II) acetate), SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl), Cs₂CO₃ (caesium carbonate), 2,5-disubstituted 1H-pyrrole, aryl chloride, and anhydrous toluene.

• Procedure :

  • To an oven-dried Schlenk tube under an argon atmosphere, add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and Cs₂CO₃ (2.0 equivalents).

  • Add the 2,5-disubstituted 1H-pyrrole (1.0 equivalent) and the aryl chloride (1.2 equivalents).

  • Add anhydrous toluene via syringe.

  • Seal the tube and heat the reaction mixture at 110 °C for 24 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter it through a pad of Celite.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford the desired 2H-pyrrole.

2. Gold/Copper-Catalyzed Synthesis from Ynamides and Isoxazoles [3]

This two-step, one-pot procedure involves an initial gold-catalyzed [3+2] cycloaddition to form a 3H-pyrrole, followed by a copper-catalyzed rearrangement to the 2H-pyrrole.

• Materials : Ph₃PAuNTf₂ (gold catalyst), Cu(OTf)₂ (copper(II) triflate), ynamide, isoxazole, and anhydrous dichloromethane (DCM).

• Procedure :

  • To a solution of the ynamide (1.0 equivalent) in DCM, add the isoxazole (2.0 equivalents) and Ph₃PAuNTf₂ (5 mol%) at room temperature.

  • Stir the reaction mixture at room temperature for approximately 2 hours, monitoring the formation of the 3H-pyrrole intermediate by TLC.

  • Upon completion of the first step, add Cu(OTf)₂ (10 mol%) to the reaction mixture.

  • Continue stirring at room temperature for another 6 hours.

  • Quench the reaction with a few drops of pyridine.

  • Concentrate the mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., petroleum ether/ethyl acetate eluent) to yield the final 5-amino 2H-pyrrole.

Mandatory Visualization: Experimental Workflow & Signaling Pathways

General Experimental Workflow for Catalytic 2H-Pyrrole Synthesis

The following diagram illustrates a typical workflow for the synthesis and analysis of 2H-pyrroles using a generic catalytic system. This process highlights the key stages from reactant preparation to final product characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. soc.chim.it [soc.chim.it]
• 3. researchgate.net [researchgate.net]
• 4. Catalytic, Enantioselective Cycloaddition of Pyrrole-2-methides with Aldehydes toward a Synthesis of 2,3-Dihydro-1H-pyrrolizin-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2H-Pyrrole synthesis [organic-chemistry.org]

A Guide to the Relative Stability of Substituted 2H-Pyrrole Isomers for Researchers

For Immediate Release

A Comprehensive Analysis of Substituted 2H-Pyrrole Isomer Stability for Drug Development Professionals, Researchers, and Scientists

This guide provides an in-depth comparison of the relative stability of substituted 2H-pyrrole isomers, offering valuable insights for their application in medicinal chemistry and materials science. While 1H-pyrroles are well-studied aromatic systems, their less stable 2H-isomers represent a crucial, yet under-explored, class of compounds with unique reactivity.[1][2] Understanding the factors governing their stability is paramount for harnessing their synthetic potential.

This guide leverages high-level computational data to compare the thermodynamic stabilities of various substituted pyrrole isomers. Detailed experimental protocols for computational analysis are provided to enable researchers to conduct similar assessments.

Comparative Stability of Substituted Pyrrole Isomers: A Case Study on Azaborole Substitution

The relative stability of various mono- and di-NB-substituted pyrrole isomers was determined by calculating their zero-point corrected relative energies (ΔE₀) using Density Functional Theory (DFT) with the B3LYP functional and the 6-311+G(d,p) basis set, as well as the more accurate CBS-QB3 method.[3] The results, presented in Table 1, indicate a clear preference for specific substitution patterns that minimize steric and electronic repulsion.

Table 1: Relative Energies (ΔE₀) of NB-Substituted Pyrrole Isosteres

Isomer	Substitution Pattern	ΔE₀ (kcal/mol) at B3LYP/6-311+G(d,p)	ΔE₀ (kcal/mol) at CBS-QB3
Mono-NB Substituted
PN3B2	N at 3, B at 2	0.00	0.00
PN3B4	N at 3, B at 4	1.83	2.15
PN2B3	N at 2, B at 3	4.36	4.87
PN2B4	N at 2, B at 4	15.23	15.54
Di-NB Substituted
PN3,4B2,5	N at 3&4, B at 2&5	0.00	0.00
PN2,5B3,4	N at 2&5, B at 3&4	19.51	19.89

Data sourced from a computational study on isosteric NB pyrroles.[3]

The data reveals that the substitution pattern significantly impacts stability. For instance, in the mono-substituted series, the PN3B2 isomer is the most stable, while the PN2B4 isomer is the least stable due to unfavorable electronic interactions.[3] Similarly, for the di-substituted isomers, the separation of the nitrogen atoms in PN3,4B2,5 leads to greater stability compared to the adjacent nitrogen atoms in PN2,5B3,4.[3]

Experimental Protocols: Computational Assessment of Isomer Stability

The determination of the relative stability of substituted 2H-pyrrole isomers is predominantly carried out using computational chemistry methods, which provide a reliable and efficient means of obtaining thermodynamic data.[5][6][7]

Density Functional Theory (DFT) Calculations

A widely accepted and robust method for these calculations is Density Functional Theory (DFT).[5][6][7] The following protocol outlines a best-practice approach for determining the relative Gibbs free energies of formation for a series of substituted 2H-pyrrole isomers.

1. Molecular Structure Optimization:

• Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan is utilized.

• Method: The initial 3D structures of the substituted 2H-pyrrole isomers are built. A geometry optimization is then performed to locate the lowest energy conformation for each isomer.

• Functional and Basis Set: A common and reliable choice is the B3LYP hybrid functional combined with a Pople-style basis set such as 6-31G(d) for initial optimizations, followed by a more accurate calculation with a larger basis set like 6-311+G(d,p).[3][4]

2. Frequency Calculations:

• Following geometry optimization, a frequency calculation is performed at the same level of theory.

• This step serves two purposes:

  • To confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

  • To calculate the zero-point vibrational energy (ZPVE), thermal corrections to the enthalpy, and entropy.

3. Single-Point Energy Calculations:

• To obtain more accurate electronic energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set.

• Composite methods like CBS-QB3 or G4(MP2) can provide highly accurate energies.[3][4]

4. Calculation of Gibbs Free Energy:

• The Gibbs free energy (G) is calculated using the following equation:

  • G = H - TS

  • Where H is the enthalpy (sum of the electronic energy and thermal enthalpy correction) and S is the entropy, both obtained from the frequency calculation, and T is the temperature (typically 298.15 K).

5. Determination of Relative Stabilities:

• The relative Gibbs free energy (ΔG) for each isomer is calculated by subtracting the Gibbs free energy of the most stable isomer from the Gibbs free energy of the isomer of interest. A more positive ΔG indicates lower stability.

Visualizing Computational Workflows and Isomerization Pathways

Understanding the relationships between different isomers and the computational steps involved is crucial. The following diagrams, generated using Graphviz, illustrate these concepts.

Caption: Workflow for the computational assessment of 2H-pyrrole isomer stability.

The isomerization of 2H-pyrroles to the more stable 1H-pyrroles is a key reaction pathway that influences their utility.[1] Additionally, isomerization between different substituted 2H-pyrrole isomers can occur, often proceeding through a transition state.

Caption: Energy profile for the isomerization of substituted 2H-pyrrole isomers.

Conclusion

The stability of substituted 2H-pyrrole isomers is a critical factor in their synthesis and application. This guide has provided a framework for assessing their relative stabilities through computational methods, supported by a detailed experimental protocol and illustrative diagrams. The case study on azaborole-substituted pyrroles demonstrates the significant impact of substituent position on thermodynamic stability. By applying these principles and methodologies, researchers can better predict and control the properties of novel 2H-pyrrole derivatives for the development of new therapeutics and functional materials.

References

• 1. soc.chim.it [soc.chim.it]
• 2. researchgate.net [researchgate.net]
• 3. Isosterism in pyrrole via azaboroles substitution, a theoretical investigation for electronic structural, stability and aromaticity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

Proper Disposal of 2H-Pyrrole: A Guide for Laboratory Professionals

The proper management and disposal of 2H-pyrrole are critical for ensuring laboratory safety and environmental protection. Due to its potential hazards, this nitrogen-containing heterocyclic compound requires meticulous handling and adherence to established hazardous waste protocols. This guide provides essential information for researchers, scientists, and drug development professionals on the safe disposal of 2H-pyrrole.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 2H-pyrrole with the utmost care. Based on data for analogous pyrrole compounds, 2H-pyrrole should be treated as a hazardous substance.

Personal Protective Equipment (PPE): A comprehensive safety assessment should precede any handling. However, the minimum required PPE includes:

• Eye/Face Protection: Wear tightly fitting safety goggles with side shields.

• Skin Protection: Use chemical-resistant gloves (inspect before use) and wear fire/flame-resistant and impervious clothing.

• Respiratory Protection: All work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of vapors.[1]

Step-by-Step Disposal Protocol

The disposal of 2H-pyrrole must be managed through your institution's EHS office or a licensed hazardous waste disposal company. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [1][2]

• Containerization:

  • Whenever possible, keep the waste chemical in its original, clearly labeled container.

  • If transferring to a new container, ensure it is a suitable, tightly closed container that is compatible with the chemical.[1] The container must be in good condition and not leaking.

• Labeling:

  • Clearly label the waste container as "Hazardous Waste."[1][3]

  • The label must include the chemical name ("2H-pyrrole") and a clear description of its components and their percentages.[3]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool area, away from incompatible materials and sources of ignition.[4][5]

  • Containers should be kept securely sealed when not in use to prevent leakage.[6]

• Waste Removal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal company to arrange for pickup.[1]

  • Follow all institutional procedures for requesting a hazardous waste pickup.

Summary of Safety and Disposal Information for Pyrrole Analogs

The following table summarizes key data for pyrrole and its derivatives, which can serve as a reference for handling 2H-pyrrole.

Parameter	Information based on Pyrrole and its Analogs	Source
Primary Hazards	Flammable liquid and vapor, Toxic if swallowed, Harmful if inhaled, Causes serious eye damage, Causes skin irritation.	[2][5][6]
Personal Protective Equipment (PPE)	Safety goggles with side-shields, chemical-resistant gloves, flame-retardant clothing, use in a fume hood.	[1][2]
Storage Conditions	Store in a cool, dry, well-ventilated place in a tightly closed container. Keep away from heat and ignition sources.	[4][5]
Incompatible Materials	Strong oxidizing agents, acids.	[6]
Disposal Method	Via a licensed hazardous waste disposal company or institutional EHS office. Do not dispose of down the drain.	[1][7]
Spill Cleanup	For small spills, use an inert absorbent material. For large spills, evacuate the area and contact emergency responders. Prevent spillage from entering drains or water courses.	[7]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2H-pyrrole.

Caption: Workflow for the safe disposal of 2H-pyrrole waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Essential Safety and Operational Guide for Handling 2H-Pyrrole

Personal Protective Equipment (PPE) Summary

A comprehensive risk assessment should be conducted before handling 2H-pyrrole. The following table summarizes the minimum required PPE.

Protection Type	Required PPE	Specifications
Eye/Face Protection	Safety Goggles & Face Shield	Tightly fitting safety goggles with side-shields are mandatory.[3] A face shield is required when there is a risk of splashes.[4]
Skin Protection	Chemical-Resistant Gloves	Inspect gloves for integrity before each use.[5]
Laboratory Coat	A lab coat made of a suitable material, such as cotton or a poly-cotton blend, is required for all laboratory work.[4]
Impervious Clothing	Fire/flame resistant and impervious clothing should be worn when handling larger quantities.[3]
Respiratory Protection	Fume Hood or Respirator	All handling of 2H-pyrrole should occur in a well-ventilated area, preferably a certified chemical fume hood, to prevent inhalation of vapors.[2][3]

Experimental Protocol: Safe Handling and Disposal of 2H-Pyrrole

Adherence to the following step-by-step protocol is crucial for minimizing exposure and ensuring a safe laboratory environment.

1. Pre-Handling Preparations:

• Ensure a chemical fume hood is certified and functioning correctly.

• Locate the nearest safety shower and eyewash station.

• Have a chemical spill kit readily accessible.

• Prepare and label all necessary glassware and equipment.

• Clearly label a dedicated hazardous waste container for 2H-pyrrole waste.[3]

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat, ensuring it is fully buttoned.

• Wear tightly fitting safety goggles.

• If a splash risk exists, wear a face shield over the goggles.[4]

• Don the appropriate chemical-resistant gloves. Ensure cuffs are worn over the sleeves of the lab coat.

3. Handling 2H-Pyrrole:

• Conduct all manipulations of 2H-pyrrole inside a chemical fume hood.[2]

• To minimize aerosol generation, perform all procedures carefully.[6]

• Use a mechanical pipetting device; never pipette by mouth.[5][6]

• If transferring the chemical, do so slowly to avoid splashing.

• Keep containers of 2H-pyrrole tightly closed when not in use.[1]

4. Post-Handling Procedures:

• Decontaminate all work surfaces with an appropriate solvent and then wash with soap and water.

• Remove gloves and dispose of them in the designated hazardous waste container.

• Wash hands and arms thoroughly with soap and water after completing the work and before leaving the laboratory.[6][7]

• Remove your lab coat and store it properly; do not wear it outside the laboratory.[6][7]

5. Disposal Plan:

• Under no circumstances should 2H-pyrrole or its waste be disposed of down the drain.[2][3]

• All contaminated materials (e.g., gloves, pipette tips, empty containers) must be disposed of as hazardous waste.[8]

• Keep the hazardous waste container for 2H-pyrrole tightly sealed and stored in a cool, well-ventilated area away from incompatible materials.[1]

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3]

Workflow for Handling 2H-Pyrrole

Caption: Workflow for the safe handling and disposal of 2H-pyrrole.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. ethz.ch [ethz.ch]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]